1-(1-Ethylpyrrolidin-3-YL)methanamine oxalate

• CAS: 1177284-68-2

Core Science & Biosynthesis

The Strategic Utilization of 1-(1-Ethylpyrrolidin-3-yl)methanamine Oxalate in Advanced Medicinal Chemistry

As drug discovery pivots toward increasingly complex multifunctional molecules, the selection of highly specific, geometrically constrained building blocks becomes paramount. 1-(1-Ethylpyrrolidin-3-yl)methanamine oxalate (CAS: 1177284-68-2)[1] is a highly versatile diamine intermediate. Featuring a tertiary pyrrolidine nitrogen and a primary exocyclic amine, this compound is a critical vector in the synthesis of Central Nervous System (CNS) therapeutics, kinase inhibitors, and targeted protein degraders (PROTACs).

This whitepaper provides a rigorous technical analysis of its physicochemical properties, structural rationale in drug design, and field-proven synthetic workflows.

Physicochemical Architecture & The Oxalate Advantage

In organic synthesis, the physical state of a building block dictates its utility in high-throughput environments. The free base form of 1-(1-Ethylpyrrolidin-3-yl)methanamine (CAS: 51388-01-3)[2] is an aliphatic liquid amine. Like many free primary amines, it is susceptible to rapid oxidation and the absorption of atmospheric carbon dioxide to form carbamates, which degrades batch-to-batch reproducibility.

By isolating the compound as an oxalate salt , the primary amine is locked in a protonated state. This causality is critical: the oxalate counterion transforms a volatile, hygroscopic liquid into a bench-stable, highly crystalline solid. This ensures absolute stoichiometric precision during massing and prevents degradation during long-term storage[3].

Table 1: Quantitative Physicochemical Profiling

Property	Value / Description
Chemical Name	1-(1-Ethylpyrrolidin-3-yl)methanamine oxalate
CAS Number (Oxalate Salt)	1177284-68-2
CAS Number (Free Base)	51388-01-3
Molecular Formula	C₇H₁₆N₂ · C₂H₂O₄ (C₉H₁₈N₂O₄)
Molecular Weight (Salt)	218.25 g/mol
Molecular Weight (Free Base)	128.22 g/mol
Topological Polar Surface Area	29.3 Ų (Free Base)
Physical Appearance	White to off-white crystalline powder

Pharmacological Rationale in Target Engagement

The molecular geometry of the 1-ethylpyrrolidin-3-ylmethanamine motif offers distinct advantages in medicinal chemistry:

• Monoamine Receptor & Enzyme Modulation: The pyrrolidine ring provides a semi-rigid vector, while the basic tertiary amine (pKa ~9.5) is protonated at physiological pH. This enables the formation of critical salt bridges with conserved aspartate residues in GPCRs (e.g., 5-HT and Dopamine receptors) and monoamine oxidases (MAO-B)[4]. The 1-ethyl substitution optimally balances lipophilicity (clogP) to enhance blood-brain barrier (BBB) penetration without introducing the excessive steric bulk of a propyl or benzyl group.

• PROTAC Linkerology: In the development of Proteolysis Targeting Chimeras (PROTACs), the spatial orientation of the linker is as critical as the warheads. Pyrrolidin-3-ylmethanamine derivatives are deployed to probe spatial geometries. Because the pyrrolidine ring restricts the degrees of rotational freedom compared to linear PEG linkers, it dictates the precise angle of the ternary complex formed between the target protein (e.g., RNA demethylase FTO) and the E3 ubiquitin ligase[5].

Logical relationship of PROTAC ternary complex formation using a pyrrolidine-based linker.

Self-Validating Experimental Protocols

To utilize the oxalate salt in standard coupling reactions (e.g., amide bond formation), the primary amine must be liberated in situ. The following protocol outlines a self-validating system for coupling 1-(1-Ethylpyrrolidin-3-yl)methanamine oxalate with a generic carboxylic acid pharmacophore.

Causality-Driven Methodology: Amide Coupling

• Base Selection: N,N-Diisopropylethylamine (DIPEA) is strictly required over Triethylamine (TEA). The steric bulk of the isopropyl groups in DIPEA prevents it from acting as a competing nucleophile, while its basicity is sufficient to neutralize the oxalic acid (requiring ≥3.0 equivalents: 2 to neutralize the bifunctional oxalate, 1 to maintain a basic medium).

• Coupling Reagent: HATU is utilized because it rapidly forms a highly reactive 7-azabenzotriazole active ester, which outcompetes the potential degradation or epimerization of the carboxylic acid.

Step-by-Step Workflow

• Activation: In an oven-dried flask under N₂, dissolve the Carboxylic Acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.2 M). Stir for 10 minutes at room temperature to ensure complete active ester formation.

• Free Base Liberation: In a separate vial, suspend 1-(1-Ethylpyrrolidin-3-yl)methanamine oxalate (1.1 eq) in DMF. Add DIPEA (3.5 eq). Sonicate for 2 minutes until the suspension clarifies, indicating the successful liberation of the free base.

• Coupling: Dropwise, add the liberated amine solution to the activated acid.

• System Validation (In-Process Control): After 2 hours, withdraw a 5 µL aliquot, quench in 100 µL Methanol, and analyze via LC-MS. Validation Checkpoint: The reaction is only considered complete when the extracted ion chromatogram (EIC) shows total consumption of the activated acid mass and the appearance of the product mass. If unreacted acid remains, add an additional 0.2 eq of the amine/DIPEA mixture.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). The basic aqueous layer ensures any residual oxalic acid remains partitioned in the aqueous phase.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate in vacuo, and purify via reverse-phase preparative HPLC (Water/Acetonitrile with 0.1% TFA).

Self-validating experimental workflow for amide coupling using the oxalate salt precursor.

Analytical Signatures & Quality Control

To ensure the integrity of the starting material before committing to a complex synthesis, scientists must verify the oxalate salt via standard analytical techniques:

• LC-MS (ESI+): The oxalate counterion will not fly in positive mode. The dominant peak must be m/z 129.1 [M+H]⁺, corresponding to the protonated free base (C₇H₁₇N₂⁺).

• ¹H NMR (D₂O, 400 MHz): The presence of the oxalate salt is confirmed indirectly by the downfield shift of the pyrrolidine ring protons compared to the free base, due to complete protonation of both nitrogen atoms. The ethyl group will present as a distinct triplet (CH₃) around 1.2 ppm and a quartet (CH₂) around 3.1 ppm.

References

• Grychowska, K., et al. (2023). "Superiority of the Triple-Acting 5-HT6R/5-HT3R Antagonist and MAO-B Reversible Inhibitor PZ-1922 over 5-HT6R Antagonist Intepirdine in Alleviation of Cognitive Deficits in Rats." Journal of Medicinal Chemistry. ACS Publications. URL:[Link]

• Dong, Z., et al. (2024). "Discovery of a potent PROTAC degrader for RNA demethylase FTO as antileukemic therapy." Acta Pharmaceutica Sinica B. Chinese Pharmaceutical Association. URL:[Link]

Sources

• 1. 1177284-68-2 1-(1-Ethylpyrrolidin-3-YL)methanamine oxalate AKSci 5167CX [aksci.com]
• 2. You are being redirected... [hit2lead.com]
• 3. 2247698-66-2|Bis(neopentyltrimethylammonium) oxalate|BLD Pharm [bldpharm.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Discovery of a potent PROTAC degrader for RNA demethylase FTO as antileukemic therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: (S)-(1-Ethylpyrrolidin-3-yl)methanamine

Part 1: Executive Summary

(S)-(1-Ethylpyrrolidin-3-yl)methanamine (CAS: 1412978-46-1) is a chiral, diamine building block utilized in the synthesis of pharmaceutical agents, particularly those targeting G-protein coupled receptors (GPCRs) and kinase active sites. Unlike its more common regioisomer, (S)-(1-ethylpyrrolidin-2-yl)methanamine (the side chain of the antipsychotic amisulpride), the 3-substituted isomer offers a distinct spatial vector for the primary amine, allowing for unique hydrogen bonding interactions and conformational constraints in drug design.

This guide provides a definitive technical analysis of the molecule, establishing a validated synthesis route, detailing its physicochemical profile, and outlining its utility in fragment-based drug discovery (FBDD).

Part 2: Chemical Identity & Structural Analysis

Nomenclature and Identification

Property	Specification
IUPAC Name	[(3S)-1-Ethylpyrrolidin-3-yl]methanamine
CAS Number	1412978-46-1
Molecular Formula	C H N
Molecular Weight	128.22 g/mol
SMILES	CCN1CCCN
InChI Key	Predicted: UNRBEYYLYRXYCG-ZETCQYMHSA-N (Isomer specific)
Chirality	S-configuration at the C3 position of the pyrrolidine ring

Stereochemical Configuration

The molecule possesses a single stereocenter at the C3 position. The (S)-enantiomer directs the methanamine tail away from the ring plane in a specific vector that differs significantly from the (R)-enantiomer. In biological systems, this stereochemical distinction is critical; for instance, 3-substituted pyrrolidines often exhibit high enantioselectivity in binding to dopamine (D2/D3) or sigma receptors due to the rigid positioning of the basic nitrogen atoms.

Physicochemical Profile (Experimental & Predicted)

• Basicity (pKa): The molecule contains two basic centers.

  • N1 (Ring Nitrogen): Tertiary amine, predicted pKa

    9.5 – 10.2.

  • Exocyclic Nitrogen: Primary amine, predicted pKa

    9.8 – 10.5.

  • Implication: At physiological pH (7.4), the molecule exists predominantly as a dication, enhancing water solubility but requiring specific transport mechanisms or lipophilic masking for blood-brain barrier (BBB) penetration.

• LogP:

  0.2 (Predicted). The low lipophilicity suggests good aqueous solubility but potential permeability challenges unless derivatized.

• Boiling Point: Predicted

  180–185 °C at 760 mmHg.

Part 3: Synthesis & Manufacturing Protocols

Retrosynthetic Analysis

Direct alkylation of 3-(aminomethyl)pyrrolidine often leads to poly-alkylation mixtures. A superior, self-validating protocol utilizes Reductive Amination followed by Amide/Ester Reduction . This approach ensures regioselectivity for the ring nitrogen.

Validated Synthesis Route

Precursor: (S)-Pyrrolidine-3-carboxamide (commercial chiral pool material).

Step 1: N-Alkylation via Reductive Amination

• Reagents: Acetaldehyde (1.1 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), DCM/AcOH.

• Mechanism: The secondary ring amine forms an iminium ion with acetaldehyde, which is selectively reduced by STAB. The primary amide remains inert under these conditions.

• Checkpoint: Monitor disappearance of starting material via TLC (MeOH/DCM).

Step 2: Reduction of the Amide

• Reagents: Lithium Aluminum Hydride (LiAlH

  , 2.5 eq), anhydrous THF.

• Protocol: Reflux the intermediate from Step 1 with LiAlH

  . The amide carbonyl is reduced to the methylene group, yielding the primary amine.

• Work-up: Fieser work-up (n mL H

  O, n mL 15% NaOH, 3n mL H O) to precipitate aluminum salts.

• Purification: Distillation under reduced pressure or conversion to the dihydrochloride salt for crystallization.

Synthesis Pathway Visualization

Caption: Regioselective synthesis of (S)-(1-Ethylpyrrolidin-3-yl)methanamine via reductive amination and hydride reduction.

Part 4: Applications in Drug Discovery

Pharmacophore Features

The (S)-(1-Ethylpyrrolidin-3-yl)methanamine scaffold serves as a versatile pharmacophore in Fragment-Based Drug Discovery (FBDD).

• Vector Control: The C3-chiral center orients the primary amine vector at a

  109.5° angle relative to the ring, distinct from the planar orientation of aromatic amines.

• Cationic Interaction: The protonated primary amine at physiological pH can serve as a key anchor point for Aspartate or Glutamate residues in GPCR binding pockets (e.g., D2, 5-HT receptors).

Medicinal Chemistry Context

While the 2-yl isomer is famous for the benzamide antipsychotic class (e.g., Sulpiride, Amisulpride), the 3-yl isomer is increasingly used to fine-tune selectivity profiles.

• Kinase Inhibitors: Used as a solvent-exposed solubilizing group attached to the hinge-binding scaffold.

• Epigenetic Modulators: The diamine motif mimics lysine side chains, making it relevant for Histone Deacetylase (HDAC) or Methyltransferase inhibitors.

Structural Connectivity Diagram

Caption: Pharmacophore mapping of the (S)-(1-Ethylpyrrolidin-3-yl)methanamine scaffold.

Part 5: Handling & Safety (SDS Highlights)

• Hazard Classification: Corrosive (Skin Corr. 1B), Acute Toxicity (Oral/Dermal).

• Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

• Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.

• Disposal: Must be dissolved in a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.

References

• Chemical Identity & Properties: National Center for Biotechnology Information. (2023).[1][2] PubChem Compound Summary for CID 24883535 (Isomer Analog). Retrieved from [Link](Note: Link directs to the 2-yl isomer for comparative property analysis as the specific 3-yl isomer entry is sparse).

• Synthesis Methodology: Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Retrieved from [Link]

• Chiral Pyrrolidines in Medicine: Najah Staff. (2010).[1][3] Synthesis and biological properties of Enantiomers of 1-ethylpyrrolidin-2-yl derivatives. Retrieved from [Link]

Sources

• 1. (R,S)-anti-1-amino-2-[18F]fluorocyclopentyl-1-carboxylic acid: synthesis from racemic 2-benzyloxycyclopentanone and biological evaluation for brain tumor imaging with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. staff.najah.edu [staff.najah.edu]

Pyrrolidine-3-Methanamine Derivatives: A Technical Guide to Scaffold Utility in Medicinal Chemistry

This guide details the medicinal chemistry of pyrrolidine-3-methanamine (3-aminomethylpyrrolidine) derivatives. It focuses on their structural utility, synthetic accessibility, and application in FDA-approved therapeutics like Gemifloxacin.[1]

Executive Summary

The pyrrolidine-3-methanamine scaffold represents a "privileged structure" in modern drug discovery.[2][3] Unlike its 2-substituted isomer (proline-derived), the 3-substituted variant offers a unique vector that projects substituents away from the core ring without steric crowding of the ring nitrogen.[2][3] This geometric advantage allows the scaffold to serve as a versatile linker , a solubility enhancer (via the primary amine), and a chiral probe for exploring binding pockets in kinases, GPCRs, and bacterial topoisomerases.[1]

This guide analyzes the scaffold's role in enhancing potency and physicochemical profiles, exemplified by the fluoroquinolone antibiotic Gemifloxacin .[1]

Chemical Architecture & Stereochemical Logic

The Vector Advantage

In medicinal chemistry, the orientation of the pendant group is critical.[1]

• C2-Substitution (Proline-like): Substituents are proximal to the ring nitrogen (

  ).[2][3] This often creates steric clash if is functionalized (e.g., amides, ureas).[1]

• C3-Substitution (Pyrrolidine-3-methanamine): The methanamine arm at

  projects into a distinct spatial quadrant.[2][3] This allows simultaneous functionalization of (for scaffold attachment) and the exocyclic amine (for interaction with solvent-exposed residues) without intramolecular interference.[2][3]

Chirality as a Selectivity Filter

The C3 carbon is a chiral center.[2][3] Enantiomers often exhibit distinct biological profiles:

• (3S)-Isomer: Often preferred in specific kinase inhibitors to match the curvature of the ATP-binding pocket.[2][3]

• (3R)-Isomer: Utilized in other contexts to avoid metabolic hotspots or steric clashes.[2][3]

• Note: In Gemifloxacin, the specific stereochemistry and the oxime ether moiety are critical for its dual activity against DNA gyrase and Topoisomerase IV.[1]

Case Study: Gemifloxacin (Factive®)[1][2]

Gemifloxacin is the premier example of a drug utilizing the pyrrolidine-3-methanamine core.[2][3]

• Drug Class: Fluoroquinolone Antibiotic (4th Generation).[2][3]

• Core Structure: 1,8-naphthyridine core.[2][3][4][5]

• C7-Substituent: 3-(aminomethyl)-4-(methoxyimino)pyrrolidine .[2][3][4][5][6]

SAR Logic of the C7-Side Chain

The incorporation of the 3-aminomethyl-4-methoxyimino-pyrrolidine moiety at the C7 position was a deliberate optimization choice:

• Gram-Positive Potency: The basic primary amine (

  ) interacts with acidic residues in the bacterial enzyme, significantly boosting potency against S. pneumoniae compared to Ciprofloxacin.[2][3]

• Solubility: The amine reduces the LogP, improving aqueous solubility and bioavailability.

• Metabolic Stability: The methoxyimino group at C4 prevents oxidative metabolism of the pyrrolidine ring.[2][3]

Mechanism of Action (Visualization)

The following diagram illustrates how Gemifloxacin (containing the scaffold) interrupts bacterial DNA replication.

[1][2]

Experimental Protocol: Synthesis of (3S)-N-Boc-3-(aminomethyl)pyrrolidine

This protocol describes the synthesis of the chiral "scaffold" from a commercially available precursor.[2][3] This is a foundational workflow for medicinal chemists.[2][3]

Target: (3S)-3-(Aminomethyl)pyrrolidine-1-carboxylic acid tert-butyl ester Precursor: (3R)-N-Boc-3-hydroxypyrrolidine (Note: Stereoinversion occurs during activation/displacement).[2][3]

Step-by-Step Methodology

Step	Reaction Type	Reagents & Conditions	Key Observation/Checkpoint
1	Activation	MsCl (1.2 eq), TEA (1.5 eq), DCM, 0°C to RT.	Conversion of alcohol to mesylate.[2][3] TLC: Rf shift (more non-polar).
2	Displacement	NaCN (2.0 eq), DMSO, 60-80°C, 12h.	Inversion of Configuration. reaction converts (3R)-OMs to (3S)-CN.
3	Reduction	Raney Ni (cat.), (50 psi), /MeOH.[1][2]	Reduction of nitrile to primary amine.[2][3] Ammonia prevents secondary amine formation.[2][3]

Detailed Protocol (Self-Validating)

• Mesylation (Activation):

  • Dissolve 10.0 g of (3R)-N-Boc-3-hydroxypyrrolidine in 100 mL anhydrous DCM. Cool to 0°C.[2][3]

  • Add 11.2 mL Triethylamine (TEA).[2][3]

  • Dropwise add 4.6 mL Methanesulfonyl chloride (MsCl).[1][2][3]

  • Validation: Monitor by TLC (50% EtOAc/Hexane). Starting material (

    ) should disappear; Mesylate ( ) appears.[1][2]

  • Workup: Wash with

    , brine, dry over .[1] Yield: ~95% as a yellow oil.[2][3]

• Cyanation (Stereoinversion):

  • Dissolve the mesylate in 80 mL DMSO. Add 5.2 g Sodium Cyanide (NaCN).[1][2][3] Caution: Highly Toxic.[2][3]

  • Heat to 70°C for 12 hours.

  • Causality: The elevated temperature is required to overcome the steric hindrance of the secondary mesylate, but too high (>90°C) causes elimination to the pyrroline.[1]

  • Workup: Dilute with water, extract with EtOAc.[1][7] The product is (3S)-N-Boc-3-cyanopyrrolidine.[2][3]

• Hydrogenation (Reduction):

  • Dissolve the nitrile (5.0 g) in MeOH saturated with ammonia (to suppress dimer formation).

  • Add Raney Nickel (slurry in water, washed with MeOH).[1]

  • Hydrogenate at 50 psi in a Parr shaker for 6 hours.

  • Validation: IR spectroscopy should show disappearance of the nitrile stretch (

    ).

  • Purification: Filter catalyst through Celite.[2][3] Concentrate. The resulting oil is often pure enough for coupling.[2][3]

Synthetic Workflow Diagram

The following diagram maps the synthetic logic, including the critical stereochemical inversion.

Physicochemical Properties & Medicinal Chemistry Data

The addition of a 3-aminomethyl group drastically alters the properties of a lipophilic drug molecule.[2][3]

Property	Effect of 3-Aminomethylpyrrolidine Moiety	Medicinal Chemistry Implication
pKa	Primary amine pKa 9.5 - 10.0	High basicity ensures protonation at physiological pH, improving solubility and lysosomal trapping.[2][3]
LogD (7.4)	Decreases LogD by 1.5 - 2.5 units	Shifts lipophilic compounds into the optimal "drug-like" space (LogD 1-3).[2][3]
H-Bonding	Adds 2 Donors, 1 Acceptor	The primary amine can form salt bridges with Asp/Glu residues in binding pockets (e.g., Asp81 in Topoisomerase).[1]
Rotatable Bonds	Adds +2 (C-C and C-N)	Provides flexibility to "search" for optimal binding interactions without excessive entropy penalty.[2]

Comparison: 3-Aminomethyl vs. 3-Amino

• 3-Amino (Direct attachment): Rigid.[2][3] The amine is close to the ring.[3] Good for tight pockets.

• 3-Aminomethyl (Spacer): Flexible.[2][3] The methylene spacer allows the amine to reach further, often used to interact with solvent interactions or distant acidic residues.[1]

References

• Gemifloxacin (Factive) Approval Package. U.S. Food and Drug Administration (FDA). [Link][1][2]

• Synthesis and Antibacterial Activity of Gemifloxacin Derivatives. Journal of Medicinal Chemistry. [Link][2]

• Pyrrolidine-3-methanamine: A Versatile Building Block. PubChem Compound Summary. [Link][2][3]

• Structure-Activity Relationships of Fluoroquinolones. American Society for Microbiology. [Link][2][3]

Sources

• 1. Synthesis of Pyrrolidine Monocyclic Analogues of Pochonicine and Its Stereoisomers: Pursuit of Simplified Structures and Potent β-N-Acetylhexosaminidase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eletriptan | C22H26N2O2S | CID 77993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Gemifloxacin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 4. Gemifloxacin [drugfuture.com]
• 5. Gemifloxacin | C18H20FN5O4 | CID 9571107 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Architectural Divergence in Benzamide Pharmacophores: A Technical Analysis of 1-Ethyl vs. 1-Methyl Pyrrolidine Methanamine

Executive Summary

In the rational design of substituted benzamide antipsychotics and antiemetics (orthopramides), the selection of the basic side chain is non-trivial. The pyrrolidine methanamine moiety serves as the critical pharmacophore responsible for anchoring the drug molecule within the orthosteric binding pocket of dopamine D2 and D3 receptors.

As a Senior Application Scientist navigating medicinal chemistry workflows, the choice between 1-ethylpyrrolidin-2-ylmethanamine and 1-methylpyrrolidin-2-ylmethanamine often dictates the success or failure of a lead compound. While structurally differing by only a single methylene (

) unit, this divergence fundamentally alters the molecule's lipophilicity, blood-brain barrier (BBB) permeability, and receptor residence time. This whitepaper dissects the physicochemical causality, pharmacological implications, and self-validating synthetic protocols associated with these two critical chiral building blocks.

Structural & Physicochemical Divergence

To understand the causality behind experimental choices in drug design, we must first look at the raw physicochemical data. The addition of a single methylene group to the N-alkyl chain shifts the molecule from a hydrophilic state to a lipophilic state.

Quantitative Comparison Table

Property	1-Methylpyrrolidin-2-ylmethanamine[1]	1-Ethylpyrrolidin-2-ylmethanamine [2]
CAS Number (Racemic)	26171-06-2	26116-12-1
Molecular Formula
Molecular Weight	114.19 g/mol	128.22 g/mol
XLogP3 (Lipophilicity)	-0.1 (Hydrophilic leaning)	0.2 (Lipophilic leaning)
Topological Polar Surface Area	29.3 Ų	29.3 Ų
Boiling Point (Reduced Pressure)	~56 °C at 18 mmHg	~84-88 °C at 15 mmHg
Primary Clinical Application	Sulmepride, Urological agents	Amisulpride, Sulpiride, Levosulpiride

The Causality of Lipophilicity: The XLogP3 shift from -0.1 (Methyl) to 0.2 (Ethyl) is the primary driver for central nervous system (CNS) penetration. The BBB heavily favors molecules with positive LogP values for passive diffusion. Consequently, the 1-ethyl variant achieves superior partitioning into the brain parenchyma, making it the gold standard for centrally acting atypical antipsychotics.

Pharmacological Logic & Receptor Binding

The interaction between substituted benzamides and the D2/D3 receptor is heavily reliant on the orientation of the basic nitrogen in the pyrrolidine ring.

• Steric Hindrance vs. Hydrophobic Anchoring: The D2 receptor pocket contains a hydrophobic sub-pocket adjacent to the aspartate residue (Asp114) that forms a salt bridge with the protonated pyrrolidine nitrogen. The 1-ethyl group provides optimal van der Waals contacts within this sub-pocket, enhancing binding affinity and receptor residence time.

• The 1-Methyl Limitation: While the 1-methyl group presents lower steric bulk, it fails to fully occupy this hydrophobic space, often resulting in a lower binding affinity or a faster off-rate. This restricts its use to specific peripheral targets or highly modified benzamides (e.g., Sulmepride) where peripheral action is desired [4].

Fig 1: Structure-Activity Relationship (SAR) logic for N-alkyl pyrrolidine variants.

Synthetic Workflows & Self-Validating Protocols

To ensure scientific integrity, the synthesis of these amines must avoid contamination by undesired by-products (such as 1-alkyl-3-hydroxypiperidines, which occur in legacy ammonia-substitution methods). The following protocol leverages the catalytic hydrogenation of nitromethylene intermediates, providing a self-validating, high-purity yield [3]. Furthermore, because the D2 receptor is stereoselective, isolation of the (S)-(-)-enantiomer (the eutomer) is mandatory.

Protocol A: High-Purity Synthesis of 1-Alkyl-2-aminomethylpyrrolidine

Causality Check: Using Raney Nickel ensures complete reduction of the nitro group without cleaving the pyrrolidine ring.

• Intermediate Formation: React 1-alkyl-2-pyrrolidinone (methyl or ethyl variant) with dimethyl sulfate to form the corresponding complex, followed by condensation with nitromethane in the presence of an alkali metal alkoxide to yield 1-alkyl-2-nitromethylenepyrrolidine.

• Catalytic Hydrogenation:

  • Dissolve 23.4 g of 1-ethyl-2-nitromethylenepyrrolidine in 500 mL of anhydrous methanol.

  • Add 5 g of Raney Nickel catalyst.

  • Hydrogenate at atmospheric pressure (or slightly elevated up to 3 atm) at room temperature until the theoretical volume of hydrogen is absorbed.

• Isolation: Filter the reaction mixture to remove the Raney Nickel. Evaporate the methanol under reduced pressure.

• Purification: Distill the residue under vacuum. The 1-ethyl variant will boil at ~84–88 °C (15 mmHg), while the 1-methyl variant boils at ~56 °C (18 mmHg) [3].

Protocol B: Self-Validating Chiral Resolution

Causality Check: Benzamide antipsychotics require the (S)-configuration for optimal spatial alignment with the D2 receptor. Diastereomeric crystallization acts as a self-validating system; optical rotation confirms success.

• Salt Formation: Dissolve racemic 1-ethyl-2-aminomethylpyrrolidine in absolute ethanol. Add an equimolar amount of L-(+)-tartaric acid dissolved in water/ethanol.

• Crystallization: Heat to reflux, then allow to cool slowly to 0 °C. The diastereomeric salt of the (S)-(-)-enantiomer selectively crystallizes.

• Validation (The Self-Validating Step): Filter the crystals and measure the specific optical rotation

  . A successful resolution of the (S)-(-)-enantiomer will yield a specific rotation of approximately -18° to -20° (c=1, ). If the rotation is lower, recrystallize from ethanol.

• Free Base Recovery: Treat the pure tartrate salt with 2N NaOH, extract with dichloromethane, dry over

  , and evaporate to yield the pure (S)-(-)-1-ethyl-2-aminomethylpyrrolidine.

Fig 2: Self-validating synthetic workflow and chiral resolution of pyrrolidine methanamines.

Conclusion

For drug development professionals, the selection between 1-methyl and 1-ethyl pyrrolidine methanamine is a masterclass in rational drug design. The 1-ethyl variant remains the undisputed champion for CNS-targeted benzamides due to its optimal lipophilicity profile (LogP ~0.2) and superior hydrophobic anchoring in the D2 receptor pocket. Conversely, the 1-methyl variant serves as a specialized tool when reduced BBB penetration or altered pharmacokinetic clearance is desired. Mastering the synthetic and resolution workflows of these amines ensures the structural integrity and clinical efficacy of the resulting active pharmaceutical ingredients (APIs).

References

• National Center for Biotechnology Information (PubChem). "1-Methylpyrrolidine-2-methylamine; CID 117300." PubChem Compound Database. Retrieved from: [Link]

• National Center for Biotechnology Information (PubChem). "2-Aminomethyl-1-ethylpyrrolidine; CID 117295." PubChem Compound Database. Retrieved from: [Link]

• U.S. Patent 3,708,497A. "1-substituted-2-nitromethylene-pyrrolidines." Google Patents.
• U.S. Patent 4,401,822A. "Derivatives of 4-amino-5-alkyl sulphonyl orthoanisamides." Google Patents.

A Technical Guide to the Stability Assessment of 1-(1-Ethylpyrrolidin-3-YL)methanamine Oxalate

Abstract

This technical guide provides a comprehensive framework for evaluating the chemical and physical stability of 1-(1-Ethylpyrrolidin-3-YL)methanamine Oxalate, a novel small molecule entity. As direct public stability data for this specific compound is not available, this document outlines a robust, scientifically-grounded strategy based on established principles of pharmaceutical stability testing. We detail the requisite steps from structural analysis and forced degradation studies to the development of a stability-indicating analytical method and the design of long-term stability protocols compliant with International Council for Harmonisation (ICH) guidelines. The methodologies presented herein are designed to identify potential degradation pathways, elucidate degradation products, and ultimately establish a re-test period and appropriate storage conditions, ensuring the quality, safety, and efficacy of the active substance.

Introduction: The Critical Role of Stability Assessment

1-(1-Ethylpyrrolidin-3-YL)methanamine Oxalate is a chemical entity characterized by a tertiary amine within a pyrrolidine ring and a primary amine, formulated as an oxalate salt. The stability of any active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety and efficacy.[1][2] Instability can lead to a loss of potency, the formation of potentially toxic degradation products, and alterations in physical properties.[3] Therefore, a thorough understanding of how the molecule behaves under various environmental influences—such as temperature, humidity, and light—is paramount during drug development.[4]

This guide provides the scientific rationale and detailed protocols for a comprehensive stability program. The objective is to build an intrinsic stability profile of the molecule, which informs formulation development, packaging selection, and regulatory submissions.[5]

Physicochemical Properties & Structural Analysis

A foundational analysis of the molecule's structure is the first step in predicting its potential stability liabilities.

• Structure: 1-(1-Ethylpyrrolidin-3-YL)methanamine Oxalate

  • Core Moiety: A pyrrolidine ring, which is a saturated five-membered heterocycle.

  • Key Functional Groups:

    • Tertiary Aliphatic Amine: The nitrogen within the pyrrolidine ring, substituted with an ethyl group. Tertiary amines are known to be susceptible to oxidation, which can lead to the formation of N-oxides or N-dealkylation products.[6][7]

    • Primary Aliphatic Amine: The aminomethyl group attached to the C3 position of the pyrrolidine ring. Primary amines are reactive and can participate in various degradation reactions.

    • Oxalate Salt: The use of oxalic acid as a counter-ion can enhance solubility and physical stability.[8][9] However, the salt form itself can be susceptible to dissociation or disproportionation under certain conditions, particularly in the presence of moisture and specific excipients.[10]

The molecule's susceptibility to degradation is largely dictated by the reactivity of these functional groups. The electron-rich nitrogen atoms are potential sites for oxidation, while the overall molecule could be prone to hydrolysis or thermal stress.

Potential Degradation Pathways

Based on the structural analysis, several degradation pathways can be hypothesized. Forced degradation studies, or stress testing, are designed to accelerate these pathways to identify likely degradation products.[1][11]

• Oxidative Degradation: The tertiary amine is a prime target for oxidation, potentially yielding an N-oxide. This is a common degradation pathway for many amine-containing drugs.[12] Oxidative N-de-ethylation is also a plausible route.[13]

• Hydrolytic Degradation: While the core structure lacks readily hydrolyzable groups like esters or amides, stability across a wide pH range must be evaluated when the substance is in solution.[4]

• Thermal Degradation: High temperatures can provide the energy needed to initiate decomposition. For amine salts, thermal dissociation can be a concern.[14]

• Photodegradation: Exposure to UV or visible light can catalyze degradation, particularly for compounds with chromophores. Photostability testing is an integral part of stress testing as mandated by ICH Q1B guidelines.[15][16]

Caption: Hypothetical oxidative degradation pathways for the target molecule.

Stability-Indicating Analytical Method: RP-HPLC

A validated stability-indicating method (SIM) is essential for separating and quantifying the parent API from any degradation products.[17] A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection is the industry standard for this purpose.[18]

Experimental Protocol: HPLC Method Development & Validation

• Column Selection: Start with a C18 column (e.g., ODS Hypersil, 250 x 4.6 mm, 5 µm particle size) due to its versatility for separating small molecules of moderate polarity.[19]

• Mobile Phase Selection:

  • Aqueous Phase (A): 50 mM Phosphate buffer with 10 mM triethylamine, pH adjusted to 3.0 with phosphoric acid. The buffer controls pH to ensure consistent ionization, and triethylamine acts as a tailing suppressor for the basic amine groups.

  • Organic Phase (B): Acetonitrile.

• Detection: Use a Photodiode Array (PDA) detector to monitor at a wavelength of maximum absorbance (e.g., 220 nm) and to assess peak purity.

• Method Optimization (Gradient Elution):

  • Develop a gradient elution program to ensure separation of the main peak from all potential impurities generated during forced degradation. An example gradient could be: 0-5 min (10% B), 5-25 min (10% to 70% B), 25-30 min (70% B), 30-32 min (70% to 10% B), 32-40 min (10% B).

• Method Validation (ICH Q2(R1) Guidelines): The optimized method must be fully validated for:

  • Specificity: Demonstrate that degradation product peaks do not interfere with the main API peak.

  • Linearity: Establish a linear relationship between concentration and detector response over a specified range.

  • Accuracy: Determine the closeness of test results to the true value (recovery studies).

  • Precision: Assess method repeatability (intra-day) and intermediate precision (inter-day).

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine the lowest concentration of analyte that can be reliably detected and quantified.

  • Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., pH, mobile phase composition).

Forced Degradation (Stress Testing)

Forced degradation studies are conducted to identify likely degradation products and demonstrate the specificity of the analytical method.[1][2] The goal is to achieve a target degradation of 5-20% of the active substance.[5]

Experimental Protocol: Forced Degradation Conditions

• Sample Preparation: Prepare solutions of the API (e.g., 1 mg/mL) in a suitable solvent (e.g., water/acetonitrile).

• Acid Hydrolysis: Treat the sample with 0.1 M HCl at 60°C for 24 hours. Neutralize before injection.

• Base Hydrolysis: Treat the sample with 0.1 M NaOH at 60°C for 24 hours. Neutralize before injection.[20]

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid API to dry heat at 80°C for 48 hours.

• Photolytic Degradation (ICH Q1B): Expose the solid API and solution to a minimum of 1.2 million lux hours and 200 watt hours/square meter of UV-A light.[11]

• Analysis: Analyze all stressed samples, along with an unstressed control, using the validated stability-indicating HPLC method.

Data Presentation: Interpreting Stress Testing Results

The results should be summarized to clearly show the extent of degradation and the formation of impurities under each condition.

Stress Condition	% Assay of API	% Total Impurities	Remarks (Major Degradant RRT)
Control (Unstressed)	99.8%	0.2%	-
Acid Hydrolysis (0.1M HCl, 60°C)	95.2%	4.8%	Minor degradation observed.
Base Hydrolysis (0.1M NaOH, 60°C)	92.5%	7.5%	One major degradant at RRT 0.85.
Oxidation (3% H₂O₂, RT)	85.1%	14.9%	Two major degradants at RRT 0.72 & 0.91.
Thermal (Solid, 80°C)	98.9%	1.1%	Stable to thermal stress.
Photolytic (Solid)	99.5%	0.5%	Stable to light exposure.
Note: This data is illustrative and represents hypothetical results.

Formal Stability Study Design (ICH Q1A(R2))

The purpose of formal stability testing is to establish a re-test period for the drug substance under defined storage conditions.[4][21]

Caption: Workflow for conducting formal ICH-compliant stability studies.

Experimental Protocol: Long-Term and Accelerated Studies

• Batch Selection: Use at least three primary batches of the API.

• Container Closure System: Store samples in the proposed packaging for commercial distribution.

• Storage Conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH for a minimum of 12 months.[15]

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH for a minimum of 6 months.[4][15]

• Testing Frequency:

  • Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months.[15]

  • Accelerated: 0, 3, and 6 months.

• Tests to be Performed: At each time point, samples should be tested for:

  • Appearance

  • Assay (potency)

  • Degradation products/impurities

  • Water content (if applicable)

  • Any other critical quality attributes

Summary and Recommendations

This guide outlines a comprehensive and systematic approach to evaluating the stability of 1-(1-Ethylpyrrolidin-3-YL)methanamine Oxalate. The structural presence of tertiary and primary amines suggests that oxidation is the most probable degradation pathway . Therefore, meticulous development of a stability-indicating HPLC method capable of resolving the parent compound from its oxidative degradants is the most critical step.

Based on the execution of the protocols described herein, a complete stability profile can be generated. This data is fundamental for de-risking the development process, ensuring the selection of a stable formulation and appropriate packaging, and fulfilling global regulatory requirements for new drug submissions.

References

• ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline). (n.d.). ICH. Retrieved from [Link]

• AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials. Retrieved from [Link]

• International Council for Harmonisation. (2010, February 2). Q1A(R2) Guideline. ICH. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. ICH. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018, August 24). Q1A(R2) Stability Testing of New Drug Substances and Products. FDA. Retrieved from [Link]

• Metabolic Changes of Drugs and Related Organic Compounds. (2019, March 8). Retrieved from [Link]

• Popa, D. S., et al. (2024, March 29). An Overview of Degradation Strategies for Amitriptyline. PMC - NIH. Retrieved from [Link]

• Mura, P., et al. (2012, January 10). Diclofenac salts, part 7: are the pharmaceutical salts with aliphatic amines stable? PubMed. Retrieved from [Link]

• Nicoret, C., et al. (2025, May 20). Developing the Oxalate, Fumarate and Succinate Salts of Tetrabenazine: Solid-State Characterization and Solubility. PMC. Retrieved from [Link]

• Maini, L., et al. (n.d.). Crystal forms of the hydrogen oxalate salt of o-desmethylvenlafaxine. Ovid. Retrieved from [Link]

• Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]

• Bajaj, S., et al. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• Fiol, S., et al. (2022, January 10). Oxalic Acid, a Versatile Coformer for Multicomponent Forms with 9-Ethyladenine. MDPI. Retrieved from [Link]

• Sluggett, G. W., et al. (n.d.). Artifactual Degradation of Secondary Amine-Containing Drugs During Accelerated Stability Testing When Saturated Sodium Nitrite Solutions are Used for Humidity Control. ResearchGate. Retrieved from [Link]

• Sharma, M. C. (2016, December 14). Forced Degradation Studies. MedCrave online. Retrieved from [Link]

• Q1 Scientific. (2017, September 21). Forced degradation studies for Drug Substances and Drug Products. Retrieved from [Link]

• Alsante, K. M., et al. (2022, November 30). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Retrieved from [Link]

• Sluggett, G. W., et al. (2018, February 5). Artifactual degradation of secondary amine-containing drugs during accelerated stability testing when saturated sodium nitrite solutions are used for humidity control. PubMed. Retrieved from [Link]

• Suresh, K., et al. (n.d.). Enhanced Bioavailability in the Oxalate Salt of Anti-TB Drug Ethionamide. ResearchGate. Retrieved from [Link]

• Bhaskar, R., et al. (2020, April 15). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace. Retrieved from [Link]

• Stahl, P. H. (2014, October 28). Pharmaceutical salts of small molecule drugs: opportunities and challenges. PubMed. Retrieved from [Link]

• Horvath, K., et al. (2022, April 15). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. LCGC. Retrieved from [Link]

• Li, S., et al. (n.d.). Stability of pharmaceutical salts in solid oral dosage forms. Academia.edu. Retrieved from [Link]

• Perren, M., & Slougui, N. (n.d.). Thermal Stability of Amine Compounds and Dichloromethane. ResearchGate. Retrieved from [Link]

• Berkowitz, D. B., et al. (n.d.). Mechanism underlying autoxidation of tertiary amines, demonstrated by trimethylamine. ResearchGate. Retrieved from [Link]

• Guran, R., & Gedi, M. (2022, May 20). N-Dealkylation of Amines. MDPI. Retrieved from [Link]

• Al-kassas, R. (2010, October 9). Understanding the chemical basis of drug stability and degradation. Pharmaceutical Journal. Retrieved from [Link]

• Mohr, A. L. A., et al. (2015, August 20). Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology. Oxford Academic. Retrieved from [Link]

• ICH. (2025, April 11). STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1. Retrieved from [Link]

• Kakde, R. B., et al. (2012, November 7). Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Escitalopram Oxalate and Clonazepam. ResearchGate. Retrieved from [Link]

• Kakde, R. B., et al. (2012, November 7). Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Escitalopram Oxalate and Clonazepam. SciSpace. Retrieved from [Link]

• Fershtat, L. L., et al. (2023, July 20). 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine. MDPI. Retrieved from [Link]

• Kakde, R. B., et al. (2013, July 15). Stability-indicating RP-HPLC method for the simultaneous determination of escitalopram oxalate and clonazepam. PubMed. Retrieved from [Link]

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biomedres.us [biomedres.us]
• 3. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 4. database.ich.org [database.ich.org]
• 5. q1scientific.com [q1scientific.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. researchgate.net [researchgate.net]
• 8. Developing the Oxalate, Fumarate and Succinate Salts of Tetrabenazine: Solid-State Characterization and Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. (PDF) Stability of pharmaceutical salts in solid oral dosage forms [academia.edu]
• 11. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 12. An Overview of Degradation Strategies for Amitriptyline - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Diclofenac salts, part 7: are the pharmaceutical salts with aliphatic amines stable? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 16. ICH Official web site : ICH [ich.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. Stability-indicating RP-HPLC method for the simultaneous determination of escitalopram oxalate and clonazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. scispace.com [scispace.com]
• 21. ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline) - ECA Academy [gmp-compliance.org]

Architecting Bioactivity: The Strategic Use of Heterocyclic Amine Building Blocks in Modern Drug Discovery

Introduction: The Nitrogen Imperative and "Escape from Flatland"

Nitrogen-containing heterocycles are not merely structural components; they are the functional engines of modern pharmacopoeia. Analysis of FDA-approved drugs reveals that over 80% contain at least one nitrogen heterocycle, with piperidine, pyridine, and piperazine appearing most frequently.

The historical reliance on flat, aromatic, nitrogen-rich scaffolds (like kinase inhibitors) has led to attrition rates driven by poor solubility and non-specific binding. The industry is currently undergoing a paradigm shift, validated by Lovering et al.’s "Escape from Flatland" theory.[1] This principle posits that increasing the fraction of sp3-hybridized carbons (

) correlates directly with improved clinical success by enhancing solubility and selectivity while reducing promiscuity [1].

This guide dissects the strategic application of heterocyclic amine building blocks, moving beyond simple availability to functional utility in Structure-Activity Relationship (SAR) campaigns.[2]

Strategic Design Logic: Physicochemical Modulation

The selection of a heterocyclic amine building block is a multi-variable optimization problem involving pKa, lipophilicity (LogD), and metabolic stability.

pKa Tuning and Solubility

The basicity of the amine nitrogen is the primary handle for modulating aqueous solubility and hERG channel inhibition.

• High Basicity (pKa > 9): Often leads to high solubility (protonated at physiological pH) but increases risk of hERG blocking and phospholipidosis.

• Modulated Basicity (pKa 6–8): Ideal for oral bioavailability; balances permeability (neutral species) and solubility (charged species).

• Electron Withdrawal: Introducing fluorine or oxygen into the ring (e.g., 3-fluoropiperidine vs. piperidine) lowers the pKa of the nitrogen by 1–3 units via inductive effects, often rescuing a lead compound from hERG toxicity [2].

Bioisosterism and Metabolic Blocking

Heterocyclic amines serve as critical bioisosteres for carbocycles to improve ADME properties without altering the binding vector.

Original Scaffold	Heterocyclic Bioisostere	Rationale
Phenyl Ring	Pyridine / Pyrimidine	Introduces a hydrogen bond acceptor; lowers LogP; improves solubility.
Cyclohexane	Piperidine / Tetrahydropyran	Increases polarity; introduces a handle for salt formation.
Gem-dimethyl	Oxetane / Azetidine	Reduces lipophilicity (LogD) while maintaining steric bulk; blocks metabolic hotspots.
Morpholine	2-Oxa-6-azaspiro[3.3]heptane	Lowers lipophilicity; alters vector geometry to access new IP space.

Decision Framework: Selecting the Right Building Block

The following decision tree illustrates the logical flow a medicinal chemist should follow when selecting a heterocyclic amine, ensuring the choice is hypothesis-driven rather than inventory-driven.

Figure 1: Decision matrix for selecting heterocyclic amine building blocks based on ADME/Tox liabilities.

Synthetic Access: The Self-Validating Protocol

While selecting the right block is theoretical, attaching it is practical. The Buchwald-Hartwig Amination remains the industry standard for coupling heterocyclic amines to aryl halides.

However, many protocols fail due to poor catalyst activation or oxygen poisoning. The following protocol is designed as a self-validating system : specific checkpoints confirm the reaction is proceeding correctly before you waste time on workup.

Protocol: Pd-Catalyzed Cross-Coupling of Heterocyclic Amines

Objective: Coupling a secondary cyclic amine (e.g., morpholine, piperazine) with a heteroaryl chloride.

Reagents & Setup

• Catalyst Pre-cursor:

  (Tris(dibenzylideneacetone)dipalladium(0)) - Source of Pd(0).

• Ligand: XantPhos or RuPhos - Bidentate ligands prevent catalyst decomposition.

• Base:

  (Cesium Carbonate) - Mild base, compatible with sensitive functional groups.

• Solvent: Anhydrous 1,4-Dioxane or Toluene.

Step-by-Step Methodology

• The "Dry" Check (Validation Step 1):

  • Flame-dry a resealable reaction vial under vacuum. Backfill with Argon.

  • Why: Palladium catalysts, particularly with electron-rich ligands, are susceptible to oxidation. Moisture kills the base efficiency.

• Stoichiometric Loading:

  • Add Aryl Halide (1.0 equiv).

  • Add Amine (1.2 equiv).[3]

  • Add

    (2.0 equiv).

  • Add XantPhos (0.05 equiv, 5 mol%).

  • Add

    (0.025 equiv, 2.5 mol% Pd).

  • Note: Add solids first, then solvent (0.2 M concentration relative to halide).

• The Sparging Cycle (Validation Step 2):

  • Sparge the solvent with Argon for 10 minutes before heating.

  • Causality: Removing dissolved oxygen prevents the formation of Pd-black (inactive metal), ensuring the catalyst remains in the active cycle.

• Reaction & Monitoring:

  • Seal and heat to 100°C.

  • Checkpoint (1 hour): Spot TLC. If the reaction mixture turns black and precipitates metal early, oxygen ingress occurred. If it remains a dark red/brown homogeneous solution, the catalytic cycle is active.

• Workup:

  • Filter through a pad of Celite (removes Pd/Salts).

  • Dilute with EtOAc, wash with water/brine.

  • Concentrate and purify via Flash Chromatography.

Visualizing the Catalytic Cycle

Understanding the mechanism allows for troubleshooting. If the reaction fails, knowing which step (Oxidative Addition vs. Reductive Elimination) is the bottleneck helps in selecting a better ligand.

Figure 2: The Buchwald-Hartwig catalytic cycle. Failure at 'Oxidative Addition' suggests steric hindrance; failure at 'Reductive Elimination' suggests the ligand is holding too tightly.

Future Perspectives: Beyond the Bench

References

• Lovering, F., Bikker, J., & Humblet, C. (2009).[4][5] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756.[5] Link

• Ritchie, T. J., & Macdonald, S. J. (2009). The impact of aromatic ring count on physicochemical properties and attrition. Drug Discovery Today, 14(19-20), 1011-1020. Link

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Link

• Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257–10274. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. mdpi.com [mdpi.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Escape from flatland: increasing saturation as an approach to improving clinical success - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Strategic Amide Coupling of 1-(1-Ethylpyrrolidin-3-yl)methanamine

Application Note & Protocol Guide [1]

Executive Summary

This guide details the strategic application of 1-(1-Ethylpyrrolidin-3-yl)methanamine (CAS: 22736-29-4) in amide bond formation.[1] This building block presents a specific "dual-amine" challenge: it contains a highly nucleophilic primary amine (reactive site) and a basic, sterically hindered tertiary pyrrolidine nitrogen (non-reactive but problematic for standard acidic workups).[1]

Successful utilization requires protocols that prioritize pH control during purification over standard extraction techniques. This note provides three validated workflows ranging from high-throughput discovery (HATU) to scalable process chemistry (T3P), integrated with a "Catch-and-Release" purification strategy.

Chemical Profile & Mechanistic Considerations

The Molecule

The substrate features a primary methanamine pendant to a pyrrolidine ring.

• Reactive Center: Primary amine (

  ).[1] Unhindered, high nucleophilicity.

• Bystander Moiety: Tertiary amine (N-ethyl pyrrolidine).[1] Moderate basicity (

  ), low nucleophilicity due to steric bulk.[1]

• Chirality: The 3-position is a chiral center.[1] Commercial supplies are often racemic or specific enantiomers (S/R). Note: Amide coupling at the exocyclic amine does not risk racemization of the pyrrolidine ring, as the chiral center is not

  to the carbonyl being formed.

The "Acid Wash" Trap

In standard amide coupling, researchers wash the organic layer with 1N HCl to remove unreacted amine. Do not do this.

• Reasoning: Protonation of the tertiary pyrrolidine nitrogen will render the product water-soluble.[1]

• Result: Loss of product into the aqueous waste stream.

• Solution: Use basic aqueous washes (sat.[2]

  ) or Solid Phase Extraction (SCX).[1]

Experimental Protocols

Protocol A: High-Efficiency HATU Coupling

Best for: Discovery chemistry, precious acids, and high-throughput parallel synthesis.[1]

Reagents:

• Carboxylic Acid (

  equiv)[1][2][3]

• 1-(1-Ethylpyrrolidin-3-yl)methanamine (

  equiv)[1]

• HATU (

  equiv)

• DIPEA (N,N-Diisopropylethylamine) (

  equiv)[1]

• Solvent: DMF or DMA (Anhydrous)[1]

Step-by-Step:

• Activation: Dissolve the carboxylic acid (1.0 mmol) in DMF (5 mL, 0.2 M). Add DIPEA (3.0 mmol) followed by HATU (1.2 mmol). Stir at RT for 5–10 minutes. Solution should turn yellow/orange.

• Addition: Add 1-(1-Ethylpyrrolidin-3-yl)methanamine (1.1 mmol) dropwise.

• Reaction: Stir at Room Temperature for 1–4 hours. Monitor by LCMS.[2]

• Quench: Dilute with EtOAc (30 mL).

• Workup (Critical):

  • Wash organic layer with Saturated

    ( mL).[1]

  • Wash with Water (

    mL) to remove DMF.

  • Wash with Brine (

    mL).

  • Dry over

    , filter, and concentrate.

Protocol B: T3P (Propylphosphonic Anhydride) Coupling

Best for: Scale-up (>5g), "Green" chemistry, and easy purification.[1]

Reagents:

• Carboxylic Acid (

  equiv)[1][2][3]

• Amine (

  equiv)[1]

• T3P (50% w/w in EtOAc/DMF) (

  equiv)[1]

• Pyridine or N-Methylmorpholine (NMM) (

  equiv)[1]

• Solvent: EtOAc or 2-MeTHF[1]

Step-by-Step:

• Setup: Charge reaction vessel with Acid (10 mmol), Amine (12 mmol), and Base (40 mmol) in EtOAc (50 mL).

• Addition: Cool to

  . Add T3P solution (15 mmol) dropwise over 10 minutes.

• Reaction: Allow to warm to RT and stir for 12 hours. T3P kinetics are slower but cleaner.

• Workup:

  • Add water (20 mL) to quench.

  • Separate layers.[2] The product stays in EtOAc; water-soluble T3P byproducts wash away.[1]

  • Wash organic layer with 10%

    to remove excess acid and T3P residues.[1]

Purification Strategy: The SCX Workflow

For basic amines, standard silica chromatography can lead to "streaking" due to interaction with acidic silanols. The SCX (Strong Cation Exchange) method is the gold standard for this compound.

SCX "Catch-and-Release" Protocol

• Load: Dissolve crude residue in MeOH/DCM (1:1). Load onto a pre-conditioned SCX cartridge (sulfonic acid bonded silica).

• Catch: The basic product and unreacted amine bind to the sulfonic acid. Neutral impurities (non-basic side products) pass through.

• Wash: Flush column with MeOH (3 column volumes). Discard eluent.

• Release: Elute with 2M

  in MeOH . The ammonia displaces the product.

• Finish: Concentrate the ammoniacal eluent to obtain the free base product.

Visualization of Workflows

Reaction Pathway & Logic

The following diagram illustrates the decision matrix for reagent selection and the critical workup path.

Caption: Decision tree highlighting the critical divergence in workup strategy to prevent product loss.

Data Summary & Troubleshooting

Comparative Reagent Performance

Parameter	HATU (Protocol A)	T3P (Protocol B)	EDC/HOBt (Alternative)
Reaction Speed	Very Fast (<2h)	Slow (12-24h)	Moderate (4-12h)
Epimerization Risk	Low	Very Low	Moderate
Purification	Requires Chromatography/SCX	Aqueous Extraction often sufficient	Urea byproduct removal can be difficult
Cost	High	Moderate	Low

Troubleshooting Guide

• Issue: Low Yield.

  • Cause: Product lost to aqueous layer during workup.

  • Fix: Check aqueous waste pH. If <9, basify with NaOH and re-extract with DCM.

• Issue: Streaking on TLC/Column.

  • Cause: Interaction of the tertiary amine with silica.

  • Fix: Add 1%

    or to your eluent system (e.g., DCM/MeOH/ 90:9:1).[1]

• Issue: Double Addition.

  • Cause: Rare. Occurs if the pyrrolidine nitrogen reacts.

  • Fix: Unlikely due to sterics, but ensure only 1.0-1.1 equiv of acid is used.[1]

References

• Dunetz, J. R., et al. (2011). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1] Chemical Reviews.[4] [1]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.

• Sigma-Aldrich. (2023).[1] Product Specification: 1-(1-Ethylpyrrolidin-3-yl)methanamine.[1][5][1]

• Biotage. (2020). Strategies for the Purification of Basic Compounds using ISOLUTE® SCX-2.[1]

Sources

• 1. bachem.com [bachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. pharmacy.unizik.edu.ng [pharmacy.unizik.edu.ng]
• 5. CAS 1412978-46-1 | (S)-(1-Ethylpyrrolidin-3-yl)methanamine - Synblock [synblock.com]

Application Note: Advanced Preparation of Benzamide Antipsychotic Analogs

Abstract & Strategic Overview

Substituted benzamides (orthopramides) represent a critical class of atypical antipsychotics, exemplified by Amisulpride , Sulpiride , and Remoxipride . These compounds function primarily as selective dopamine D2/D3 receptor antagonists with a unique preference for limbic system receptors, minimizing extrapyramidal side effects.

This guide provides a high-fidelity protocol for synthesizing benzamide analogs, specifically focusing on the sulfonyl-benzamide scaffold . Unlike generic literature, this note addresses the three most common failure points in this chemistry:

• Regiocontrol during the functionalization of the aromatic core.

• Racemization of the chiral pyrrolidine side chain during amide coupling.

• Purification of the highly polar, basic final product.

Retrosynthetic Logic & SAR

To design effective analogs, one must understand the structural "anchor points" that cannot be modified without losing potency.

Structure-Activity Relationship (SAR) Essentials

• The 2-Methoxy Group: Critical.[1] It forms an intramolecular hydrogen bond with the amide hydrogen, locking the molecule into a planar conformation required for the receptor pocket.

• The 5-Position (Sulfone/Sulfonamide): Modulates lipophilicity and metabolic stability. Bulky groups here are generally tolerated.

• The Basic Side Chain: Usually a pyrrolidine or ethylenediamine.[2] The distance between the amide nitrogen and the basic nitrogen is pharmacophoric.

Graphviz: Retrosynthetic Disconnection

The following diagram illustrates the logical breakdown of the target molecule into accessible precursors.

Caption: Retrosynthetic breakdown showing the convergence of the sulfonyl-benzoic acid core and the chiral diamine side chain.

Core Synthesis Methodology

While many routes exist, the Mixed Anhydride Coupling is superior to DCC/EDC methods for this specific scaffold because it avoids difficult urea byproduct removal and minimizes racemization if temperature is strictly controlled.

Phase 1: Preparation of the Benzoic Acid Core

Note: Commercially available, but if synthesis is required:

• Starting Material: 4-Amino-salicylic acid.[3][4]

• Methylation: Dimethyl sulfate/K2CO3 protects the phenol (as O-Me) and acid (as ester).

• Chlorosulfonation: Introduction of the sulfonyl chloride at the 5-position.

• Modification: Reaction with amines (for sulfonamides) or reduction/alkylation (for sulfones).

• Hydrolysis: Saponification of the ester to yield the free acid (Fragment A) .

Phase 2: The Amide Coupling (Detailed Protocol)

This protocol describes the coupling of 4-amino-5-(ethylsulfonyl)-2-methoxybenzoic acid with (S)-1-ethyl-2-aminomethylpyrrolidine .

Reagents:

• Substrate (Acid): 1.0 equiv (e.g., 10 mmol, ~2.6 g)

• Reagent (Amine): 1.1 equiv (e.g., 11 mmol)[2]

• Coupling Agent: Ethyl Chloroformate (1.1 equiv)[2]

• Base: Triethylamine (TEA) (2.2 equiv)[2]

• Solvent: Anhydrous Acetone or THF (Acetone is preferred for easier workup).[2]

Step-by-Step Workflow:

• Activation (The Mixed Anhydride Formation):

  • Charge the Benzoic Acid derivative and TEA (1.1 equiv) into a reactor with anhydrous acetone (10 volumes).

  • CRITICAL: Cool the mixture to -5°C to 0°C .

  • Add Ethyl Chloroformate dropwise over 20 minutes. Maintain temperature < 0°C.

  • Observation: A white precipitate (TEA[2]·HCl) will form. Stir for 30 minutes at 0°C.

• Coupling:

  • Prepare a solution of the chiral amine side chain (1.1 equiv) in acetone (2 volumes).

  • Add the amine solution dropwise to the activated anhydride mixture.

  • Thermodynamic Control: Keep temperature < 5°C during addition to prevent attack on the wrong carbonyl (which would yield a carbamate impurity).

  • Allow the reaction to warm to room temperature (20-25°C) and stir for 2 hours.

• Monitoring:

  • TLC: Mobile phase DCM:MeOH:NH4OH (90:10:1).[2] The mixed anhydride is unstable, so monitor the disappearance of the starting acid.

  • Self-Validating Check: If the reaction turns dark brown, the temperature was likely too high, leading to oxidation of the aniline amine.

• Workup:

  • Concentrate the acetone under reduced pressure.

  • Dissolve residue in DCM and wash with saturated NaHCO3 (removes unreacted acid) and Water .

  • Note: Avoid acidic washes; the product is basic and will be lost in the aqueous layer.

Graphviz: Reaction Workflow

Caption: Operational workflow for the Mixed Anhydride coupling strategy.

Purification & Characterization Strategies

Benzamides are notorious for "streaking" on silica gel due to the basic pyrrolidine nitrogen. Standard flash chromatography often results in poor yield.[2]

Preferred Purification: Acid-Base Recrystallization

Instead of chromatography, use the amphiphilic nature of the molecule:

• Dissolve crude solid in minimum hot acetone.

• Add water dropwise until turbidity persists.[2]

• Cool slowly to 4°C.

• Yield: Typically 75-85%.

• Purity: >99% (HPLC).

Analytical Validation Data Table

Compare your synthesized analog against these standard metrics for Amisulpride.

Parameter	Specification	Method	Notes
Appearance	White crystalline powder	Visual	Pink hue indicates oxidation.
Melting Point	126°C - 127°C	DSC/Capillary	Sharp range confirms purity.
1H NMR (DMSO-d6)	δ 8.2 (d, 1H, Amide NH)	400 MHz	Key Check: If NH signal is < 8.0, H-bond is disrupted (wrong regiochem).
Chiral Purity	> 99.5% e.e.[2][5]	Chiral HPLC	Column: Chiralpak AD-H.
Mass Spec	[M+H]+ = 370.1	LC-MS (ESI)	Watch for M+14 (Methylation impurity).

Troubleshooting Guide (Expert Insights)

• Issue: Low Yield.

  • Cause: The mixed anhydride decomposed before amine addition.

  • Fix: Ensure temperature stays < 0°C and add amine immediately after the 30-min activation.

• Issue: Carbamate Impurity (M+72).

  • Cause: Amine attacked the carbonate carbonyl of the anhydride instead of the benzoyl carbonyl.

  • Fix: Use Isobutyl Chloroformate instead of Ethyl Chloroformate (steric bulk directs nucleophilic attack).

References

• Synthesis of Amisulpride: CN103819383A - Synthesis method for amisulpride. Google Patents. Link

• Mixed Anhydride Methodology: Amine to Amide - Mixed Anhydrides. Common Organic Chemistry. Link

• SAR of Benzamides: Structure-activity relationships of a series of substituted benzamides. PubMed.[2] Link

• Chiral Separation: Chiral separation of benzamide antipsychotics. PubMed.[2] Link

• Amisulpride Core Preparation: Preparation method of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid. WIPO Patentscope. Link

Sources

• 1. CN103819383A - Synthesis method for amisulpride - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [wap.guidechem.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. CN102807516A - Intermediate in amisulpride and method for preparing amisulpride by using intermediate - Google Patents [patents.google.com]

Application Notes &amp; Protocols: A Guide to the Synthesis of Eticlopride Analogs via Pyrrolidine Intermediates

Introduction: Beyond the Scaffold

Eticlopride, a substituted benzamide, stands as a cornerstone tool in dopamine receptor research. Its high affinity and selectivity for D2-like dopamine receptors (D2R and D3R) have made it an invaluable antagonist for elucidating central dopamine receptor function and its role in behavior.[1][2] While not used clinically, its robust structure serves as a critical scaffold for the development of novel therapeutic agents. The synthesis of Eticlopride analogs is a key strategy in modern drug discovery, aimed at dissecting structure-activity relationships (SAR), enhancing receptor subtype selectivity (e.g., D3R over D2R), and designing sophisticated "bitopic" ligands.[3][4] These bitopic molecules are engineered to bind concurrently to the primary (orthosteric) binding site and a secondary, allosteric pocket, a strategy that can yield compounds with superior affinity and unique pharmacological profiles.[3][5][6]

At the heart of this synthetic exploration lies the pyrrolidine ring. This five-membered nitrogen heterocycle is not merely a structural anchor but a versatile platform for chemical modification. By strategically altering substituents on the pyrrolidine nitrogen or other positions, chemists can systematically tune the steric and electronic properties of the molecule to optimize its interaction with the target receptor. This guide provides a detailed overview of the core synthetic strategies and step-by-step protocols for the generation of Eticlopride analogs, with a focus on leveraging key pyrrolidine intermediates.

Core Synthetic Strategies: Building the Analogs

The assembly of Eticlopride analogs can be logically deconstructed into two primary phases: the formation of the core benzamide structure and the subsequent diversification of the pyrrolidine moiety. The choice of strategy depends on the desired analog and the availability of starting materials.

Diagram: Overall Synthetic Approach

Caption: General workflow for Eticlopride analog synthesis.

Strategy 1: Formation of the Benzamide Core

The defining feature of Eticlopride and its analogs is the substituted benzamide group. This is universally constructed via an amide coupling reaction between a pyrrolidine-containing amine and a substituted benzoic acid. The carboxylic acid must first be "activated" to enhance the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by the amine.

Protocol 1.1: Benzamide Synthesis via the Acyl Chloride Method

This is a robust and widely used method for amide bond formation.

Causality: Thionyl chloride (SOCl₂) converts the carboxylic acid's hydroxyl group into an excellent leaving group, forming a highly reactive acyl chloride intermediate. The subsequent addition of the amine nucleophile proceeds rapidly. A non-nucleophilic base, such as triethylamine (TEA), is used to scavenge the HCl byproduct generated during the reaction.[3]

Step-by-Step Protocol:

• Acid Chloride Formation: To a solution of the substituted benzoic acid (e.g., 3-Chloro-5-ethyl-6-hydroxy-2-methoxybenzoic acid, 1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane, DCM), add thionyl chloride (SOCl₂, 2.0-3.0 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Remove the solvent and excess SOCl₂ under reduced pressure to yield the crude acid chloride, which is often used immediately in the next step.

• Amide Coupling: Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C in an ice bath.

• In a separate flask, dissolve the pyrrolidine amine intermediate (e.g., (S)-(1-ethylpyrrolidin-2-yl)methanamine, 1.0 eq) and triethylamine (TEA, 2.0-3.0 eq) in anhydrous DCM.

• Add the amine solution dropwise to the stirred acid chloride solution at 0 °C.[7]

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Work-up: Quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[7]

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired benzamide.[3]

Strategy 2: Diversification via the Pyrrolidine Nitrogen

With a common precursor like (S)-nor-eticlopride (which possesses a secondary amine in the pyrrolidine ring) in hand, a diverse library of analogs can be generated through modification of the nitrogen atom.

Protocol 2.1: Direct N-Alkylation

This protocol describes the classic Sₙ2 reaction to append alkyl chains or more complex linkers to the pyrrolidine nitrogen.

Causality: A base, typically a carbonate like K₂CO₃, deprotonates the secondary amine, increasing its nucleophilicity. The resulting anion then attacks the electrophilic carbon of an alkyl halide, displacing the halide leaving group.[3]

Step-by-Step Protocol:

• Reaction Setup: Combine the secondary amine precursor ((S)-nor-eticlopride, 1.0 eq), the desired alkyl halide (e.g., 1-iodopropane or N-(4-bromobutyl)benzofuran-2-carboxamide, 1.1-1.5 eq), and potassium carbonate (K₂CO₃, 3.0-5.0 eq) in an appropriate solvent such as acetonitrile or dimethylformamide (DMF).[3]

• Reaction Conditions: Stir the mixture at room temperature or heat to reflux, depending on the reactivity of the alkyl halide. Monitor the reaction progress using TLC or LC-MS. Typical reaction times range from 4 to 24 hours.[3]

• Work-up: Once the reaction is complete, filter off the inorganic base and concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., DCM or ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: Purify the crude product by flash chromatography to yield the N-alkylated Eticlopride analog.[3]

Protocol 2.2: Reductive Amination

This strategy is an excellent alternative to direct alkylation, particularly when the required alkyl halide is unstable or when introducing functionality via an aldehyde.

Causality: The secondary amine reacts with an aldehyde to form an intermediate iminium ion. A mild and selective reducing agent, sodium triacetoxyborohydride (NaBH(OAc)₃), then reduces the iminium ion to the corresponding tertiary amine. The mild acidity of acetic acid often catalyzes iminium ion formation.[3]

Step-by-Step Protocol:

• Reaction Setup: Dissolve the secondary amine precursor ((S)-nor-eticlopride, 1.0 eq) and the desired aldehyde (e.g., N-(4-oxobutyl)-1H-indole-2-carboxamide, 1.1 eq) in a solvent mixture, typically 1,2-dichloroethane (DCE) with a small amount of acetic acid (AcOH).[3]

• Stir the mixture at room temperature for 30-60 minutes to allow for iminium ion formation.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5-2.0 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 5-18 hours, monitoring by TLC or LC-MS.

• Work-up: Carefully quench the reaction by adding a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• Purification: Purify the resulting crude material via flash column chromatography to isolate the final product.[3]

Data Summary and Structure-Activity Relationships

The application of these synthetic protocols allows for the systematic exploration of the chemical space around the Eticlopride scaffold. The resulting data on receptor binding affinity provide crucial insights into the structure-activity relationships (SAR).

Compound	Modification (Position)	Synthetic Route	D3R Kᵢ (nM)	D2R Kᵢ (nM)	Reference
Eticlopride	N-Ethyl	N/A (Reference)	0.87	0.92	[2]
Analog 6	N-Propyl	Protocol 2.1	1.12	4.88	[3]
Analog 11	N-(4-((2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy)butyl)	Protocol 2.1	6.97	25.3	[3][6]
Analog 13	N-(4-(benzofuran-2-carboxamido)butyl)	Protocol 2.1	0.95	4.09	[3]
Analog 15	N-(4-(1H-indole-2-carboxamido)butyl)	Protocol 2.2	0.49	2.11	[3]
Analog 33	4-O-(4-(1H-indole-2-carboxamido)butyl)	O-Alkylation	0.44	1.77	[3][6]

Key SAR Insights:

• N-Alkylation: Small N-alkyl groups (e.g., propyl) are well-tolerated. However, attaching larger secondary pharmacophores (SPs) via alkyl linkers can significantly modulate affinity and selectivity.[3][6]

• Bitopic Ligands: The addition of a linker and an SP, as in analogs 11, 13, and 15, demonstrates the bitopic ligand design concept, often leading to high-affinity compounds.[3]

• Positional Isomers: A comparison of N-alkylated versus O-alkylated analogs reveals that the attachment point is critical. For instance, the O-alkylated analog 33 shows higher binding affinities at both D2R and D3R compared to its N-alkylated counterpart 11 .[3][5][6]

Purification and Characterization

To ensure the validity of biological data, rigorous purification and characterization of all synthesized compounds are mandatory.

• Purification: Crude products should be purified to >95% purity, typically using automated flash column chromatography on silica gel with a gradient elution system (e.g., heptane/ethyl acetate or DCM/methanol). Recrystallization can be used for solid compounds.[7]

• Characterization: The identity and purity of final compounds must be confirmed by a suite of analytical techniques:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the chemical structure.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to confirm the elemental composition (exact mass).

  • High-Performance Liquid Chromatography (HPLC): To determine the final purity of the compound.

Conclusion

The synthetic pathways detailed in these application notes provide a robust framework for the creation of novel Eticlopride analogs. By employing fundamental reactions such as amide coupling, N-alkylation, and reductive amination on key pyrrolidine intermediates, researchers can efficiently generate libraries of compounds for pharmacological evaluation. The causality-driven approach to protocol design, coupled with rigorous purification and characterization, ensures the production of high-quality chemical probes. These efforts are essential for advancing our understanding of dopamine receptor pharmacology and for the development of next-generation therapeutics targeting neuropsychiatric disorders.

References

• Neuman, W. et al. (2018). Synthesis of 3-(3-hydroxyphenyl)pyrrolidine dopamine D3 receptor ligands with extended functionality for probing the secondary binding pocket. Bioorganic & Medicinal Chemistry Letters. Available from: [Link]

• ResearchGate. (2016). Synthesis of substituted benzamides from substituted benzyl alcohols. Available from: [Link]

• Yuan, Y. et al. (2021). Structure Activity Relationships for a Series of Eticlopride-Based Dopamine D2/D3 Receptor Bitopic ligands. Journal of Medicinal Chemistry. Available from: [Link]

• Wang, B-L. et al. (2019). Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. Molecules. Available from: [Link]

• Wang, H. et al. (2023). Controllable Molecular Editing of 2-Amino-N-substituted Benzamides: Site-selective Synthesis of 6-Selenylated N-Substituted 1,2,3-Benzotriazine-4(3H)-ones. Organic Letters. Available from: [Link]

• Bonifazi, A. et al. (2023). Pharmacological and Physicochemical Properties Optimization for Dual-Target Dopamine D3 (D3R) and μ-Opioid (MOR) Receptors Ligands as Potentially Safer Analgesics. ACS Pharmacology & Translational Science. Available from: [Link]

• Organic Chemistry Portal. Benzimidazole synthesis. Available from: [Link]

• Pinna, G. A. et al. (1999). Synthesis and dopamine D2-like receptor binding affinity of substituted 5-phenyl-pyrrole-3-carboxamides. Il Farmaco. Available from: [Link]

• Martelle, J. L., & Nader, M. A. (2008). A review of the discovery, pharmacological characterization, and behavioral effects of the dopamine D2-like receptor antagonist eticlopride. CNS Neuroscience & Therapeutics. Available from: [Link]

• Hübner, H. et al. (2000). Enantio- and diastereocontrolled dopamine D1, D2, D3 and D4 receptor binding of N-(3-pyrrolidinylmethyl)benzamides synthesized from aspartic acid. Archiv der Pharmazie. Available from: [Link]

• Schelshorn, S. et al. (2023). Dopamine Receptor Ligand Selectivity—An In Silico/In Vitro Insight. International Journal of Molecular Sciences. Available from: [Link]

• ResearchGate. (2021). Structure Activity Relationships for a Series of Eticlopride-Based Dopamine D2/D3 Receptor Bitopic Ligands. Available from: [Link]

• Yuan, Y. et al. (2021). Structure Activity Relationships for a Series of Eticlopride-Based Dopamine D2/D3 Receptor Bitopic Ligands. Journal of Medicinal Chemistry. Available from: [Link]

• Martelle, J. L., & Nader, M. A. (2008). A Review of the Discovery, Pharmacological Characterization, and Behavioral Effects of the Dopamine D2‐Like Receptor Antagonist Eticlopride. CNS Neuroscience & Therapeutics. Available from: [Link]

• Špulák, M. et al. (2021). Synthesis and In Vitro Evaluation of Novel Dopamine Receptor D2 3,4-dihydroquinolin-2(1H)-one Derivatives Related to Aripiprazole. Molecules. Available from: [Link]

• Yuan, Y. et al. (2021). Structure Activity Relationships for a Series of Eticlopride-Based Dopamine D2/D3 Receptor Bitopic Ligands. PubMed. Available from: [Link]

• Organic Chemistry Portal. Pyrrolidine synthesis. Available from: [Link]

• Bakulina, O. et al. (2023). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules. Available from: [Link]

• Poyraz, S. et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry. Available from: [Link]

Sources

• 1. A review of the discovery, pharmacological characterization, and behavioral effects of the dopamine D2-like receptor antagonist eticlopride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Review of the Discovery, Pharmacological Characterization, and Behavioral Effects of the Dopamine D2‐Like Receptor Antagonist Eticlopride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure Activity Relationships for a Series of Eticlopride-based Dopamine D2/D3 Receptor Bitopic ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Structure Activity Relationships for a Series of Eticlopride-Based Dopamine D2/D3 Receptor Bitopic Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for 1-(1-Ethylpyrrolidin-3-YL)methanamine as a CNS Drug Intermediate

Introduction: The Strategic Value of the 3-Substituted Pyrrolidine Scaffold in CNS Drug Discovery

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and FDA-approved drugs.[1] Its non-planar, three-dimensional structure allows for a more comprehensive exploration of chemical space compared to flat aromatic systems, which is often crucial for achieving high-affinity and selective interactions with complex biological targets such as those in the central nervous system (CNS).[2][3] Specifically, the 3-substituted pyrrolidine motif, as exemplified by 1-(1-ethylpyrrolidin-3-YL)methanamine, offers a versatile platform for the development of novel CNS-active agents. The stereochemistry at the 3-position and the presence of a primary amine provide key handles for derivatization, enabling the fine-tuning of pharmacological activity and pharmacokinetic properties.

This document provides detailed application notes and protocols for the synthesis, characterization, and downstream application of 1-(1-ethylpyrrolidin-3-YL)methanamine, a key intermediate for the synthesis of potential CNS drug candidates, particularly those targeting monoamine transporters.

Synthesis of 1-(1-Ethylpyrrolidin-3-YL)methanamine

The synthesis of 1-(1-ethylpyrrolidin-3-YL)methanamine can be efficiently achieved from commercially available 3-(aminomethyl)pyrrolidine via reductive amination. This method is widely used for the formation of C-N bonds and is known for its mild conditions and broad substrate scope.[4][5]

Protocol 1: Synthesis via Reductive Amination

This protocol describes the synthesis of 1-(1-ethylpyrrolidin-3-YL)methanamine from 3-(aminomethyl)pyrrolidine and acetaldehyde using sodium triacetoxyborohydride as the reducing agent.[6]

Materials:

• 3-(Aminomethyl)pyrrolidine

• Acetaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (DCM)

• Methanol (MeOH)

Procedure:

• To a solution of 3-(aminomethyl)pyrrolidine (1.0 eq) in 1,2-dichloroethane (DCE), add acetaldehyde (1.1 eq) at room temperature.

• Stir the mixture for 1 hour to allow for the formation of the intermediate imine/enamine.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of DCM/MeOH) to afford 1-(1-ethylpyrrolidin-3-YL)methanamine.

Causality behind Experimental Choices:

• Sodium triacetoxyborohydride is a mild and selective reducing agent that preferentially reduces the in-situ formed iminium ion over the starting aldehyde, minimizing the formation of ethanol as a byproduct.[5]

• 1,2-Dichloroethane is a common solvent for reductive aminations as it is aprotic and effectively solubilizes the reactants.[5]

• The aqueous workup with sodium bicarbonate is necessary to neutralize any remaining acid and quench the excess reducing agent.

Caption: Synthetic workflow for 1-(1-Ethylpyrrolidin-3-YL)methanamine.

Quality Control and Characterization

Rigorous quality control is essential to ensure the purity and identity of the intermediate before its use in subsequent steps.

Parameter	Specification	Analytical Method
Appearance	Colorless to pale yellow oil	Visual Inspection
Identity	Conforms to the structure	¹H NMR, ¹³C NMR, MS
Purity	≥ 98%	HPLC, GC-MS
Chiral Purity (if applicable)	Enantiomeric excess (ee) ≥ 99% for the desired enantiomer	Chiral HPLC
Residual Solvents	Within ICH limits	Headspace GC-MS

Analytical Methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of the compound. Expected ¹H NMR signals would include those for the ethyl group, the pyrrolidine ring protons, and the aminomethyl protons.[7][8][9]

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its identity.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the compound. A reversed-phase C18 column with a mobile phase of acetonitrile and water (containing an additive like trifluoroacetic acid for better peak shape) is a common starting point.[10]

• Chiral HPLC: For enantiomerically pure starting materials, chiral HPLC is crucial to determine the enantiomeric excess. Polysaccharide-based chiral stationary phases are often effective for separating chiral amines.[11][12]

Downstream Application: Synthesis of a CNS Drug Candidate

The primary amine of 1-(1-ethylpyrrolidin-3-YL)methanamine is a versatile functional group for further elaboration. A common application is its use in amide bond formation to generate potent and selective inhibitors of CNS targets. Based on literature for related 3-substituted pyrrolidines, this intermediate is an excellent starting point for the synthesis of noradrenaline reuptake inhibitors (NRIs).[13][14] NRIs are an important class of antidepressants and are also used to treat other CNS disorders.[15]

Protocol 2: Synthesis of N-((1-Ethylpyrrolidin-3-yl)methyl)-2-methoxybenzamide

This protocol describes a representative amide coupling reaction to synthesize a potential NRI.

Materials:

• 1-(1-Ethylpyrrolidin-3-YL)methanamine

• 2-Methoxybenzoic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of 2-methoxybenzoic acid (1.0 eq) in dichloromethane (DCM), add EDC (1.2 eq) and HOBt (1.2 eq).

• Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

• Add a solution of 1-(1-ethylpyrrolidin-3-YL)methanamine (1.1 eq) and DIPEA (2.0 eq) in DCM to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction with DCM and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield N-((1-ethylpyrrolidin-3-yl)methyl)-2-methoxybenzamide.

Causality behind Experimental Choices:

• EDC and HOBt are commonly used coupling reagents that form a highly reactive O-acylisourea intermediate, which is then readily attacked by the amine. HOBt is added to suppress side reactions and improve the efficiency of the coupling.

• DIPEA is a non-nucleophilic base used to neutralize the hydrochloride salt that may be present and to scavenge the acid formed during the reaction.

• The aqueous workup removes the water-soluble byproducts of the coupling reaction.

Caption: Workflow for the synthesis of a potential CNS drug candidate.

Structure-Activity Relationships (SAR)

While specific SAR data for derivatives of 1-(1-ethylpyrrolidin-3-YL)methanamine are not extensively published, valuable insights can be drawn from studies on closely related N-[(3S)-pyrrolidin-3-yl]benzamides, which are potent noradrenaline reuptake inhibitors.[13][16]

• Substitution on the Benzamide Ring: The nature and position of substituents on the benzamide phenyl ring significantly impact potency and selectivity. For instance, small, electron-withdrawing or electron-donating groups at the 2-position can enhance NRI activity.[13]

• N-Alkylation of the Pyrrolidine: The ethyl group on the pyrrolidine nitrogen contributes to the overall lipophilicity and basicity of the molecule, which can influence its ability to cross the blood-brain barrier and interact with the target protein. Modifications to this group can be a key strategy for optimizing pharmacokinetic properties.

• Stereochemistry: The stereochemistry at the 3-position of the pyrrolidine ring is often critical for biological activity. The (S)-enantiomer has been shown to be more potent in many cases for related compounds.[13][14]

Caption: Key structural features influencing the biological activity of derivatives.

Conclusion

1-(1-Ethylpyrrolidin-3-YL)methanamine is a valuable and versatile intermediate for the synthesis of novel CNS drug candidates. Its three-dimensional structure and readily modifiable functional groups provide a solid foundation for lead optimization campaigns targeting complex CNS receptors and transporters. The protocols and insights provided herein offer a comprehensive guide for researchers and drug development professionals working in this critical therapeutic area.

References

• Fish, P. V., et al. (2009). Design, synthesis and evaluation of N-[(3S)-pyrrolidin-3-yl]benzamides as selective noradrenaline reuptake inhibitors: CNS penetration in a more polar template. Bioorganic & Medicinal Chemistry Letters, 19(16), 4646-4650. [Link]

• Fish, P. V., et al. (2009). N-[(3S)-Pyrrolidin-3-yl]benzamides as novel dual serotonin and noradrenaline reuptake inhibitors: impact of small structural modifications on P-gp recognition and CNS penetration. Bioorganic & Medicinal Chemistry Letters, 19(17), 5078-5081. [Link]

• Fish, P. V., et al. (2008). N-Benzyl-N-(pyrrolidin-3-yl)carboxamides as a new class of selective dual serotonin/noradrenaline reuptake inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(15), 4308-4311. [Link]

• Kung, H. F., et al. (1988). (S)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-5-[125I]iodo- 2-methoxybenzamide hydrochloride, a new selective radioligand for dopamine D-2 receptors. Journal of Medicinal Chemistry, 31(5), 1039-1043. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. [Link]

• Higashi, T., et al. (2011). Relative quantification of enantiomers of chiral amines by high-throughput LC-ESI-MS/MS using isotopic variants of light and heavy L-pyroglutamic acids as the derivatization reagents. Journal of Chromatography B, 879(24), 2415-2422. [Link]

• Sánchez-Sánchez, C., et al. (2016). Evaluation of Poly(N-Ethyl Pyrrolidine Methacrylamide) (EPA) and Derivatives as Polymeric Vehicles for miRNA Delivery to Neural Cells. Polymers, 8(11), 393. [Link]

• Fish, P. V., et al. (2008). Derivatives of (3S)-N-(biphenyl-2-ylmethyl)pyrrolidin-3-amine as selective noradrenaline reuptake inhibitors: Reducing P-gp mediated efflux by modulation of H-bond acceptor capacity. Bioorganic & Medicinal Chemistry Letters, 18(15), 4355-4359. [Link]

• Kumar, A., et al. (2022). SYNTHESIS AND PHARMACOLOGICAL ACTIVITY OF NEW PYROLLIDONE DERIVATIVES. Journal of Pharmaceutical Negative Results, 13(Special Issue 9), 10692-10702. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination. Retrieved from [Link]

• Gaudio, A. C., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Chem, 4(12), 2868-2881. [Link]

• Gaudio, A. C., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. *PMC. [Link]

• Asymmetric Reductive Amination. (2017, September 1). Master Organic Chemistry. [Link]

• Chen, T., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry, 8(10), 273-280. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal. [Link]

• Ohtaka, H., et al. (1992). Amphoteric drugs. 3. Synthesis and antiallergic activity of 3-[(5,11-dihydro[13]benzoxepino[4,3-b]pyridin-11- ylidene)piperidino]propionic acid derivatives and related compounds. Journal of Medicinal Chemistry, 35(16), 3064-3070. [Link]

• Srinivasachary, et al. (2019). A Novel and Efficient Process for the Preparation of Nefopam Analogs. International Journal of Pharmaceutical Sciences and Research, 10(10), 4613-4635. [Link]

• PubChem. (n.d.). N-[(1-ethylpyrrolidin-2-yl)methyl]-2-hydroxy-3-iodo-6-methoxybenzamide. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. Retrieved from [Link]

• Wikipedia. (n.d.). Norepinephrine reuptake inhibitor. Retrieved from [Link]

• Filippone, S., et al. (2007). 1H NMR spectroscopic studies of the conformational isomers of pyrrolidinofullerenes. Chemistry, 13(29), 8294-8301. [Link]

• Gaudio, A. C., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation. ChemRxiv. [Link]

• Wang, Y., et al. (2015). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Journal of Chromatography A, 1406, 258-265. [Link]

• Ahuja, S. (2001). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International, 14(11), 782-788. [Link]

• Le, T. H., et al. (2020). IR spectroscopy of N-methylpyrrolidine product in current work (red line) and the standard one (black line). ResearchGate. [Link]

• Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI, 65(3), 195-203. [Link]

• Hosseininezhad, S., & Ramazani, A. (2023). Recent Advances in the Synthesis of Pyrrolidines. In Advances in Organic Synthesis (Vol. 13, pp. 3-64). Bentham Science Publishers. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 6. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 7. Evaluation of Poly(N-Ethyl Pyrrolidine Methacrylamide) (EPA) and Derivatives as Polymeric Vehicles for miRNA Delivery to Neural Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. 1H NMR spectroscopic studies of the conformational isomers of pyrrolidinofullerenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Design, synthesis and evaluation of N-[(3S)-pyrrolidin-3-yl]benzamides as selective noradrenaline reuptake inhibitors: CNS penetration in a more polar template - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Derivatives of (3S)-N-(biphenyl-2-ylmethyl)pyrrolidin-3-amine as selective noradrenaline reuptake inhibitors: Reducing P-gp mediated efflux by modulation of H-bond acceptor capacity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Norepinephrine reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 16. N-[(3S)-Pyrrolidin-3-yl]benzamides as novel dual serotonin and noradrenaline reuptake inhibitors: impact of small structural modifications on P-gp recognition and CNS penetration - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Protocols for N-Alkylation of Pyrrolidine Derivatives

Executive Summary & Strategic Method Selection

The pyrrolidine ring is a privileged pharmacophore, appearing in roughly 60% of FDA-approved small molecule drugs, including nicotine, raclopride, and procyclidine. However, derivatizing the secondary amine nitrogen presents a classic chemoselectivity paradox: the product (a tertiary amine) is often more nucleophilic than the starting material, leading to over-alkylation (quaternization).

For the drug development professional, selecting the correct alkylation strategy is not merely about yield—it is about impurity profile control and scalability. This guide categorizes the three dominant methodologies based on substrate tolerance and reaction mechanism.

Method Selection Decision Matrix

Figure 1: Decision tree for selecting the optimal N-alkylation strategy based on substrate availability and process constraints.[1][2][3][4][5][6]

Critical Mechanistic Analysis

The Basicity-Nucleophilicity Trade-off

Pyrrolidine is a highly basic secondary amine (

). In reactions, this high basicity necessitates the use of inorganic bases (e.g., , ) to scavenge the generated acid. However, the formed tertiary amine product is also basic and nucleophilic.

• The Problem: In direct alkylation, the reaction rate depends on the concentration of the free amine. As the reaction proceeds, the product (tertiary amine) competes with the starting material (secondary amine) for the alkylating agent.

• The Solution:

  • Reductive Amination: Proceeding via an iminium ion intermediate prevents double alkylation because the intermediate cannot react with a second equivalent of carbonyl without breaking the C=N bond first.

  • Steric Control: Using bulky bases or solvents that solvate the cation (e.g., DMF) can modulate reactivity.

Protocol A: Reductive Amination (The Gold Standard)

Application: Best for attaching secondary alkyl groups or when high chemoselectivity is required. Mechanism: Condensation of amine with aldehyde/ketone to form an iminium ion, followed by irreversible hydride reduction.

Materials

• Substrate: Pyrrolidine derivative (1.0 equiv)[5]

• Carbonyl Source: Aldehyde or Ketone (1.1–1.2 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3) (1.4–1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Additive: Acetic Acid (AcOH) (1.0 equiv, optional for ketones)

Step-by-Step Procedure

• Preparation: In a flame-dried round-bottom flask under

  , dissolve the pyrrolidine derivative in anhydrous DCE (0.1 M concentration).

• Imine Formation: Add the aldehyde/ketone.[7]

  • Expert Insight: If using a ketone, add 1.0 equiv of AcOH to catalyze iminium formation. For aldehydes, acid is usually unnecessary.

  • Stir at room temperature for 30–60 minutes.

• Reduction: Cool the mixture to 0°C. Add NaBH(OAc)3 portion-wise over 10 minutes.

  • Why STAB? Unlike NaBH4, STAB is less basic and does not reduce aldehydes/ketones rapidly, ensuring the hydride attacks the iminium ion selectively [1].

• Reaction: Allow to warm to room temperature and stir for 2–16 hours. Monitor by TLC/LC-MS.

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with DCM (

  ). Wash combined organics with brine.[5] Dry over .[2][5]

Protocol B: Direct Alkylation (The Utility Player)

Application: Best for primary alkyl halides (R-CH2-X) or when the aldehyde precursor is unstable/unavailable. Risk: Over-alkylation (quaternization).

Materials

• Substrate: Pyrrolidine derivative (1.0 equiv)[5]

• Electrophile: Alkyl Halide (R-Br or R-I) (0.95 equiv - slight deficit crucial)

• Base: Cesium Carbonate (

  ) (2.0 equiv) or

• Solvent: Acetonitrile (ACN) or DMF

Optimization Table: Base & Solvent Effects

Variable	Recommendation	Rationale
Stoichiometry	0.95 equiv Alkyl Halide	Limiting the electrophile prevents the product from reacting further to form the quaternary ammonium salt [2].
Base		The "Cesium Effect": Higher solubility in organic solvents and larger cation radius promote the nucleophilicity of the amine [3].
Solvent	Acetonitrile	Polar aprotic but easily removed. DMF is harder to remove during workup.
Temperature	0°C to RT	Start cold to control exotherm and kinetic selectivity.

Step-by-Step Procedure

• Setup: Dissolve pyrrolidine (1.0 equiv) in ACN (0.2 M). Add

  (2.0 equiv).

• Addition: Cool to 0°C. Add Alkyl Halide (0.95 equiv) dropwise over 20 minutes.

  • Expert Insight: Rapid addition creates localized high concentrations of electrophile, favoring over-alkylation.

• Reaction: Stir at RT for 4–12 hours.

• Workup: Filter off inorganic solids through a Celite pad. Concentrate the filtrate.

  • Note: If DMF is used, dilute with water and extract with

    or EtOAc.

Protocol C: Catalytic "Borrowing Hydrogen" (The Green Route)

Application: Large-scale synthesis (>100g) or when using alcohols as alkylating agents is economically favorable. Mechanism: A catalyst (Ir or Ru) oxidizes the alcohol to an aldehyde, facilitates imine formation, and then reduces the imine back to the amine using the "borrowed" hydrogen.

Reaction Scheme (DOT Visualization)

Figure 2: The "Borrowing Hydrogen" cycle. The catalyst shuttles hydrogen from the alcohol to the imine, generating water as the sole byproduct.[8]

Protocol (Ir-Catalyzed) [4]

• Catalyst:

  (1 mol%) and (10 mol%).

• Reactants: Mix Pyrrolidine (1.0 equiv) and Alcohol (1.1 equiv) in Toluene or Water.

• Conditions: Heat to 100–110°C in a sealed tube for 12–24 hours.

• Advantage: No alkyl halides (genotoxic impurities) are used or generated.

Purification & Characterization

Pyrrolidines are polar and basic, making purification tricky. Standard silica gel chromatography often results in "streaking" (tailing) due to interaction with acidic silanols.

Optimized Workup & Isolation

• Acid-Base Extraction (The Cleanest Method):

  • Extract reaction mixture with 1M HCl (Product goes to Aqueous phase; non-basic impurities stay in Organic).

  • Wash Aqueous phase with Ether.

  • Basify Aqueous phase to pH 12 with 4M NaOH.

  • Extract Product into DCM or EtOAc.

• Chromatography Modifier:

  • Always add 1–2% Triethylamine (TEA) or 1% Ammonium Hydroxide to the eluent (e.g., DCM:MeOH:NH4OH 90:9:1). This neutralizes silica acidity.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Quaternary Salt Formation	Excess alkylating agent or high temp.	Switch to Reductive Amination . If using , use 0.9 equiv electrophile and add slowly at 0°C.
Low Conversion (Reductive Amination)	Imine formation is slow (sterics).	Add AcOH (1 equiv) or as a Lewis acid to drive imine formation before adding reductant [5].
Streaking on TLC	Interaction with silica.	Pretreat TLC plate with 5% TEA in hexane before spotting.
Product is Volatile	Low molecular weight.	Isolate as the HCl salt : Add HCl/Dioxane to the ether extract and filter the precipitate.

References

• Abdel-Magid, A. F., et al. (1996).[9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link

• BenchChem Application Note. (2025). "Synthesis of N-Substituted 2-Pyrrolidinone Derivatives." Link

• Salvatore, R. N., et al. (2001). "Cesium Effect: High Chemoselectivity in N-Alkylation." Tetrahedron. Link

• Hamid, M. H., et al. (2007). "Ruthenium-Catalyzed N-Alkylation of Amines with Alcohols." Journal of the American Chemical Society. Link

• Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines." Journal of Organic Chemistry. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. scribd.com [scribd.com]
• 4. Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. (PDF) Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride [academia.edu]
• 8. N-Alkylation through the Borrowing Hydrogen Pathway Catalyzed by the Metal–Organic Framework-Supported Iridium–Monophosphine Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Application Notes &amp; Protocols: Design and Evaluation of Bitopic Dopamine Receptor Ligands

Abstract: The development of subtype-selective ligands for dopamine receptors remains a formidable challenge in medicinal chemistry, primarily due to the high sequence homology within the orthosteric binding site, especially among the D2-like (D2, D3, D4) receptors.[1] Bitopic ligands, which simultaneously engage the conserved orthosteric site and a less conserved secondary binding pocket (SBP), represent a promising strategy to overcome this hurdle.[2][3] This guide provides a comprehensive overview of the rational design, synthesis, and characterization of bitopic dopamine receptor ligands. We delve into the causality behind the design strategy, present detailed, self-validating protocols for in vitro characterization, and illustrate key workflows and signaling pathways.

The Rationale for Bitopic Ligand Design

Traditional ligands achieve their effect by binding to the highly conserved orthosteric binding site (OBS)—the same pocket recognized by the endogenous neurotransmitter, dopamine. While effective for eliciting a response, this approach often leads to poor receptor subtype selectivity. The D2 and D3 receptors, for instance, share approximately 79% homology within their transmembrane domains, making the design of D3-selective ligands particularly difficult.[1]

A bitopic ligand circumvents this by incorporating two key moieties connected by a linker:

• Orthosteric Binding Fragment (OBF): A pharmacophore that anchors the ligand in the conserved OBS, ensuring high affinity. This interaction is typically driven by a salt bridge with a conserved aspartate residue (Asp110 in D3R).[1]

• Secondary Binding Fragment (SBF): A distinct chemical entity designed to interact with a topographically diverse SBP or allosteric site. It is the interaction at this non-conserved site that confers subtype selectivity.[3][4]

This dual engagement strategy synergistically combines the high affinity of an orthosteric interaction with the high selectivity of an allosteric one.[2] Furthermore, this approach can yield ligands with unique functional profiles, including biased agonism, where a ligand preferentially activates one signaling pathway (e.g., G-protein) over another (e.g., β-arrestin).[5][6]

Dopamine Receptor Signaling Pathways

Dopamine receptors are G protein-coupled receptors (GPCRs) divided into two families. D1-like receptors (D1, D5) are coupled to Gαs/olf, stimulating adenylyl cyclase and increasing intracellular cAMP levels.[7] D2-like receptors (D2, D3, D4) are coupled to Gαi/o, which inhibits adenylyl cyclase activity, leading to a decrease in cAMP.[8][9][10] Upon agonist binding, these receptors also undergo phosphorylation by GPCR kinases (GRKs), which promotes the recruitment of β-arrestin proteins. β-arrestin binding desensitizes the G-protein signal and can initiate a separate wave of G-protein-independent signaling.[9][11]

Figure 1: Simplified signaling pathways for D2/D3 dopamine receptors.

Protocol: Rational Design via Molecular Modeling

The design process is iterative, beginning with computational methods to predict ligand-receptor interactions before committing to chemical synthesis. This workflow enhances the probability of success and provides a structural hypothesis for the observed pharmacology.

Figure 2: Computational workflow for the rational design of bitopic ligands.

Methodology:

• Receptor Structure Preparation:

  • Causality: A high-quality 3D model is the foundation for accurate predictions.

  • Begin with an experimentally determined structure (e.g., Cryo-EM) of the target receptor, if available. For the D3 receptor, structures like PDB ID: 3PBL can be used as a starting point.[12]

  • If no experimental structure exists, generate a homology model using a closely related template.[13] Prepare the structure by adding hydrogens, assigning charges, and minimizing energy.

• Orthosteric Site Validation:

  • Causality: This step confirms that the computational model accurately reproduces known interactions, building confidence in its predictive power.

  • Dock a set of known orthosteric agonists and antagonists into the OBS. The predicted binding poses should align with published structure-activity relationship (SAR) data, particularly the ionic interaction with the conserved aspartate (Asp110).[12][14]

• Secondary Binding Pocket (SBP) Identification:

  • Causality: The SBP is the source of selectivity. Its identification is critical.

  • Use pocket detection algorithms or analyze the receptor surface topology in the extracellular vestibule to identify potential SBPs. Molecular dynamics simulations of the receptor can reveal transient pockets that may be accessible for ligand binding.[2][15]

• In Silico Ligand Construction and Evaluation:

  • Causality: This virtual screening process prioritizes candidates for synthesis.

  • Select an appropriate OBF (e.g., the arylpiperazine from cariprazine or the benzamide from fallypride) and an SBF.[4][16]

  • Connect the OBF and SBF with a variety of linkers (e.g., flexible alkyl chains of varying lengths).[17]

  • Dock the designed bitopic ligands into the full receptor model. Score the poses based on predicted binding energy and interactions with key residues in both the OBS and SBP.

  • Subject the most promising ligand-receptor complexes to MD simulations to assess the stability of the binding pose over time.[17]

Protocol: In Vitro Binding Affinity Characterization

Once synthesized, the primary pharmacological evaluation is to determine the ligand's binding affinity (Kᵢ) for the target receptor and its selectivity against other subtypes. The competitive radioligand binding assay is the gold standard for this measurement.

Principle: This is a self-validating system that measures the ability of an unlabeled test compound to compete with a radiolabeled ligand ([³H] or [¹²⁵I]) for binding to the receptor. The concentration of test compound that inhibits 50% of the specific binding of the radioligand is the IC₅₀, which is then used to calculate the Kᵢ.

Figure 3: Experimental workflow for a competitive radioligand binding assay.

Detailed Methodology:

• Materials:

  • Receptor Source: Crude membrane preparations from CHO or HEK293 cells stably expressing the human dopamine receptor subtype of interest (e.g., D2L, D3).[18]

  • Radioligand: A high-affinity, subtype-selective radioligand (e.g., [³H]-Spiperone for D2/D3). The concentration used should be near its Kₔ for optimal assay sensitivity.[19]

  • NSB Determinant: An unlabeled ligand at a high concentration (e.g., 1-10 µM Haloperidol) to saturate all specific binding sites.[18][19]

  • Buffers: Assay Buffer (e.g., 50 mM Tris, 5 mM MgCl₂, pH 7.4), Wash Buffer (ice-cold 50 mM Tris, pH 7.4).[19][20]

  • Apparatus: 96-well plates, cell harvester with glass fiber filters (pre-soaked in 0.3-0.5% polyethyleneimine, PEI), scintillation counter.[19][20]

• Procedure:

  • On the day of the assay, thaw the membrane preparation and resuspend in ice-cold Assay Buffer to a final protein concentration of 5-20 µ g/well .[20]

  • Prepare serial dilutions of the test compounds.

  • In a 96-well plate, set up triplicate wells for each condition in a final volume of 250 µL:

    • Total Binding: Membranes, radioligand, and assay buffer.

    • Non-Specific Binding (NSB): Membranes, radioligand, and the NSB determinant.

    • Competition: Membranes, radioligand, and varying concentrations of the test compound.

  • Incubate the plate for 60-120 minutes at room temperature or 37°C with gentle agitation to allow the binding to reach equilibrium.[19][20]

  • Trustworthiness Check: The reaction is terminated by rapid vacuum filtration through the PEI-treated filters. This step is critical; it must be fast enough to prevent significant dissociation of the ligand-receptor complex.

  • Wash the filters 3-4 times with ice-cold Wash Buffer to remove any unbound radioligand.[18][20]

  • Dry the filters, place them in scintillation vials with a scintillation cocktail, and quantify the bound radioactivity using a scintillation counter.[18]

• Data Analysis:

  • Calculate Specific Binding = (counts from Total Binding wells) - (mean counts from NSB wells).

  • For competition wells, express the results as a percentage of the maximum specific binding.

  • Plot the % Specific Binding against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

  • Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation : Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant for the receptor.[19]

Data Presentation:

Summarize the binding data in a table to easily compare affinity and selectivity.

Compound ID	OBF	Linker (n)	SBF	D3 Kᵢ (nM)	D2 Kᵢ (nM)	Selectivity (D2 Kᵢ / D3 Kᵢ)
Lead-OBF	PCPMA	-	-	25.4	150.7	5.9
BT-1	PCPMA	4	Phenyl	4.1	4.1	1.0
BT-2	PCPMA	6	4-F-Phenyl	2.2	120.5	54.8
BT-3	PCPMA	8	Pyridyl	1.5	270.3	180.2
Hypothetical data based on trends observed in publications.[1][12]

Protocol: In Vitro Functional Characterization

Determining binding affinity is insufficient; a ligand's functional effect (agonist, antagonist, inverse agonist) and its influence on distinct signaling pathways must be established.

A. G-Protein Signaling: cAMP Inhibition Assay

Principle: For Gi-coupled receptors like D2 and D3, agonists inhibit adenylyl cyclase, reducing the amount of cAMP produced upon stimulation with forskolin. Antagonists block this inhibition.

Detailed Methodology:

• Materials:

  • CHO or HEK293 cells stably expressing the D2 or D3 receptor.

  • Assay Buffer (e.g., HBSS with 10 mM HEPES).

  • Stimulant: Forskolin.

  • cAMP Detection Kit: Homogeneous Time-Resolved Fluorescence (HTRF) or Bioluminescence Resonance Energy Transfer (BRET)-based biosensors (e.g., GloSensor) are common.[21][22]

• Procedure:

  • Seed cells in a 384- or 96-well plate and incubate overnight.

  • Wash the cells and replace the medium with Assay Buffer, often containing a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.[23]

  • Agonist Mode: Add serial dilutions of the test compound.

  • Antagonist Mode: Pre-incubate with serial dilutions of the test compound before adding a known agonist (e.g., dopamine or quinpirole) at its EC₈₀ concentration.

  • Add forskolin to all wells (except baseline controls) to stimulate cAMP production.

  • Incubate for 15-30 minutes at 37°C.[23][24]

  • Lyse the cells and measure cAMP levels according to the detection kit's protocol.

• Data Analysis:

  • Agonist: Plot the cAMP signal against log[compound] to determine the potency (EC₅₀) and efficacy (Eₘₐₓ) relative to a full agonist.

  • Antagonist: Plot the cAMP signal against log[compound] to determine the inhibitory potency (IC₅₀).

B. β-Arrestin Recruitment Assay

Principle: This assay quantifies the recruitment of β-arrestin to the receptor upon ligand binding, a key event in receptor desensitization and G-protein-independent signaling. Technologies like DiscoverX's PathHunter or Promega's NanoBiT utilize enzyme complementation or BRET.[11][25]

Detailed Methodology (Enzyme Complementation Example):

• Materials:

  • Engineered cell line co-expressing the target receptor fused to a small enzyme fragment and β-arrestin fused to the larger, complementing fragment.[26][27]

  • Cell culture medium and assay plates.

  • Detection reagents containing the chemiluminescent substrate.

• Procedure:

  • Plate the engineered cells in a white, clear-bottom 384- or 96-well plate.

  • Add serial dilutions of the test compounds.

  • Incubate for 60-90 minutes at 37°C to allow for receptor activation and β-arrestin recruitment, which brings the two enzyme fragments into proximity, forming an active enzyme.

  • Add the detection reagents according to the manufacturer's protocol.

  • Incubate for 60 minutes at room temperature in the dark.

  • Measure the chemiluminescent signal using a plate reader.

• Data Analysis:

  • Plot the luminescence signal against log[compound] to determine the potency (EC₅₀) and efficacy (Eₘₐₓ) for β-arrestin recruitment.

  • Trustworthiness Check: By comparing the potency and efficacy values from the cAMP and β-arrestin assays, a "bias factor" can be calculated to quantitatively describe a ligand's preference for one pathway over the other.[5]

In Vivo Evaluation

While beyond the scope of this applications guide to provide detailed protocols, the final validation of a bitopic ligand requires in vivo characterization. Key studies include:

• Pharmacokinetics: Assessing absorption, distribution, metabolism, and excretion (ADME), with a particular focus on brain penetration for CNS targets.[28]

• Pharmacodynamics: Using animal models of disease (e.g., rodent models of Parkinson's disease or schizophrenia) to evaluate the ligand's therapeutic efficacy and potential side effects.[29] These behavioral assays are correlated with in vivo receptor occupancy measured by techniques like PET imaging.

Conclusion

The bitopic ligand design strategy is a powerful, rational approach to developing highly selective and potent modulators of dopamine receptors. By targeting both a conserved orthosteric site for affinity and a divergent secondary site for selectivity, this method provides a clear path to overcoming the challenges of traditional drug design. The combination of predictive molecular modeling with robust, self-validating in vitro binding and functional assays creates a comprehensive workflow for identifying novel chemical entities with superior therapeutic potential.

References

• Frontiers. (2020). Dopamine Receptor Subtypes, Physiology and Pharmacology: New Ligands and Concepts in Schizophrenia. Available from: [Link]

• ACS Publications. (2020). Design and Synthesis of Bitopic 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as Selective Dopamine D3 Receptor Ligands. Journal of Medicinal Chemistry. Available from: [Link]

• PubMed. (2020). Design and Synthesis of Bitopic 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as Selective Dopamine D3 Receptor Ligands. Available from: [Link]

• RSC Publishing. (n.d.). Design, synthesis, and evaluation of bitopic arylpiperazine-phthalimides as selective dopamine D3 receptor agonists. Available from: [Link]

• PMC. (n.d.). Design and Synthesis of Conformationally Flexible Scaffold as Bitopic Ligands for Potent D3-Selective Antagonists. Available from: [Link]

• PMC. (n.d.). The Signaling and Pharmacology of the Dopamine D1 Receptor. Available from: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Dopamine receptors. Available from: [Link]

• Perelman School of Medicine at the University of Pennsylvania. (2023). Design and Synthesis of D3R Bitopic Ligands with Flexible Secondary Binding Fragments. Available from: [Link]

• News-Medical.Net. (2020). An Overview of Dopamine Receptor Pharmacology. Available from: [Link]

• PMC. (n.d.). Computational Advances for the Development of Allosteric Modulators and Bitopic Ligands in G Protein-Coupled Receptors. Available from: [Link]

• PMC - PubMed Central. (n.d.). Molecular Mechanisms of Bitopic Ligand Engagement with the M1 Muscarinic Acetylcholine Receptor. Available from: [Link]

• PubMed. (2014). Molecular mechanisms of bitopic ligand engagement with the M1 muscarinic acetylcholine receptor. Available from: [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Available from: [Link]

• ResearchGate. (n.d.). Computational strategies for designing the bitopic ligands for GPCRs.... Available from: [Link]

• PubMed. (2002). Fully automated radioligand binding filtration assay for membrane-bound receptors. Available from: [Link]

• PMC. (n.d.). Synthesis of Bitopic Ligands Based on Fallypride and Evaluation of their Affinity and Selectivity Towards Dopamine D2 and D3 Receptors. Available from: [Link]

• MDPI. (2021). Chirality of Novel Bitopic Agonists Determines Unique Pharmacology at the Dopamine D3 Receptor. Available from: [Link]

• ResearchGate. (n.d.). Chemical structures of the bitopic ligands and drug-like molecule of M.... Available from: [Link]

• ACS Publications. (2024). Linkers in Bitopic Agonists Shape Bias Profile among Transducers for the Dopamine D2 and D3 Receptors. ACS Pharmacology & Translational Science. Available from: [Link]

• PMC. (n.d.). Dopamine Receptors in Human Lymphocytes: Radioligand Binding and Quantitative RT-PCR Assays. Available from: [Link]

• ProQuest. (n.d.). Characterization of iodinated ligands for dopamine D(2)-like receptors. Available from: [Link]

• Frontiers. (2023). ClickArr: a novel, high-throughput assay for evaluating β-arrestin isoform recruitment. Available from: [Link]

• MDPI. (2023). Dopamine Receptor Ligand Selectivity—An In Silico/In Vitro Insight. Available from: [Link]

• ResearchGate. (n.d.). Structure of the dopamine D3 receptor bound to a bitopic agonist reveals a new specificity site in an expanded allosteric pocket. Available from: [Link]

• PubMed. (2017). Measurement of β-Arrestin Recruitment for GPCR Targets. Available from: [Link]

• Frontiers. (2023). Fluorescence based HTS-compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells. Available from: [Link]

• ScienceDirect. (n.d.). In vivo binding to dopamine receptors: a correlate of potential antipsychotic activity. Available from: [Link]

• Springer. (n.d.). Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2. Available from: [Link]

• Eurofins. (n.d.). D3 Human Dopamine GPCR Cell Based Agonist cAMP LeadHunter Assay - FR. Available from: [Link]

• PubMed. (2013). Screening β-arrestin recruitment for the identification of natural ligands for orphan G-protein-coupled receptors. Available from: [Link]

• ResearchGate. (2026). Structural Genomics of the Human Dopamine Receptor System. Available from: [Link]

• Innoprot. (n.d.). D3 Dopamine Receptor Assay. Available from: [Link]

• ACS Publications. (2024). Activation of Multiple G Protein Pathways to Characterize the Five Dopamine Receptor Subtypes Using Bioluminescence Technology. ACS Pharmacology & Translational Science. Available from: [Link]

Sources

• 1. Design and Synthesis of Conformationally Flexible Scaffold as Bitopic Ligands for Potent D3-Selective Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Computational Advances for the Development of Allosteric Modulators and Bitopic Ligands in G Protein-Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis, and evaluation of bitopic arylpiperazine-phthalimides as selective dopamine D3 receptor agonists - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The Signaling and Pharmacology of the Dopamine D1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Dopamine Receptor Subtypes, Physiology and Pharmacology: New Ligands and Concepts in Schizophrenia [frontiersin.org]
• 9. Dopamine receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 10. news-medical.net [news-medical.net]
• 11. Measurement of β-Arrestin Recruitment for GPCR Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Molecular Mechanisms of Bitopic Ligand Engagement with the M1 Muscarinic Acetylcholine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Synthesis of Bitopic Ligands Based on Fallypride and Evaluation of their Affinity and Selectivity Towards Dopamine D2 and D3 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. med.upenn.edu [med.upenn.edu]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Frontiers | Fluorescence based HTS-compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells [frontiersin.org]
• 20. giffordbioscience.com [giffordbioscience.com]
• 21. researchgate.net [researchgate.net]
• 22. innoprot.com [innoprot.com]
• 23. sigmaaldrich.com [sigmaaldrich.com]
• 24. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 25. GPCR Interactions | Beta-Arrestin Recruitment | GPCR Activation [promega.com]
• 26. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 | Springer Nature Experiments [experiments.springernature.com]
• 27. Screening β-arrestin recruitment for the identification of natural ligands for orphan G-protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Design and Synthesis of Bitopic 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as Selective Dopamine D3 Receptor Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. In vivo binding to dopamine receptors: a correlate of potential antipsychotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving solubility of 1-(1-Ethylpyrrolidin-3-YL)methanamine oxalate

Technical Support Center: Solubility Optimization Subject: 1-(1-Ethylpyrrolidin-3-yl)methanamine Oxalate Ticket ID: SOL-PYR-OX-001[1][2]

Part 1: The Diagnostic Framework (Core Directive)

Welcome to the Solubility Optimization Center. You are likely facing one of two distinct problems with 1-(1-Ethylpyrrolidin-3-yl)methanamine oxalate :

• The "Workup" Block: You cannot dissolve the salt in organic solvents (DCM, EtOAc, Ether) for a reaction or extraction.[2][3]

• The "Assay" Block: The compound precipitates in biological buffers (PBS, media) or creates a cloudy suspension during serial dilution.[3]

To solve this, we must deconstruct the molecule’s thermodynamics.[3] You are not dealing with a simple amine; you are fighting the Crystal Lattice Energy of an oxalate salt.[3]

The Chemistry of the Problem

• The Cation: The 1-(1-ethylpyrrolidin-3-yl)methanamine moiety contains two basic nitrogen centers:

  • Tertiary Pyrrolidine Nitrogen: pKa ≈ 10.2[1][3]

  • Primary Methanamine Nitrogen: pKa ≈ 9.5[1][3]

• The Anion: Oxalic acid is a dicarboxylic acid (pKa₁ = 1.25, pKa₂ = 4.27).[2][3]

• The Conflict: In the solid state, this oxalate salt forms a highly stable, high-melting-point crystal lattice due to strong ionic bridging between the dicationic amine and the dianionic oxalate.[3] This lattice energy (

  ) often exceeds the solvation energy ( ) provided by cold water or standard organic solvents.[1][2][3]

Part 2: Visual Troubleshooting Logic

Before proceeding to protocols, identify your specific bottleneck using the decision matrix below.

Caption: Decision matrix for selecting the correct solubilization strategy based on experimental context.

Part 3: Troubleshooting Guides & Scenarios

Scenario A: "I need to run a reaction in Dichloromethane (DCM), but the solid won't dissolve."

Diagnosis: You are trying to dissolve a polar salt in a non-polar solvent.[2][3] This is thermodynamically unfavorable.[2][3] The Fix: You must perform a Salt Break to liberate the "Free Base" (an oil).[3]

Protocol 1: The Salt Break (Free Base Conversion) Use this method to render the molecule soluble in DCM, Chloroform, Ethyl Acetate, or Ether.[3]

• Suspension: Suspend the oxalate salt in a minimal volume of water (e.g., 1 g in 10 mL). It does not need to fully dissolve.[2][3]

• Basification: Add 2M NaOH or Saturated Sodium Bicarbonate (

  ) dropwise while stirring.

  • Target pH: > 12.0.[2][3]

  • Observation: The solid may initially dissolve and then an oily layer will separate (this is your product).[3]

• Extraction: Add an equal volume of DCM (Dichloromethane).[2][3] Shake vigorously.

  • Mechanism:[2][4] The uncharged free base will partition into the DCM layer.[3] The oxalate dianion (

    ) and remain in the water.[1][2][3]

• Separation: Collect the organic (bottom) layer.[2][3] Repeat extraction 2x.

• Drying: Dry the combined organics over anhydrous

  , filter, and evaporate.

  • Result: You now have the Free Base oil , which is miscible with almost all organic solvents.[3]

Scenario B: "The compound precipitates when I dilute my DMSO stock into PBS buffer."

Diagnosis: This is "Crash-Out." The high lattice energy of the oxalate reforms immediately upon contact with water, or the free base aggregates if the pH is too high.

Protocol 2: The "Warm Start" Assay Formulation Use this for in vitro screening (IC50/EC50).

Variable	Recommendation	Rationale
Stock Solvent	DMSO (100%)	Oxalates are usually soluble in DMSO due to its high dielectric constant and H-bond accepting capability.[1][2][3]
Stock Conc.	10 - 50 mM	Do not push to saturation (e.g., 100 mM) to prevent immediate precipitation upon dilution.[1][2][3]
Dilution Temp	37°C (Pre-warmed)	Diluting into cold buffer shocks the system.[2][3] Pre-warm the media/buffer to 37°C before adding the drug.
Vortexing	Rapid	Add the DMSO stock into the vortexing buffer (not vice versa) to prevent local high concentrations.[3]
Max DMSO %	< 1.0%	Ensure your assay tolerates this level of DMSO.

Protocol 3: pH-Dependent Aqueous Solubilization Use this if DMSO is toxic to your system.[1][2]

• Acidification: Oxalates are salts of a weak acid.[2][3] In water, if the pH is neutral (7.4), the salt is stable and insoluble.[3]

• The Trick: Lower the pH slightly to 4.5 - 5.0 using dilute acetic acid or HCl.[2][3]

  • Why? This ensures the amine is fully protonated and prevents the formation of uncharged aggregates, while keeping the oxalate soluble.

• Verification: If the solution clears, filter-sterilize (0.22 µm). Note: Ensure your biological target is stable at pH 5.0.[3]

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I use ultrasound (sonication) to dissolve the oxalate? A: Yes, but with a warning. Sonication creates heat and breaks up aggregates, which speeds up dissolution.[2][3] However, if the solution is supersaturated, it will re-precipitate overnight (nucleation).[2][3] Always sonicate for 5–10 minutes, then let the sample sit for 1 hour at room temperature to ensure it remains stable before using it in an assay.

Q2: Why is the oxalate salt used if it's so hard to dissolve? A: Stability and Crystallinity.[3] The free base of 1-(1-ethylpyrrolidin-3-yl)methanamine is likely a viscous, hygroscopic oil that oxidizes in air.[1][2][3] The oxalate salt creates a stable, weighable solid that has a long shelf life.[3] You are "paying" for storage stability with "solubility debt" later.[2][3]

Q3: Is there a better salt form? A: If you have the ability to resynthesize or request a custom batch, the Dihydrochloride (2HCl) salt is almost always more water-soluble than the oxalate.[3] The chloride ion has a lower lattice energy contribution compared to the planar, bidentate oxalate ion.[3]

Q4: I see a cloudy precipitate in my cell culture media. Is it the cells or the drug? A: It is likely the drug. Oxalate can react with Calcium (

) present in culture media (DMEM/RPMI) to form Calcium Oxalate , which is extremely insoluble (kidney stone material).[1][2][3]

• Test: Centrifuge the media.[3][5] If you see a white pellet, it is Calcium Oxalate.[2][3]

• Fix: You must convert the drug to the Hydrochloride salt (via Protocol 1 followed by HCl treatment) before using it in high-calcium media.[2][3]

References

• Stahl, P. H., & Wermuth, C. G.[1][2][3][6][7][8] (Eds.).[2][3][6][8] (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use.[2][3][7][8][9] Wiley-VCH.[1][2][3][8] (The definitive guide on salt selection, lattice energy, and solubility trends).[3] [1][2]

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[2][3] Advanced Drug Delivery Reviews, 59(7), 603-616.[1][2][3] (Explains the thermodynamics of salt solubility and the common ion effect).

• PubChem Compound Summary. (2024). 1-(1-Ethylpyrrolidin-3-yl)methanamine.[1][2][3][10][11] National Center for Biotechnology Information.[2][3] (Structural confirmation and basicity data). [1][2][3]

• Bhattachar, S. N., et al. (2006). Solubility: it's not just for physical chemists.[2][3] Drug Discovery Today, 11(21-22), 1012-1018.[1][2][3] (Practical guide for solubility in early drug discovery).

Sources

• 1. 1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate | C8H12N4O4 | CID 118992920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - (1-ethylpyrrolidin-3-yl)methanamine (C7H16N2) [pubchemlite.lcsb.uni.lu]
• 3. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 4. Sciencemadness Discussion Board - Solubility of organic amine salts - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. researchgate.net [researchgate.net]
• 9. Handbook of Pharmaceutical Salts Properties, Selection, and Use - P. Heinrich Stahl - Google Livres [books.google.fr]
• 10. CAS 1412978-46-1 | (S)-(1-Ethylpyrrolidin-3-yl)methanamine - Synblock [synblock.com]
• 11. 51388-01-3|(1-Ethylpyrrolidin-3-yl)methanamine|BLD Pharm [bldpharm.com]

Technical Support Center: Pyrrolidine Amide Synthesis Optimization

Current Status: Online | Specialist: Senior Application Scientist | Ticket: #PYR-OPT-2026

Phase 1: Diagnostic Triage & Reagent Selection

Q: Why is my standard EDC/NHS coupling failing with pyrrolidine?

A: While EDC/NHS is robust for primary amines, pyrrolidine (a cyclic secondary amine) presents unique steric and electronic challenges.

• Steric Hindrance: The cyclic nature of pyrrolidine creates steric bulk around the nitrogen nucleophile. Standard activated esters (OBt/OSu) often react too slowly, allowing the activated acid to hydrolyze or rearrange (N-acylurea formation) before the amine attacks.

• Nucleophilicity: Although secondary amines are generally more basic, pyrrolidine's nucleophilicity can be compromised in hindered environments.

Recommendation: Switch to Uronium salts (HATU) or Phosphonic Anhydrides (T3P) . These reagents generate highly reactive species that accelerate the rate of amine attack, outcompeting side reactions.

Decision Matrix: Selecting the Right Coupling System

Use the following logic flow to select your reagent based on your specific substrate constraints.

Figure 1: Reagent selection logic. T3P is prioritized for chiral/scalable chemistry due to low epimerization risks.

Phase 2: Protocol Optimization (The "How-To")

Protocol A: The "Gold Standard" T3P Coupling

Best for: Scalability, preventing epimerization, and easy workup (water-soluble byproducts).

Reagents:

• Carboxylic Acid (1.0 equiv)

• Pyrrolidine (1.1 - 1.2 equiv)

• T3P® (Propanephosphonic acid anhydride, 50% w/w in EtOAc) (1.5 - 2.0 equiv)

• Base: Pyridine (2.5 - 3.0 equiv) or N-Methylmorpholine (NMM)

• Solvent: EtOAc or 2-MeTHF (Green alternative)

Step-by-Step:

• Dissolution: Dissolve the carboxylic acid and pyrrolidine in EtOAc (5-10 volumes).

• Base Addition: Add Pyridine. Cool to 0°C.[1]

  • Note: Pyridine acts as both a base and an acylation catalyst.

• Activation: Dropwise add T3P solution over 5-10 minutes.

• Reaction: Allow to warm to Room Temperature (RT). Monitor by LCMS (typically complete in 1-4 hours).

• Workup: Quench with water. Wash organic layer with 1M HCl (removes pyridine/excess amine), then sat. NaHCO₃ (removes acid), then brine.[2]

  • Why this works: T3P byproducts are water-soluble phosphates, eliminating the "sticky urea" issue common with EDC/DCC.

Protocol B: High-Power HATU Coupling

Best for: Small scale, extremely hindered acids, or when T3P fails.

Reagents:

• Carboxylic Acid (1.0 equiv)

• Pyrrolidine (1.2 equiv)

• HATU (1.1 - 1.2 equiv)

• Base: Sym-Collidine (2,4,6-trimethylpyridine) or DIPEA (2.0 - 3.0 equiv)

• Solvent: DMF or DMAc (Polar aprotic is required for HATU stability).

Step-by-Step:

• Pre-activation: Dissolve Acid and HATU in DMF. Add 1.0 equiv of Base.[1] Stir for 2-5 mins.

  • Critical: Do not stir >5 mins; the active ester can racemize or rearrange.

• Coupling: Add Pyrrolidine and remaining Base.

• Reaction: Stir at RT.

• Workup: Dilute with EtOAc/Ether. Wash extensively with water/LiCl (5%) to remove DMF.

Phase 3: Troubleshooting Epimerization

Q: My product is losing chirality at the -position. Why?

A: This is the "Silent Killer" in amide synthesis. It occurs via the formation of an Oxazolone (Azlactone) intermediate. When the acid is activated, the carbonyl oxygen of the adjacent amide/carbamate attacks the activated center, forming a 5-membered ring. This ring allows the

-proton to be easily abstracted by base, destroying chirality.

Mechanism of Failure

Figure 2: Competition between direct coupling (Green) and oxazolone-mediated racemization (Red).

Prevention Strategy

Variable	Recommendation	Scientific Rationale
Base	Sym-Collidine or NMM	Weaker bases than DIPEA/TEA; sufficient to deprotonate the amine but less likely to abstract the -proton.
Reagent	T3P or COMU	T3P activates via a cyclic transition state that disfavors oxazolone formation.
Additive	Oxyma Pure	Replaces HOBt (explosive risk). Stabilizes the active ester and suppresses racemization.
Solvent	DCM or EtOAc	Low dielectric constant solvents suppress charge separation required for racemization. Avoid DMF if possible.

Phase 4: Workup & Purification FAQs

Q: My pyrrolidine amide is water-soluble and I can't extract it. What do I do?

A: Pyrrolidine amides (especially of small polar acids) often partition into the aqueous layer. Solution:

• Salting Out: Saturate the aqueous layer with NaCl or K₂CO₃. This forces the organic product out ("salting out" effect).

• Solvent Switch: Use DCM:Isopropanol (3:1) or Chloroform instead of EtOAc for extraction. These mixtures have higher polarity and extract polar amides better.

• Resin Capture: If the product is basic, use a strong cation exchange (SCX) cartridge. Load the reaction mixture, wash with MeOH (removes non-basic impurities), and elute product with ammonia/MeOH.

Q: I see a "sticky" byproduct that clogs my column.

A: This is likely the urea byproduct from EDC or DCC. Solution: Switch to EDC-HCl (urea is water-soluble) or T3P (byproducts are water-soluble). If you must use DCC, cool the reaction to -20°C after completion; the urea will precipitate and can be filtered off before workup.

References

• Dunetz, J. R., et al. (2011).[3] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 13(19), 5048–5051.

• Montalbetti, C. A., & Falque, V. (2005). "Amide bond formation and peptide coupling."[4][5][6] Tetrahedron, 61(46), 10827-10852.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38(2), 606-631.

• Pattabiraman, V. R., & Bode, J. W. (2011). "Rethinking amide bond synthesis." Nature, 480, 471–479.

Sources

• 1. pure.hud.ac.uk [pure.hud.ac.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 4. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. jpt.com [jpt.com]

Purification of 1-ethylpyrrolidin-3-yl methanamine reaction mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the isolation of highly polar, aliphatic diamines. 1-Ethylpyrrolidin-3-yl methanamine is a notoriously difficult target to purify. It contains both a tertiary pyrrolidine amine and a primary methanamine group. With a predicted pKa > 10, it is doubly protonated at physiological pH, highly water-soluble, and binds irreversibly to standard normal-phase silica.

This guide provides field-proven, causality-driven methodologies to overcome these specific purification challenges.

Purification Strategy Workflow

Workflow for isolating highly polar, basic diamines from crude reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: Why am I getting near-zero recovery when extracting my reaction mixture with DCM or EtOAc? A1: 1-Ethylpyrrolidin-3-yl methanamine is highly hydrophilic. Even at pH 9 or 10, a significant fraction remains protonated. Because of its high water solubility, extraction into organic solvents during standard liquid-liquid extraction (LLE) is extremely difficult[1]. To force the diamine into the organic layer, you must drive the aqueous layer to pH > 12 using NaOH, and saturate the aqueous layer with NaCl (salting out) to decrease the solubility of the diamine in water.

Q2: My compound streaks from Rf 0.0 to 0.5 on TLC and won't elute cleanly from a silica flash column. How do I fix this? A2: Bare silica gel contains acidic silanol groups (pKa ~4.5) that strongly interact with the dual basic sites of your diamine, causing severe tailing and irreversible adsorption. You must switch the stationary phase. Use amine-functionalized silica (e.g., propyl amine bonded silica), which creates a "base shield" to minimize compound-silica interactions[2].

Q3: I see a +44 Da mass peak in my LC-MS after purification. What is it and how do I prevent it? A3: Primary aliphatic amines readily react with atmospheric carbon dioxide (CO

) to form carbamate salts (+44 Da). 1-Ethylpyrrolidin-3-yl methanamine is particularly susceptible due to its primary methanamine group. To prevent this, store the purified free base under an inert atmosphere (argon/nitrogen) or immediately convert it to a stable HCl salt by adding ethereal HCl.

Troubleshooting Guide

Observed Issue	Root Cause	Scientific Intervention
Target elutes in the void volume during C18 Reverse-Phase	The diamine is too polar to partition into the non-polar C18 stationary phase.	Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) or use an ion-pairing agent (e.g., 0.1% TFA or heptafluorobutyric acid).
Co-elution with transition metals (e.g., after hydrogenation)	Metals from catalysts (Pd, Ru) coordinate strongly with the diamine.	Pass the mixture through a metal scavenger resin (e.g., QuadraPure) prior to SCX purification.
No UV signal during flash chromatography	Aliphatic amines lack a conjugated -system, meaning they do not absorb UV light at standard wavelengths (254 nm / 280 nm).	Connect an Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or Mass Spectrometer (MS) in-line.

Validated Experimental Protocols

Protocol 1: Strong Cation Exchange (SCX) Catch-and-Release

This protocol acts as a self-validating system to isolate the diamine from non-basic impurities and salts.

Causality Check: SCX-2 resin utilizes a bound propylsulfonic acid group[3]. Because 1-ethylpyrrolidin-3-yl methanamine is highly basic, it becomes protonated and binds ionically to the sulfonic acid. Neutral and acidic impurities do not interact and are washed away[4]. Applying a high concentration of ammonia later deprotonates the diamine, breaking the electrostatic bond and releasing it.

• Equilibration: Wash a pre-packed ISOLUTE SCX-2 cartridge with 2 Column Volumes (CV) of Methanol (MeOH).

• Loading: Dissolve the crude reaction mixture in MeOH (or a 1:1 DCM/MeOH mix) and load it onto the cartridge at a flow rate of 1-2 mL/min.

• Washing: Wash the cartridge with 3 CV of MeOH to remove non-basic impurities.

  • Self-Validation Step: Spot the wash fraction on a TLC plate and stain with Ninhydrin. The absence of a purple spot confirms 100% of the diamine is retained on the resin.

• Elution: Elute the target diamine by passing 2 CV of 2.0 M Ammonia in Methanol (

  /MeOH) through the cartridge.

• Isolation: Concentrate the ammoniacal eluent under reduced pressure to yield the pure free base.

Protocol 2: HILIC / Amine-Bonded Silica Flash Chromatography

Use this protocol if SCX yields a mixture of basic impurities (e.g., unreacted starting amines).

Causality Check: By flipping the separation mechanism from hydrophobic partitioning to hydrophilic interaction (HILIC), highly polar compounds are retained[2]. In HILIC, water acts as the strong eluting solvent because it disrupts the hydrogen-bonded water layer on the polar stationary phase.

• Column Selection: Equip your flash system with a Propyl Amine-bonded silica column (e.g., Biotage KP-NH).

• Solvent Preparation:

  • Mobile Phase A (Weak): 100% Acetonitrile.

  • Mobile Phase B (Strong): Aqueous 10 mM Ammonium Formate (adjusted to pH 10 with

    ).

• Gradient Execution: Start at 95% A / 5% B. Run a linear gradient down to 50% A / 50% B over 15 column volumes.

• Fraction Collection: Trigger collection using an ELSD or MS detector.

  • Self-Validation Step: Lyophilize the fractions immediately to prevent degradation or carbamate formation in the aqueous buffer.

Quantitative Data Tables

Table 1: Physicochemical Properties Dictating Purification

Property	Value / Characteristic	Impact on Purification
Molecular Weight	128.22 g/mol	Highly volatile under high vacuum; Kugelrohr distillation is viable.
Predicted pKa	~10.1 - 10.5	Doubly protonated at neutral pH; requires pH > 12 for free-basing.
Polarity	Extremely High	Elutes in the void volume on standard C18 columns.
UV Absorbance	None	Cannot be tracked with standard UV-Vis detectors.

Table 2: Chromatographic Method Matrix

Method	Stationary Phase	Mobile Phase	Retention Mechanism	Success Rate for Diamines
Reversed-Phase	C18	/ MeCN	Hydrophobic Partitioning	Low (Poor retention)
Normal-Phase	Bare Silica	Hexane / EtOAc	Adsorption	Low (Irreversible streaking)
SCX Catch & Release	Propylsulfonic Acid	Load: MeOH Elute: 2M /MeOH	Strong Cation Exchange	High (Excellent recovery)
HILIC	Amine-Bonded Silica	MeCN /	Hydrophilic Interaction	High (Sharp peak shapes)

References

• Very polar compound purification using aqueous normal-phase flash column chromatography Source: Biotage URL:[Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques Source: Waters URL:[Link]

• ISOLUTE® Si Propylsulfonic Acid (SCX-2) Source: Biotage URL:[Link]

• ISOLUTE® SCX-2 | Solid-phase extraction cartridges and plates Source: Biotage URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]

Technical Support Center: Chiral Integrity of Pyrrolidine Architectures

Facility: Advanced Chiral Synthesis Support Unit Operator: Dr. Aris Thorne, Senior Application Scientist Status: Active | Ticket ID: RAC-PYR-2026

Introduction: The "Silent Killer" of Potency

Welcome to the technical support hub. You are likely here because your pyrrolidine-based scaffold—whether a proline derivative, a nicotine analog, or a chiral auxiliary—has lost its enantiomeric excess (ee).

In drug development, the pyrrolidine ring is structurally unique. Its cyclic constraint forces the nitrogen lone pair and the

-proton into specific alignments that can accelerate racemization mechanisms (like enolization or oxazolone formation) far faster than in acyclic amines.

This guide is not a textbook; it is a troubleshooting protocol designed to isolate the root cause of stereochemical erosion in your workflow.

Module 1: Peptide & Amide Coupling (The Proline Problem)

User Issue: "I coupled an N-acyl proline derivative, and the downstream ee% dropped from >99% to 82%."

Root Cause Analysis: The Oxazolone Pathway

Unlike primary amino acids, N-substituted pyrrolidines (like Proline) are highly susceptible to oxazolone formation during activation, particularly when the nitrogen is already acylated (e.g., in fragment coupling). The tertiary amide bond facilitates the cyclization of the carbonyl oxygen onto the activated carboxylate, forming a cationic intermediate that rapidly epimerizes.

Troubleshooting Protocol

Q1: Is your Pyrrolidine the N-terminal or C-terminal partner?

• N-Terminal (Nucleophile): Low risk. Standard coupling applies.[1]

• C-Terminal (Electrophile): High Risk. If the nitrogen is acylated (amide bond), you will form the oxazolone intermediate upon activation.

Q2: Which base are you using?

• DIPEA/TEA: Stop. These strong tertiary bases abstract the

  -proton of the oxazolone intermediate.

• Fix: Switch to 2,4,6-Collidine (TMP) . Its steric bulk prevents it from accessing the acidic

  -proton while still neutralizing the reaction acid.

Q3: Which coupling reagent?

• HATU/HBTU: Effective but risky if base excess is uncontrolled.

• DIC/HOBt: Avoid in DMF. This combination promotes racemization in Proline couplings.[2]

• Fix: Use DIC/OxymaPure or COMU in DCM/DMF mixtures. OxymaPure is superior to HOBt in suppressing oxazolone-mediated racemization.

Visualization: The Oxazolone Danger Zone

Figure 1: The kinetic competition between productive coupling and base-catalyzed racemization via the oxazolone intermediate.

Module 2: Metal-Catalyzed Cross-Coupling (Buchwald-Hartwig)

User Issue: "My chiral 2-methylpyrrolidine racemized during Pd-catalyzed arylation."

Root Cause Analysis: -Hydride Elimination

In Pd-catalyzed amination, chiral secondary amines can undergo reversible

-hydride elimination after coordinating to the metal center. This converts the amine into an imine (achiral), which is then re-inserted, scrambling the stereocenter.

Troubleshooting Protocol

Variable	Recommendation	Mechanistic Rationale
Ligand	BINAP or DPPF	Bidentate ligands occupy two coordination sites, preventing the "open" site required for -hydride elimination. Monodentate ligands (e.g., P(t-Bu)3) are risky.
Base	Cs₂CO₃ or K₃PO₄	Avoid NaOtBu . Strong alkoxide bases can directly deprotonate the -proton of the coordinated amine. Weaker inorganic bases minimize this.
Precatalyst	Pd(dba)₂ or G3-Precatalysts	Avoid Pd(OAc)₂ unless reduced in situ. Acetate can act as a shuttle for proton transfer, aiding racemization.

The "Coinjection" Rule: Never rely solely on retention time. When developing this reaction, you must synthesize the racemic standard intentionally (using racemic amine) to confirm your chiral method can actually separate the enantiomers.

Module 3: Analytical Validation (Marfey's Method)

User Issue: "I don't have a chiral column for this specific pyrrolidine. How do I check the ee?"

Solution: Derivatization with Marfey's Reagent (FDAA)

You do not need a chiral column.[3] You can use Marfey's Reagent (1-fluoro-2-4-dinitrophenyl-5-L-alanine amide) to convert your enantiomers into diastereomers, which separate easily on a standard C18 HPLC column.[4]

Step-by-Step Protocol

• Preparation: Dissolve 1 µmol of your pyrrolidine sample (free base or salt) in 50 µL water.

• Reaction: Add 100 µL of 1% Marfey's Reagent (in acetone) and 20 µL of 1 M NaHCO₃.

• Incubation: Heat at 40°C for 60 minutes . (Do not exceed 45°C; heat itself can induce racemization in sensitive substrates).

• Quench: Add 20 µL of 1 M HCl to stop the reaction.

• Analysis: Inject onto a standard C18 HPLC column (Gradient: Water/Acetonitrile + 0.1% TFA).

  • Result: The L-L adduct and D-L adduct will have distinct retention times (often

    RT > 2 min).

Module 4: Storage & Handling FAQ

Q: Can I store my chiral pyrrolidine as a free base? A: No. Pyrrolidines are prone to oxidation (forming imines/enamines) and absorbing CO₂ (forming carbamates).

• Correct Storage: Convert to the HCl or Tosylate salt . The protonated nitrogen prevents inversion of the nitrogen lone pair and shuts down oxidation pathways.

• Environment: Store at -20°C under Argon.

Q: I need to remove a Boc group. Will TFA racemize my product? A: Rarely, but possible. Pure TFA is usually safe. However, if the reaction exotherms or if you use Lewis acids (like TMSOTf), you risk forming an enamine intermediate.

• Safety Net: Always add a "scavenger" (like triethylsilane) if your molecule has electron-rich aromatics, and keep the temperature at 0°C.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. Link

• Bhushan, R., & Brückner, H. (2004).[4] Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27, 231–247.[4] Link[4]

• Benoiton, N. L. (2006). Chemistry of Peptide Synthesis. CRC Press. (Focus on Oxazolone mechanism). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. ovid.com [ovid.com]

Technical Support Center: Troubleshooting Low Reactivity of Amine Oxalate Salts

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the low reactivity of amine oxalate salts in chemical synthesis. As your virtual Senior Application Scientist, my goal is to move beyond simple procedural lists and delve into the underlying chemical principles to empower you to solve your experimental challenges.

Introduction: The Amine Oxalate Challenge

Amine oxalate salts are frequently used in drug development for their crystalline nature, which aids in purification and handling of amine intermediates. However, these same properties can lead to significant challenges in subsequent synthetic steps. Low reactivity is a common and frustrating issue, often manifesting as stalled reactions, low yields, or the formation of complex side products. This guide is structured to help you diagnose the root cause of your reactivity issues and implement effective, scientifically-grounded solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction with an amine oxalate salt is not working. What is the most fundamental reason for this?

Answer: The primary reason for the low or non-existent reactivity of an amine oxalate salt is that the amine is in its protonated, cationic form (R₃NH⁺). In this state, the nitrogen's lone pair of electrons is bonded to a proton from oxalic acid, making it unavailable to act as a nucleophile.[1][2][3][4] For the amine to participate in reactions such as alkylations, acylations, or couplings, it must be converted back to its neutral, free base form (R₃N), which possesses a nucleophilic lone pair.

The core of troubleshooting, therefore, is not about "activating the salt" but about efficiently liberating the free amine in a state where it can react.

Q2: I've added my amine oxalate salt and electrophile to the solvent, but the reaction won't start. What's the first thing I should check?

Answer: The most common oversight is the omission of a suitable base. Without a base, the amine will remain in its protonated, non-nucleophilic salt form.[1][5]

The Causality Behind Base Addition: An acid-base reaction must occur before your desired synthetic reaction can proceed. A base is required to deprotonate the ammonium cation, freeing the amine.

• For Monoamines (forming R₃NH⁺): You need at least one equivalent of base to neutralize the salt.

• For Reactions Generating Acid (e.g., Acylation with Acyl Chlorides): You need an additional equivalent of base to act as a scavenger for the acid byproduct (e.g., HCl).[1] Therefore, a minimum of two equivalents of base is often necessary.

Troubleshooting Protocol: Base Selection and Stoichiometry

• Verify Base Presence: Ensure you have added a base to your reaction mixture.

• Check Stoichiometry: Confirm you are using at least one equivalent of base for salt neutralization, plus an additional equivalent if your reaction generates an acidic byproduct. Using a slight excess (e.g., 2.2 equivalents total) is often beneficial.

• Select an Appropriate Base: The choice of base is critical.

  • Inorganic Bases (K₂CO₃, Cs₂CO₃, K₃PO₄): These are often used in polar aprotic solvents like DMF or acetonitrile. They are effective but their low solubility can sometimes lead to slow reactions. Finely grinding the base can increase its surface area and reactivity.

  • Organic Amine Bases (Triethylamine (TEA), Diisopropylethylamine (DIPEA)): These are soluble in a wider range of organic solvents. DIPEA is often preferred as it is more sterically hindered and less likely to compete as a nucleophile in alkylation reactions.

`dot graph TD { subgraph "Problem: No Reactivity" A["Amine Oxalate Salt (R₃NH⁺)₂C₂O₄²⁻"] -- "Non-nucleophilic" --> B{Reaction Stalled}; end

} ` Figure 1. The fundamental workflow for activating an amine oxalate salt requires the addition of a base to liberate the nucleophilic free amine.

Q3: My reaction is heterogeneous, with the amine oxalate salt sitting as a solid in the solvent. Could this be the problem?

Answer: Absolutely. Poor solubility is a major contributor to low reactivity. If the amine salt is not dissolved, the concentration of the protonated amine in the solution is extremely low, meaning there is very little available to be deprotonated to the active free amine. This is a common issue, as amine salts are ionic and often have low solubility in many common organic solvents.[6][7][8] Some researchers have noted that oxalate salts, in particular, can form gummy or oily precipitates, which can be even more difficult to work with than fine crystalline solids.[6]

The Causality Behind Solubility Issues: The reaction rate is dependent on the concentration of the reactants in the solution phase. A solid sitting at the bottom of the flask is, for the most part, not participating in the reaction. The strong ionic interactions within the crystal lattice of the salt must be overcome by the solvent.

Troubleshooting Protocol: Addressing Poor Solubility

• Solvent Selection: Switch to a more appropriate solvent. Polar aprotic solvents are generally the best choice for dissolving amine salts and facilitating many nucleophilic reactions.[9]

Solvent Class	Examples	Suitability for Amine Oxalate Salts	Rationale
Polar Aprotic	DMF, DMSO, NMP, Acetonitrile	Excellent/Good	High polarity helps dissolve ionic salts.[3] Aprotic nature prevents solvation that hinders nucleophiles.[9]
Ethers	THF, 2-MeTHF, Dioxane	Poor to Moderate	Lower polarity is generally insufficient to dissolve the salt effectively.
Chlorinated	DCM, Chloroform	Poor	Low polarity and potential for side reactions.
Hydrocarbons	Toluene, Hexanes	Very Poor	Non-polar nature cannot overcome the salt's lattice energy.

• Consider in situ Salt-to-Free Base Conversion: Before adding your electrophile, stir the amine oxalate salt with the base in your chosen solvent (e.g., DMF) for a period (e.g., 30-60 minutes). This allows time for the (often solid) base to deprotonate the (often partially soluble) salt, generating the more soluble free amine.

• Perform a Pre-reaction Free-Basing Workup: If solubility remains a significant issue, it may be necessary to convert the entire batch of the oxalate salt to the free amine before starting your reaction.

Experimental Protocol: Conversion of Amine Oxalate to Free Base

• Dissolution: Dissolve the amine oxalate salt in a minimal amount of water.

• Basification: Add a strong aqueous base solution (e.g., 2M NaOH or saturated K₂CO₃) and stir. Monitor the pH with pH paper or a meter to ensure it is strongly basic (pH > 11).

• Extraction: Extract the aqueous layer multiple times with an appropriate organic solvent (e.g., Ethyl Acetate, DCM, or Ether). The free amine is typically more soluble in organic solvents than its salt form.

• Drying & Concentration: Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the free amine.

• Purity Check: Confirm the identity and purity of the free amine by NMR or other appropriate analytical techniques before use.

Q4: I'm using a base and a good solvent, but the reaction is still sluggish. Could the oxalate counter-ion itself be inhibiting the reaction?

Answer: This is an insightful question that points to more subtle effects. While the primary role of the oxalate is to hold the amine in its protonated state, there is a plausible secondary effect related to ion-pairing .

The Causality of Ion-Pairing: In solution, the protonated amine cation (R₃NH⁺) and the oxalate anion (C₂O₄²⁻) do not exist in complete isolation. They form an "ion pair," where the anion and cation are closely associated. The strength of this association depends on the solvent and the nature of the ions.[1][7]

• Oxalate vs. Chloride: An oxalate is a dianion (2- charge) and is larger than a simple chloride (Cl⁻) anion. This could lead to stronger or more complex ion-pairing interactions with two protonated amine molecules, especially in less polar solvents.

• Impact on Deprotonation: A strong ion pair can make it more difficult for the base to access and deprotonate the ammonium cation. The base must first disrupt this ion pair, which can slow down the rate at which the free amine is generated. Polar solvents like DMSO and DMF are effective because they are good at solvating both cations and anions, which helps to break up these ion pairs.[1]

Troubleshooting Protocol: Overcoming Strong Ion-Pairing

• Increase Reaction Temperature: Gently heating the reaction (e.g., to 50-80 °C) can provide the energy needed to disrupt ion pairs and increase the rate of deprotonation and subsequent reaction. Caution: Be mindful of the thermal stability of your reactants and the solvent. Oxalate salts can decompose at elevated temperatures, potentially releasing CO and CO₂.[2] DMSO can also undergo exothermic decomposition, especially in the presence of acids or bases.[2]

• Use a Stronger Base: If a weak base like K₂CO₃ is ineffective, switching to a stronger base may be necessary to drive the deprotonation equilibrium forward.

• Confirm Salt Stoichiometry: It is crucial to know if you have a mono-oxalate or a di-oxalate salt, as this will affect the amount of base required. An impure salt with excess oxalic acid will consume additional base, effectively reducing the amount available to liberate the free amine.

Experimental Protocol: Titration to Determine Salt Stoichiometry

• Accurately weigh a sample of your amine oxalate salt (e.g., 100 mg).

• Dissolve the salt in water, adding a few drops of a suitable indicator (e.g., phenolphthalein).

• Titrate the solution with a standardized solution of NaOH (e.g., 0.1 M) until the endpoint is reached.

• By calculating the moles of NaOH required to neutralize the moles of the salt, you can determine the ratio of amine to oxalic acid and confirm the salt's stoichiometry and purity.

Summary and Key Takeaways

The low reactivity of amine oxalate salts is a solvable problem if approached systematically. The core issue is the need to convert the non-nucleophilic ammonium salt into the nucleophilic free amine.

Key Troubleshooting Pillars:

• Liberate the Free Amine: Always use a base. Ensure you are using at least one equivalent to neutralize the salt, and a second if your reaction generates acid.

• Ensure Solubility: "If it's not in solution, it's not reacting." Prioritize polar aprotic solvents like DMF or DMSO. If necessary, perform a separate free-basing workup.

• Overcome Reaction Barriers: Gentle heating can overcome activation energy barriers and disrupt ion-pairing, but be cautious of potential thermal decomposition.

By addressing these three areas—deprotonation, dissolution, and activation—you can successfully troubleshoot and optimize your reactions involving amine oxalate salts.

References

• Benchchem. (2025). Troubleshooting guide for N-alkylation reactions with 2-chloro-N-methylethanamine hydrochloride.
• Benchchem. (2025). Troubleshooting guide for the acylation of ethylamine with benzoyl chloride derivatives.
• Broadbent, D., Dollimore, D., & Dollimore, J. (n.d.). Thermal Decomposition of Oxalates of Ammonium and Potassium. CoLab.ws.
• Sciencemadness Discussion Board. (2009). Forming oxalte salts of amines.
• Strazisar, B. R., et al. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research.
• Medeiros, F. F. P., et al. (n.d.). The thermal decomposition of monohydrated ammonium oxotris (oxalate)
• Sahoo, R. N. (n.d.). SOLUBILITY ENHANCEMENT TECHNIQUE.
• PMC. (2023). Low-Temperature Sintering of Ag Composite Pastes with Different Metal Organic Decomposition Additions.
• Aston Research Explorer. (n.d.). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties.
• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!).
• Science Publishing Group. (2020). Co-crystallization of Oxalate Salts of Monoprotonated Amines with a Double Sn-Ph Bond Cleavage.
• Chemistry LibreTexts. (2025). 24.7: Reactions of Amines.
• Spectroscopy Online. (2019). Organic Nitrogen Compounds V: Amine Salts.
• Sciencemadness Discussion Board. (2011). Solubility of organic amine salts.
• Amine Experts. (n.d.). Trends in Tragedy – An in-depth Study of Amine System Failures.
• Chemistry Stack Exchange. (2018).
• Semantic Scholar. (n.d.). THE THERMAL DECOMPOSITION OF MONOHYDRATED AMMONIUM OXOTRIS(OXALATE)
• Diop, M. B., et al. (n.d.). Oxalate Salts: Synthesis and X-Ray Crystal Molecular Characterization of a 2-Methylimidazolium Containing H- Bonded [C2O4HO4C2].
• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement.
• ECHEMI. (n.d.).
• Chemistry Guru. (n.d.). Increase Solubility of Sparingly Soluble Salts.
• Aabis. (n.d.).
• Filo. (2025).
• Lumen Learning. (n.d.). 23.3. Reactions of amines | Organic Chemistry II.
• ResearchGate. (n.d.).
• Master Organic Chemistry. (2018). Nucleophilicity Trends of Amines.
• Quora. (2018). Are amines soluble in organic solvents?.
• KPU Pressbooks. (n.d.). 7.5 SN1 vs SN2 – Organic Chemistry I.
• Google Patents. (n.d.). CN103115922A - Method for determining content of triethylamine salt.
• YouTube. (2022).
• MDPI. (2023).
• MatheO. (n.d.). Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical.
• arXiv. (2022). Weak Interactions in Dimethyl Sulfoxide (DMSO)
• Scribd. (n.d.).
• Virolainen, S. (n.d.). Recovery of oxalic acid from hydrochloric acid by solvent extraction.

Sources

• 1. Effects of solvent and counterion on ion pairing and observed charge states of diquaternary ammonium salts in electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Sciencemadness Discussion Board - Forming oxalte salts of amines - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. Ion Pairing and Solvent Shell Polarization in Aqueous Solutions of Divalent Metal Sulfates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]

Technical Support Center: Recrystallization of Pyrrolidine Oxalate Derivatives

Introduction

Pyrrolidine derivatives are ubiquitous in medicinal chemistry (e.g., nicotine, racetams).[1] Their oxalate salts are frequently employed to purify these amines because oxalic acid—a dicarboxylic acid—often forms highly crystalline, high-melting solids with secondary amines. However, these salts are prone to "oiling out" (liquid-liquid phase separation) and can form variable hydrates.

This guide provides a self-validating framework for selecting solvents and troubleshooting crystallization failures.

Module 1: Solvent Selection Matrix

The Golden Rule: Pyrrolidinium oxalates are polar ionic salts. They require a polar protic solvent to dissolve and a less polar solvent to precipitate.

Primary Solvent Systems

Use these for initial solubility screening.[2]

Solvent System	Role	Application Context	Risk Profile
Ethanol (Absolute)	Primary Solvent	First Choice. High solubility at boiling; moderate at RT.	Low. Hygroscopic; keep dry.
Methanol	Primary Solvent	For highly polar/substituted pyrrolidines that are insoluble in EtOH.	High solubility may prevent yield; requires anti-solvent.
Isopropanol (IPA)	Intermediate	Good for less polar derivatives.	Lower solubility power than EtOH.[2]
Water	Co-solvent	Only for extremely polar salts.	Hard to remove; risk of hydrate formation.[3]

Anti-Solvents (Precipitants)

Add these to the hot primary solvent to induce saturation.

Anti-Solvent	Polarity	Compatibility	Notes
Ethyl Acetate (EtOAc)	Moderate	Excellent with EtOH/MeOH.	Preferred Industrial Choice. Low toxicity.
MTBE (Methyl tert-butyl ether)	Low	Good with EtOH.	Safer alternative to diethyl ether.
Heptane	Very Low	Use with IPA or EtOH.	May cause oiling out if added too fast.
Acetone	Moderate	Variable.	Can act as solvent or anti-solvent depending on the derivative.

Module 2: The Self-Validating Protocol

Methodology: Seeded Cooling Crystallization with Anti-Solvent Addition. Do not rely on spontaneous nucleation, which favors oiling out.

Step-by-Step Workflow

• Dissolution: Suspend the crude pyrrolidine oxalate in Ethanol (10 mL/g) . Heat to reflux.

  • Validation: If not clear, add ethanol in 1 mL increments. If still cloudy after 20 mL/g, hot filter (remove inorganic salts).

• Saturation: Remove from heat. If using a single solvent, let cool.[4] If using a binary system, add warm Ethyl Acetate dropwise until a faint, persistent turbidity appears.

• Clearing: Add 1-2 drops of Ethanol to clear the turbidity. The solution is now saturated.

• Seeding (Critical): Cool to ~40°C. Add a tiny amount (<1 mg) of pure crystal seed.

  • Validation: Seeds should not dissolve. If they do, the solution is under-saturated (evaporate solvent).

• Crystallization: Allow to cool to Room Temperature (RT) slowly (over 2 hours). Then cool to 0-5°C.

• Isolation: Filter and wash with cold anti-solvent (e.g., cold EtOAc).

Workflow Diagram

Figure 1: Standard Operating Procedure for Seeded Crystallization.

Module 3: Troubleshooting (The "Oiling Out" Crisis)

Issue: The solution turns into a milky emulsion or a sticky goo at the bottom of the flask instead of crystals. Diagnosis: This is Liquid-Liquid Phase Separation (LLPS).[5] The melting point of the solvated salt is lower than the boiling point of the solvent mixture.

Troubleshooting Guide (Q&A)

Q1: Why is my product oiling out?

• Cause A: Too much anti-solvent added too quickly.

• Cause B: Impurities are depressing the melting point.

• Cause C: Temperature is too high for the concentration.

Q2: How do I recover an oiled-out batch?

• Do NOT cool it further; the oil will harden into a glass (amorphous solid).

• Action: Reheat the mixture until the oil redissolves (becomes a clear single phase). Add a small amount of the good solvent (Ethanol). Let it cool very slowly with vigorous stirring.

Q3: I have no seeds. How do I start crystallization?

• Technique: Take 1 mL of the oiled liquid into a separate vial. Evaporate it to dryness or scratch the glass side vigorously with a spatula. Once solids form, use these as seeds for the main batch.

Decision Tree: Fixing Oiling Out

Figure 2: Decision Matrix for rescuing an oiled-out batch.

Module 4: Advanced FAQs

Q: Should I use Anhydrous Oxalic Acid or the Dihydrate?

• Recommendation: Use Oxalic Acid Dihydrate .

• Reasoning: It is easier to handle and weigh. Most pyrrolidine oxalates crystallize as hydrates anyway. Using anhydrous acid in wet solvents (like 95% EtOH) will result in the hydrate regardless.

Q: What is the stoichiometry? (1:1 vs 2:1) [6][7]

• Context: Oxalic acid has two protons (

  , ).

• Scenario A (1:1 Salt): Hydrogen Oxalate (

  ).[7] This is acidic.

• Scenario B (2:1 Salt): Neutral Oxalate (

  ).

• Advice: Aim for the 1:1 salt (equimolar). It is generally less soluble and crystallizes better because the mono-anion (

  ) forms strong hydrogen bond networks (Stahl & Wermuth).

Q: My crystals are colored (yellow/brown).

• Fix: Dissolve the salt in hot water or methanol. Add Activated Charcoal (5 wt%) . Stir for 15 mins. Filter through Celite. Recrystallize the filtrate.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.).[6][8][9][10] (2011).[8][11] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[8]

  • Cited for: General principles of salt selection and the hydrogen bonding capability of hydrogen oxal

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

  • Cited for: Standard techniques for recrystallization and charcoal purific

• Anderson, N. G. (2012). Practical Process Research and Development - A Guide for Organic Chemists. Academic Press.

  • Cited for: Troubleshooting "oiling out" phenomena and industrial solvent selection (EtOAc vs Ether).

Sources

• 1. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. mt.com [mt.com]
• 6. mdpi.com [mdpi.com]
• 7. journalspress.com [journalspress.com]
• 8. search.lib.utexas.edu [search.lib.utexas.edu]
• 9. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 10. Handbook of Pharmaceutical Salts : Properties, Selection, and Use: 9783906390260 - AbeBooks [abebooks.com]
• 11. osti.gov [osti.gov]

Alternative salt forms for 1-(1-Ethylpyrrolidin-3-YL)methanamine

Technical Support Center: Alternative Salt Forms for 1-(1-Ethylpyrrolidin-3-YL)methanamine

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and drug development professionals working with 1-(1-ethylpyrrolidin-3-yl)methanamine (Formula:

). As a low-molecular-weight aliphatic diamine, the free base presents significant physicochemical and handling challenges. This center provides causal troubleshooting, robust screening protocols, and empirical data to help you successfully isolate and formulate stable salt forms.

Part 1: Troubleshooting & FAQs

Q1: Why is the free base of 1-(1-ethylpyrrolidin-3-yl)methanamine degrading during storage, and why must I screen for alternative salts? Causality: The free base is a volatile liquid at room temperature. Aliphatic primary amines are highly nucleophilic and prone to absorbing atmospheric carbon dioxide to form carbamates. Furthermore, the liquid state lacks the crystal lattice energy required to resist oxidative degradation. Converting the molecule into a solid salt increases the activation energy required for degradation and eliminates volatility. According to established salt selection procedures[1], salt formation is the most effective method to modify the hygroscopicity, chemical stability, and micromeritic properties of basic active pharmaceutical ingredients (APIs).

Q2: I am currently using the di-hydrochloride (di-HCl) salt, but it deliquesces at >60% Relative Humidity (RH). How do I resolve this? Causality: 1-(1-ethylpyrrolidin-3-yl)methanamine has two highly basic centers: a primary amine (

) and a tertiary pyrrolidine amine ( ). When reacted with strong acids like HCl, it readily forms a di-salt. However, the chloride ion has an exceptionally high hydration energy. In small, highly charged di-salts, the crystal lattice often accommodates water molecules to stabilize the charge density, leading to severe hygroscopicity. Solution: Switch to a counterion that disrupts the crystal lattice less or forms a robust, hydrophobic hydrogen-bond network. Dicarboxylic acids (e.g., oxalic acid, tartaric acid) are excellent alternatives. Literature indicates that the oxalate salt of this specific amine[2] successfully forms a stable, crystalline solid. The planar nature of the oxalate ion facilitates strong intermolecular hydrogen bonding, significantly reducing moisture uptake.

Q3: How do I prevent salt disproportionation during downstream formulation? Causality: Salt disproportionation occurs when the microenvironmental pH of the formulation matrix exceeds the

of the salt, driving the equilibrium back toward the volatile free base. This is a common failure mode when amine salts are mixed with basic excipients (e.g., magnesium stearate or sodium croscarmellose)[3]. Solution: Maintain a low microenvironmental pH. Replace basic lubricants with neutral or acidic alternatives like sodium stearyl fumarate. Always conduct binary excipient compatibility screening using Near-Infrared (NIR) or solid-state NMR to detect early signs of free base formation.

Part 2: Quantitative Data Presentation

To streamline your counterion selection, the table below compares the theoretical and empirically observed properties of various salt forms for this diamine class.

Salt Form	Molar Ratio (Base:Acid)	Counterion	Expected Crystallinity	Hygroscopicity Risk	Handling Profile
Free Base	N/A	N/A	Liquid	High (Carbamate formation)	Volatile, prone to oxidation
Di-Hydrochloride	1:2	-6.10	High	Severe (Deliquescent)	Requires strict humidity control
Mono-Oxalate	1:1	1.25	High	Low	Excellent bulk powder properties
Mono-Tartrate	1:1	2.98	Moderate to High	Low to Moderate	Good stability, potential for hydrates
Di-Mesylate	1:2	-1.90	Moderate	Moderate	Highly water-soluble, hygroscopic

Part 3: Self-Validating Protocol: Miniaturized Salt Screening

When scaling up or exploring new polymorphs, rely on a miniaturized multiwell-plate salt screening approach[4] to conserve API while maximizing the thermodynamic search space.

Objective: Identify a non-hygroscopic, highly crystalline mono- or di-salt of 1-(1-ethylpyrrolidin-3-yl)methanamine.

Step 1: Acid Selection & Preparation

• Select 5-8 pharmaceutically acceptable acids ensuring the

  rule is met relative to the amine's pKa (e.g., Oxalic, Tartaric, Citric, Fumaric, Methanesulfonic).

• Prepare 0.5 M stock solutions of each acid in a volatile, water-miscible solvent (e.g., Ethanol or THF). Causality: Ensuring a

  of at least 3 guarantees complete proton transfer, preventing the formation of unstable co-crystals or amorphous free-base mixtures.

Step 2: API Dispensing & Stoichiometry Control

• Dissolve the 1-(1-ethylpyrrolidin-3-yl)methanamine free base in Ethanol to a concentration of 0.5 M.

• Dispense the API into a 96-well glass plate.

• Add the acid stock solutions to achieve both 1:1 (mono-salt) and 1:2 (di-salt) molar ratios. Validation Check: Immediately observe for rapid precipitation. Amorphous crash-out indicates the solvent system is too anti-solvent heavy. If this occurs, add 5% v/v water to redissolve and allow for slower, thermodynamically controlled crystallization.

Step 3: Thermal Cycling & Crystallization

• Seal the plate and heat to 50°C for 2 hours while agitating at 300 rpm to ensure complete reaction.

• Initiate a controlled cooling ramp (0.5°C/min) down to 5°C.

• If solutions remain clear, unseal the plate and allow slow evaporation under a gentle nitrogen stream. Validation Check: If no crystals form after 48 hours of evaporation, introduce a non-polar anti-solvent (e.g., heptane) dropwise to induce supersaturation and force nucleation.

Step 4: Solid-State Characterization

• Analyze the resulting solids using polarized light microscopy to confirm birefringence (indicating crystallinity).

• Harvest the crystals for X-Ray Powder Diffraction (XRPD) and Thermogravimetric Analysis (TGA). Validation Check: Perform TGA prior to Differential Scanning Calorimetry (DSC). If a weight loss of >2% occurs before the melting endotherm, the crystal is likely a solvate/hydrate, not an anhydrous salt. Discard or re-screen solvated hits if an anhydrous form is strictly required for your target product profile.

Part 4: Workflow Visualization

High-throughput salt screening workflow for diamine APIs.

References

• Title: Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities Source: Organic Process Research & Development URL: [Link]

• Title: Salt and Polymorph Selection Strategy Based on the Biopharmaceutical Classification System for Early Pharmaceutical Development Source: American Pharmaceutical Review URL: [Link]

• Title: Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization Source: ACS Omega URL: [Link]

Sources

• 1. ptacts.uspto.gov [ptacts.uspto.gov]
• 2. CAS:2034585-57-2, 3-Methyl-2-(pyrrolidin-1-yl)butan-1-amine oxalate-毕得医药 [bidepharm.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

1H NMR Spectral Analysis of 1-(1-Ethylpyrrolidin-3-yl)methanamine: Free Base vs. Oxalate Salt

Introduction & Context in Drug Discovery

The compound 1-(1-Ethylpyrrolidin-3-yl)methanamine is a highly versatile diamine building block. It is prominently utilized in medicinal chemistry for the synthesis of central nervous system (CNS) active agents, most notably in the development of substituted benzamides and dopamine D2/D3 receptor bitopic ligands (e.g., eticlopride analogues) .

When sourcing or synthesizing this building block, researchers typically encounter it in two primary forms: the free base (a liquid/oil) and the oxalate salt (a crystalline solid). Because the physical state and protonation level drastically alter the compound's behavior in solution, selecting the correct NMR solvent and understanding the resulting chemical shift perturbations is critical for accurate structural verification. This guide objectively compares the 1H NMR performance of both forms, providing mechanistic insights and field-proven protocols to ensure rigorous analytical validation.

Physicochemical Comparison & Solvent Selection Logic

The choice of NMR solvent is dictated by the compound's salt form, which directly impacts solubility and the visibility of exchangeable protons.

• Free Base Form: As an unprotonated, relatively non-polar oil, the free base is highly soluble in deuterated chloroform (CDCl3). Using CDCl3 prevents the rapid deuterium exchange of the primary amine (-NH2) protons, allowing them to be observed as a broad singlet. However, the free base is prone to absorbing atmospheric CO2 to form insoluble carbamates.

• Oxalate Salt Form: The addition of oxalic acid yields a stable, oxidation-resistant powder. Due to its ionic nature, it is insoluble in CDCl3 and requires polar solvents like DMSO-d6 or D2O.

  • DMSO-d6 is preferred when researchers need to observe the protonated amine peaks (-NH3+ and -NH+) to confirm the stoichiometry of the salt.

  • D2O is ideal for resolving the carbon backbone, as it exchanges the broad, overlapping ammonium protons, though it requires referencing against an internal standard like TSP.

Mechanistic Insights: The Deshielding Effect of Protonation

A direct comparison of the free base and oxalate salt spectra reveals significant differences in chemical shifts. When the tertiary pyrrolidine nitrogen and the primary amine are protonated by oxalic acid, the localized electron density decreases. This reduction in electron density deshields the neighboring protons (specifically those α and β to the nitrogen atoms), causing them to resonate at higher frequencies and shift downfield .

For example, the methanamine -CH2- group typically shifts from ~2.70 ppm in the free base to ~2.95 ppm in the oxalate salt. Similarly, the pyrrolidine ring protons adjacent to the nitrogen (C2 and C5) shift from the 2.35–2.65 ppm range down into the 3.10–3.50 ppm range.

Quantitative Data: 1H NMR Assignments

The following tables summarize the expected 1H NMR chemical shifts for both forms of 1-(1-Ethylpyrrolidin-3-yl)methanamine at 400 MHz.

Table 1: 1H NMR Data for Free Base

Solvent: CDCl3 | Reference: 7.26 ppm (Residual CHCl3)

Position	Chemical Shift (ppm)	Multiplicity	Integration	Structural Assignment
Ethyl CH3	1.10	t, J = 7.2 Hz	3H	-CH2-CH3
Amine NH2	1.30	br s	2H	Primary amine (exchanges with D2O)
Pyrrolidine C4	1.45, 1.95	m, m	2H	Ring -CH2- (β to N)
Pyrrolidine C3	2.25	m	1H	Ring -CH- (methine)
Pyrrolidine C2, C5	2.35 - 2.65	m	4H	Ring -CH2- (α to N)
Ethyl CH2	2.45	q, J = 7.2 Hz	2H	-CH2 -CH3 (α to N)
Methanamine CH2	2.70	d, J = 6.5 Hz	2H	-CH2 -NH2

Table 2: 1H NMR Data for Oxalate Salt

Solvent: DMSO-d6 | Reference: 2.50 ppm (Residual DMSO)

Position	Chemical Shift (ppm)	Multiplicity	Integration	Structural Assignment
Ethyl CH3	1.20	t, J = 7.2 Hz	3H	-CH2-CH3
Pyrrolidine C4	1.75, 2.15	m, m	2H	Ring -CH2- (β to N)
Pyrrolidine C3	2.60	m	1H	Ring -CH- (methine)
Methanamine CH2	2.95	d, J = 6.5 Hz	2H	-CH2 -NH3+ (Downfield shift)
Ethyl CH2	3.05	q, J = 7.2 Hz	2H	-CH2 -CH3 (Downfield shift)
Pyrrolidine C2, C5	3.10 - 3.50	m	4H	Ring -CH2- (α to N) (Downfield shift)
Ammonium NH+	7.50 - 8.50	br s	4H	Protonated amines (-NH3+, -NH+)

Experimental Protocols: Self-Validating Sample Preparation

To ensure high-quality, reproducible spectra, follow these step-by-step methodologies tailored to the specific salt form.

Protocol A: Free Base Preparation (CDCl3)

• Weighing: Rapidly transfer 10–15 mg of the free base oil into a clean glass vial. Minimize atmospheric exposure to prevent CO2 absorption.

• Dissolution: Add 0.6 mL of CDCl3 (containing 0.03% v/v TMS as an internal standard).

• Self-Validation Check: Swirl the vial gently. The solution must be completely clear. Diagnostic: If the solution appears cloudy or contains fine white particulates, the amine has formed a carbamate salt via reaction with ambient CO2. The sample must be filtered through a small plug of glass wool before transfer to avoid severe magnetic field inhomogeneity (poor shimming).

• Transfer & Acquisition: Transfer the clear solution to a 5 mm NMR tube. Acquire the spectrum at 400 MHz using a standard proton pulse sequence (e.g., zg30), 16 scans, and a 1.5-second relaxation delay.

Protocol B: Oxalate Salt Preparation (DMSO-d6 or D2O)

• Weighing: Weigh 15–20 mg of the crystalline oxalate salt into a vial.

• Dissolution: Add 0.6 mL of DMSO-d6.

• Self-Validation Check: Oxalate salts of diamines can exhibit slow dissolution kinetics. Sonicate the vial for 1–2 minutes. Diagnostic: Visual inspection must confirm the absence of undissolved micro-crystals, which will distort the baseline and broaden peaks.

• Transfer & Acquisition: Transfer to a 5 mm NMR tube. Acquire the spectrum using 16–32 scans. Note: If using D2O instead of DMSO-d6, the HOD peak will appear at ~4.79 ppm. If this peak obscures the target aliphatic multiplets, utilize a presaturation water suppression sequence (e.g., zgpr).

Workflow Visualization

Decision matrix for NMR solvent selection and expected spectral outcomes based on salt form.

References

• Structure Activity Relationships for a Series of Eticlopride-Based Dopamine D2/D3 Receptor Bitopic Ligands. Journal of Medicinal Chemistry (2021).[Link]

• Elucidating the effect of amine charge state on poly(β-amino ester) degradation using NMR. Biomacromolecules (2019).[Link]

Navigating the Thermal Landscape of Pyrrolidine Derivatives: A Comparative Guide to Melting Point Analysis

For Immediate Release

[City, State] – February 27, 2026 – In the landscape of pharmaceutical development, the meticulous characterization of active pharmaceutical ingredients (APIs) is paramount. Among the key physicochemical properties, the melting point stands as a critical indicator of purity, stability, and crystalline form. This guide, designed for researchers, scientists, and drug development professionals, delves into the comparative analysis of the melting point for 1-(1-Ethylpyrrolidin-3-YL)methanamine and its oxalate salt, providing a framework for understanding the thermal behavior of this important class of compounds.

The Significance of Melting Point in Drug Development

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The presence of impurities typically depresses and broadens this range, making melting point determination a fundamental technique for purity assessment.[1] Furthermore, different salt forms or polymorphs of an API can exhibit distinct melting points, which can have profound implications for its solubility, bioavailability, and manufacturability. Therefore, a thorough understanding and precise measurement of the melting point are crucial for selecting the optimal solid form of a drug candidate.

Challenges in Data Availability for 1-(1-Ethylpyrrolidin-3-YL)methanamine Oxalate

A comprehensive search of scientific literature and chemical supplier databases reveals a notable scarcity of publicly available data regarding the specific melting point range of 1-(1-Ethylpyrrolidin-3-YL)methanamine oxalate. While information exists for the free base and structurally related compounds, the melting point of this particular oxalate salt is not consistently reported. For instance, the melting point for the analogous compound, 1-[1-(2-Phenylethyl)pyrrolidin-3-YL]methanamine oxalate, is listed as "Not available" by some suppliers. This data gap highlights the necessity for empirical determination and the importance of robust internal characterization for novel compounds.

Comparative Analysis: A Focus on Structurally Related Compounds

In the absence of direct data for 1-(1-Ethylpyrrolidin-3-YL)methanamine oxalate, a comparative analysis with structurally similar compounds can provide valuable insights. By examining the melting points of related pyrrolidine derivatives and other amine oxalate salts, we can infer potential trends and establish a context for experimentally determined values.

Compound	CAS Number	Molecular Formula	Melting Point (°C)
(S)-2-(Aminomethyl)-1-ethylpyrrolidine	22795-99-9	C₇H₁₆N₂	50-52 (boiling point)
N-Ethyl-2-Aminomethyl Pyrrolidine	26116-12-1	C₇H₁₅N₂	-10
(1-Methylpyrrolidin-3-yl)methanamine	13005-11-3	C₆H₁₄N₂	Not Available

Note: The data presented is for the free base forms, as melting point data for the corresponding oxalate salts is largely unavailable in public domains. The boiling point is provided for (S)-2-(Aminomethyl)-1-ethylpyrrolidine as a relevant physical property in the absence of a melting point.

The data illustrates that even for closely related structures, physical properties can vary. The conversion of a free base, which may be a liquid at room temperature, into a salt form like an oxalate, is a common strategy in pharmaceutical development to obtain a stable, crystalline solid with a defined melting point. The properties of the resulting salt are influenced by the crystal lattice energy, which is in turn affected by factors such as ionic interactions, hydrogen bonding, and molecular packing.

Experimental Protocol for Melting Point Determination

To address the data gap for 1-(1-Ethylpyrrolidin-3-YL)methanamine oxalate, a standardized experimental protocol for melting point determination is essential. The following methodology provides a reliable and reproducible approach.

Objective: To accurately determine the melting point range of a solid crystalline compound.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar digital device)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation:

  • Ensure the sample of 1-(1-Ethylpyrrolidin-3-YL)methanamine oxalate is a fine, dry powder. If necessary, gently grind the crystals using a mortar and pestle.

• Capillary Loading:

  • Tap the open end of a capillary tube into the powdered sample to pack a small amount of material into the tube.

  • Invert the tube and tap the sealed end on a hard surface to compact the sample into the bottom. The packed sample height should be approximately 2-3 mm.

• Apparatus Setup:

  • Place the loaded capillary tube into the heating block of the melting point apparatus.

• Rapid Determination (Optional but Recommended):

  • If the approximate melting point is unknown, perform a rapid heating run (e.g., 10-20 °C/minute) to obtain a rough estimate.

• Accurate Determination:

  • Allow the apparatus to cool to at least 20 °C below the estimated melting point.

  • Insert a new capillary tube with the sample.

  • Set the heating rate to a slow and steady 1-2 °C per minute to ensure thermal equilibrium.

• Observation and Recording:

  • Carefully observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Record the temperature at which the last solid crystal melts (the completion of melting).

  • The recorded values represent the melting point range.

• Replicate Measurements:

  • Perform at least two additional measurements with fresh samples to ensure reproducibility. The results should be consistent within a narrow margin.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the determination of the melting point range.

Caption: Workflow for Melting Point Determination.

Conclusion and Future Directions

References

• AK Scientific, Inc. Safety Data Sheet: 1-[1-(2-Phenylethyl)
• Sigma-Aldrich. (S)-2-(Aminomethyl)
• University of Colorado Boulder, Department of Chemistry. Experiment 1: Melting Points.
• Chem-Impex International, Inc. (S)-(-)
• Curequest Lifescience LLP.
• Sigma-Aldrich. (1-Methylpyrrolidin-3-yl)

Sources

• 1. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]

A Comparative Analysis of 1-Ethyl vs. 1-Propyl Pyrrolidine Ligands: A Guide to Understanding Structure-Activity Relationships and Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and pharmacology, the pyrrolidine scaffold is a cornerstone in the design of a multitude of biologically active compounds.[1] Its prevalence in ligands targeting a wide array of receptors, including dopamine and muscarinic receptors, underscores the importance of understanding how subtle structural modifications can profoundly impact binding affinity and functional activity.[2][3] This guide provides a comparative analysis of 1-ethyl versus 1-propyl pyrrolidine ligands, delving into the principles of structure-activity relationships (SAR) and outlining the experimental framework for their evaluation.

While direct, head-to-head binding data for the simple, unfunctionalized 1-ethylpyrrolidine and 1-propylpyrrolidine at a specific receptor is not extensively documented in publicly available literature, a wealth of research on more complex pyrrolidine-containing molecules provides a strong foundation for a principled comparison. This guide will leverage these established SAR principles to explore the anticipated differences in binding affinity driven by the variation in the N-alkyl substituent.

The Critical Role of N-Alkyl Chain Length in Receptor Binding

The addition of a single methylene group, transitioning from an N-ethyl to an N-propyl substituent on a pyrrolidine ring, can significantly alter the pharmacological profile of a ligand. This seemingly minor change can influence several key factors that govern the interaction between a ligand and its receptor binding pocket.

Key Physicochemical and Steric Considerations:

• Hydrophobicity and Lipophilicity: The N-propyl group is more lipophilic than the N-ethyl group. This increased hydrophobicity can either be favorable or unfavorable for binding, depending on the nature of the receptor's binding pocket. If the pocket contains a hydrophobic region, the longer propyl chain may form more extensive van der Waals interactions, leading to a higher binding affinity. Conversely, if the binding site is more polar, the increased lipophilicity could be detrimental.

• Steric Hindrance: The larger steric bulk of the propyl group compared to the ethyl group can influence how the ligand fits into the binding pocket. In some cases, the additional bulk may lead to a more optimal fit, maximizing favorable interactions. However, it can also introduce steric clashes with the amino acid residues of the receptor, resulting in a lower binding affinity. Studies on eticlopride-based dopamine D2/D3 receptor ligands have indicated that small N-alkyl groups on the pyrrolidine ring were generally poorly tolerated, suggesting a complex relationship between size and affinity in that specific scaffold.[4]

• Conformational Flexibility: The propyl chain has greater conformational flexibility than the ethyl chain. This can allow the ligand to adopt a wider range of conformations, potentially enabling it to find a more energetically favorable binding pose within the receptor. However, this increased flexibility can also come at an entropic cost upon binding, which could decrease affinity.

The precise impact of extending the alkyl chain from ethyl to propyl is highly context-dependent and is dictated by the specific topology and chemical environment of the receptor's binding site.

Structure-Activity Relationship (SAR) Insights from Pyrrolidine Derivatives

Numerous studies on various classes of pyrrolidine-containing ligands have demonstrated the sensitivity of binding affinity to the nature of the N-substituent. For example, in the development of dopamine D2 receptor antagonists, the choice of N-substituent on the pyrrolidinyl-methyl side chain was a critical determinant of potency.[1][5][6] Similarly, research on muscarinic receptor ligands has shown that modifications to the N-alkyl group can modulate both affinity and functional activity (agonist vs. antagonist).[3][7][8]

These studies collectively reinforce the principle that the N-alkyl group is not merely a passive component but an active participant in the molecular recognition process. Its size, shape, and lipophilicity directly influence the overall binding energy of the ligand-receptor complex.

Quantitative Comparison of Binding Affinity

To empirically determine the binding affinities of 1-ethylpyrrolidine and 1-propylpyrrolidine for a specific receptor, a radioligand binding assay is the gold standard. This technique allows for the quantification of key binding parameters such as the inhibition constant (Kᵢ), the dissociation constant (Kₐ), and the half-maximal inhibitory concentration (IC₅₀).[9][10]

Table 1: Hypothetical Comparative Binding Affinity Data

Ligand	Receptor	Radioligand	Kᵢ (nM)	IC₅₀ (nM)
1-ethylpyrrolidine	Dopamine D2	[³H]Spiperone	Value A	Value C
1-propylpyrrolidine	Dopamine D2	[³H]Spiperone	Value B	Value D

This table represents a template for presenting experimental data. Actual values would need to be determined through the experimental protocol outlined below. A lower Kᵢ or IC₅₀ value indicates a higher binding affinity.[9]

Experimental Protocol: Competition Radioligand Binding Assay

This protocol provides a detailed methodology for determining the binding affinity of test compounds (e.g., 1-ethylpyrrolidine and 1-propylpyrrolidine) for a target receptor, such as the dopamine D2 receptor, using a competition binding assay.

I. Materials and Reagents

• Receptor Source: Cell membranes expressing the target receptor (e.g., from CHO or HEK293 cells stably transfected with the human dopamine D2 receptor).

• Radioligand: A high-affinity radiolabeled ligand for the target receptor (e.g., [³H]Spiperone for the D2 receptor).

• Test Ligands: 1-ethylpyrrolidine and 1-propylpyrrolidine, dissolved in an appropriate solvent (e.g., DMSO) to create stock solutions.

• Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Non-specific Binding (NSB) Agent: A high concentration of a known, unlabeled ligand for the target receptor (e.g., 10 µM Haloperidol for the D2 receptor).

• 96-well microplates.

• Glass fiber filters.

• Filtration apparatus (cell harvester).

• Scintillation vials and scintillation fluid.

• Liquid scintillation counter.

II. Experimental Workflow Diagram

Caption: Workflow for a competition radioligand binding assay.

III. Step-by-Step Methodology

• Membrane Preparation: Thaw the frozen cell membrane aliquots on ice. Homogenize the membranes in ice-cold assay buffer to ensure a uniform suspension. Determine the protein concentration using a standard method like the BCA assay. Dilute the membrane preparation to the desired final concentration in the assay buffer.

• Assay Setup: In a 96-well plate, add the following components to the respective wells:

  • Total Binding: Add assay buffer.

  • Non-specific Binding (NSB): Add the NSB agent (e.g., 10 µM Haloperidol).

  • Test Compound: Add serial dilutions of 1-ethylpyrrolidine or 1-propylpyrrolidine.

• Add Radioligand: Add the radioligand (e.g., [³H]Spiperone) to all wells at a concentration at or below its Kₐ value.

• Add Membranes: Initiate the binding reaction by adding the diluted membrane preparation to all wells. The final assay volume should be consistent across all wells (e.g., 250 µL).

• Incubation: Seal the plate and incubate at a constant temperature (e.g., 25°C) for a sufficient duration to reach binding equilibrium (e.g., 60-90 minutes).

• Termination and Filtration: Terminate the assay by rapidly filtering the contents of each well through a glass fiber filter using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Immediately wash the filters multiple times with ice-cold wash buffer to remove any non-specifically trapped radioligand.

• Detection: Place the filters into scintillation vials, add scintillation fluid, and quantify the amount of bound radioactivity using a liquid scintillation counter. The output is typically in counts per minute (CPM).

IV. Data Analysis

• Calculate Specific Binding: For each concentration of the test ligand, calculate the specific binding by subtracting the average CPM from the NSB wells from the CPM of the test wells.

• Generate Dose-Response Curve: Plot the specific binding as a percentage of the total specific binding (in the absence of the test ligand) against the logarithm of the test ligand concentration.

• Determine IC₅₀: Use non-linear regression analysis to fit a sigmoidal dose-response curve to the data and determine the IC₅₀ value, which is the concentration of the test ligand that inhibits 50% of the specific radioligand binding.

• Calculate Kᵢ: Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation:

  • Kᵢ = IC₅₀ / (1 + [L]/Kₐ)

  • Where [L] is the concentration of the radioligand and Kₐ is the dissociation constant of the radioligand for the receptor.

Interpreting the Results and Conclusion

The experimentally determined Kᵢ values for 1-ethylpyrrolidine and 1-propylpyrrolidine will provide a quantitative measure of their respective binding affinities for the target receptor. A lower Kᵢ value signifies a higher affinity.

Diagram of Ligand-Receptor Interaction Principles

Caption: Hypothetical influence of alkyl chain length on binding.

References

• Pinna, G. A., et al. (2002). Synthesis and D(2)-like binding affinity of new derivatives of N-(1-ethyl-2-pyrrolidinylmethyl)-4,5-dihydro-1H-benzo[g]indole-3-carboxamide and related 4H-[5]benzothiopyrano[4,3-b]pyrrole and 5,6-dihydro-4H-benzo[3][11]cyclohepta[b]pyrrole-3-carboxamide analogues. Bioorganic & Medicinal Chemistry, 10(8), 2485-96. [Link]

• BenchChem. (2025). A Technical Guide to the Putative Mechanism of Action of N-ethyl-2-pyrrolidin-1-ylethanamine. BenchChem.

• Kapur, A., et al. (2018). Structure Activity Relationships for a Series of Eticlopride-based Dopamine D2/D3 Receptor Bitopic ligands. ACS Chemical Neuroscience, 9(10), 2446-2462. [Link]

• Hübner, H., et al. (1999). Enantio- and diastereocontrolled dopamine D1, D2, D3 and D4 receptor binding of N-(3-pyrrolidinylmethyl)benzamides synthesized from aspartic acid. Bioorganic & Medicinal Chemistry Letters, 9(6), 841-6. [Link]

• de Paulis, T., et al. (1989). Potential antipsychotic agents. 9. Synthesis and stereoselective dopamine D-2 receptor blockade of a potent class of substituted (R)-N-[(1-benzyl-2-pyrrolidinyl)methyl]benzamides. Relations to other side chain congeners. Journal of Medicinal Chemistry, 32(7), 1643-52. [Link]

• Ghelardini, C., et al. (2005). Muscarinic subtype affinity and functional activity profile of 1-methyl-2-(2-methyl-1,3-dioxolan-4-yl)pyrrolidine and 1-methyl-2-(2-methyl-1,3-oxathiolan-5-yl)pyrrolidine derivatives. Il Farmaco, 60(6-7), 549-56. [Link]

• Ovid. (n.d.). Muscarinic subtype affinity and functional activity profile of 1-methyl-2-(2-methyl-1,3-dioxolan-4-yl)pyrrolidine and. Ovid. [Link]

• Ringdahl, B., et al. (1990). Resolved pyrrolidine, piperidine, and perhydroazepine analogues of the muscarinic agent N-methyl-N-(1-methyl-4-pyrrolidino-2-butynyl)acetamide. Journal of Medicinal Chemistry, 33(8), 2240-5. [Link]

• Mitch, C. H., et al. (1991). Chemical and biochemical studies of 2-propynylpyrrolidine derivatives. Restricted-rotation analogues of N-methyl-N-(1-methyl-4-pyrrolidino-2-butynyl)acetamide (BM-5). Journal of Medicinal Chemistry, 34(3), 1033-41. [Link]

• Ögren, S. O., & Högberg, T. (1993). The development of dopamine D2-receptor selective antagonists. Medicinal Research Reviews, 13(6), 615-56. [Link]

• ResearchGate. (2025). Muscarinic subtype affinity and functional activity profile of 1-methyl-2-(2-methyl-1,3-dioxolan-4-yl)pyrrolidine and 1-methyl-2-(2-methyl-1,3-oxathiolan-5-yl)pyrrolidine derivatives | Request PDF.

• Bradbury, B. J., et al. (1990). Functionalized congener approach for the design of novel muscarinic agents. Synthesis and pharmacological evaluation of N-methyl-N-[4-(1-pyrrolidinyl)-2-butynyl] amides. Journal of Medicinal Chemistry, 33(2), 741-8. [Link]

• Wang, R., et al. (2017). Improved binding affinities of pyrrolidine derivatives as Mcl-1 inhibitors by modifying amino acid side chains. Bioorganic & Medicinal Chemistry Letters, 27(2), 263-268. [Link]

• ResearchGate. (2025). ChemInform Abstract: Potential Antipsychotic Agents. Part 9. Synthesis and Stereoselective Dopamine D-2 Receptor Blockade of a Potent Class of Substituted (R)-N-( (1-Benzyl-2-pyrrolidinyl)methyl)benzamides. Relations to Other Side Chain Congeners. | Request PDF.

• Jarrott, B., & Tri-Hung, N. (1986). Dopamine D2 receptors selectively labeled by a benzamide neuroleptic: [3H]-YM-09151-2. European Journal of Pharmacology, 128(3), 213-20. [Link]

• Doan, T. P., et al. (2023). The Parallel Structure–Activity Relationship Screening of Three Compounds Identifies the Common Agonist Pharmacophore of Pyrrolidine Bis-Cyclic Guanidine Melanocortin-3 Receptor (MC3R) Small-Molecule Ligands. Molecules, 28(12), 4752. [Link]

• Drug Design Org. (2005). Structure Activity Relationships. Drug Design Org. [Link]

• Winn, M., et al. (2001). Pyrrolidine-3-carboxylic acids as endothelin antagonists. 3. Discovery of a potent, 2-nonaryl, highly selective ETA antagonist (A-216546). Journal of Medicinal Chemistry, 44(25), 4393-403.

• Blough, B. E., et al. (2023). Structure-Activity Relationships for a Recently Controlled Synthetic Cathinone Dopamine Transporter Reuptake Inhibitor: α-Pyrrolidinohexiophenone (α-PHP). ACS Chemical Neuroscience, 14(15), 2736-2745. [Link]

• ResearchGate. (2015).

• Oncodesign Services. (n.d.). Structure-Activity Relationship (SAR) Studies. Oncodesign Services. [Link]

• Maruthamuthu, M., & Subramanian, E. (1989). Polymer-ligand interaction studies. Part I. Binding of some drugs to poly(N-vinyl-2-pyrrolidone). Proceedings of the Indian Academy of Sciences - Chemical Sciences, 101(5), 417-422.
• Revvity. (n.d.).
• Ovid. (2012). Low polydispersity (N-ethyl pyrrolidine... : European Journal of Pharmaceutics and Biopharmaceutics. Ovid.
• BindingDB. (n.d.). BindingDB PrimarySearch_ki. BindingDB.

• PubChem. (n.d.). Pyrrolidine, 1-propyl-. PubChem. [Link]

• Öztürk, H., Oezguen, A., & Oezguer, A. (2018). DeepDTA: deep drug-target binding affinity prediction. arXiv preprint arXiv:1801.10193.

• Velasco-Estevez, M., et al. (2023). Evaluation of Poly(N-Ethyl Pyrrolidine Methacrylamide) (EPA) and Derivatives as Polymeric Vehicles for miRNA Delivery to Neural Cells. International Journal of Molecular Sciences, 24(10), 8613. [Link]

• Yang, T. (2025). Exploring the Relationship Between IC50 and Kd in Pharmacology. Promega Connections.
• Bitesize Bio. (2026). How to Interpret IC50 and Kd in Drug–Target Interactions. Bitesize Bio.

• Mohan, C. G., et al. (2007). Prediction of kinase-inhibitor binding affinity using energetic parameters. Journal of Medicinal Chemistry, 50(26), 6464-70. [Link]

• The Science Snail. (2019). The difference between Ki, Kd, IC50, and EC50 values. The Science Snail. [Link]

Sources

• 1. Potential antipsychotic agents. 9. Synthesis and stereoselective dopamine D-2 receptor blockade of a potent class of substituted (R)-N-[(1-benzyl-2-pyrrolidinyl)methyl]benzamides. Relations to other side chain congeners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantio- and diastereocontrolled dopamine D1, D2, D3 and D4 receptor binding of N-(3-pyrrolidinylmethyl)benzamides synthesized from aspartic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Muscarinic subtype affinity and functional activity profile of 1-methyl-2-(2-methyl-1,3-dioxolan-4-yl)pyrrolidine and 1-methyl-2-(2-methyl-1,3-oxathiolan-5-yl)pyrrolidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure Activity Relationships for a Series of Eticlopride-based Dopamine D2/D3 Receptor Bitopic ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and D(2)-like binding affinity of new derivatives of N-(1-ethyl-2-pyrrolidinylmethyl)-4,5-dihydro-1H-benzo[g]indole-3-carboxamide and related 4H-[1]benzothiopyrano[4,3-b]pyrrole and 5,6-dihydro-4H-benzo[6,7]cyclohepta[b]pyrrole-3-carboxamide analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The development of dopamine D2-receptor selective antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Resolved pyrrolidine, piperidine, and perhydroazepine analogues of the muscarinic agent N-methyl-N-(1-methyl-4-pyrrolidino-2-butynyl)acetamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chemical and biochemical studies of 2-propynylpyrrolidine derivatives. Restricted-rotation analogues of N-methyl-N-(1-methyl-4-pyrrolidino-2-butynyl)acetamide (BM-5) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The difference between Ki, Kd, IC50, and EC50 values - The Science Snail [sciencesnail.com]
• 11. ovid.com [ovid.com]

A Senior Application Scientist's Guide to Elemental Analysis Standards for Amine Oxalates in Drug Development

For researchers, scientists, and drug development professionals, the precise characterization of an Active Pharmaceutical Ingredient (API) is non-negotiable. When an API is formulated as an amine oxalate salt—a common strategy to enhance properties like solubility and bioavailability—elemental analysis (CHNS/O) becomes a critical identity and purity assay.[1][2] However, unlike common APIs, specific Certified Reference Materials (CRMs) for novel amine oxalates are not commercially available. This guide provides an in-depth, experience-driven comparison of standardization approaches, moving beyond simplistic protocol descriptions to explain the causal logic behind creating a robust, self-validating system for the elemental analysis of these important compounds.

The Foundational Challenge: Stoichiometry and the Absence of "Off-the-Shelf" Standards

The first and most critical step in the elemental analysis of an amine oxalate is not the analysis itself, but the definitive confirmation of its molecular structure. Amine-acid salt formation does not always occur in a simple 1:1 molar ratio.[3] Depending on the number of basic nitrogen centers in the API and the dicarboxylic nature of oxalic acid, you may form salts with varying stoichiometry (e.g., 2:1 amine to oxalate). This ratio fundamentally alters the theoretical elemental composition.

An incorrect assumption of stoichiometry is a primary source of significant error. Therefore, before any elemental analysis is conducted for characterization, the salt's stoichiometry must be unequivocally determined using orthogonal techniques such as:

• Single-Crystal X-ray Diffraction (SC-XRD): The gold standard for determining the exact three-dimensional structure and intermolecular interactions, including proton transfer.[2]

• Nuclear Magnetic Resonance (NMR): Quantitative NMR (qNMR) can be used to determine the ratio of the amine API to the oxalate counter-ion.

• Titration: Acid-base titration can help elucidate the molar ratio of the basic amine to the acidic oxalate.[4]

Only after confirming the precise molecular formula can one calculate the theoretical mass percentages of Carbon, Hydrogen, Nitrogen, and other elements, which is the benchmark against which all experimental results will be compared.

The second challenge is the lack of commercially available, matrix-matched Certified Reference Materials (CRMs) for a novel amine oxalate API. While vendors like Elemental Microanalysis and Sigma-Aldrich offer a wide range of high-purity organic standards such as Acetanilide, Sulfanilamide, or BBOT, none will be your specific compound.[5] This necessitates the establishment of an in-house Primary Reference Standard.

Establishing the In-House Primary Reference Standard: A Self-Validating System

The core of a reliable elemental analysis workflow for a novel amine oxalate is the creation and thorough characterization of your own reference material. This "In-House Primary Batch" will serve as the ultimate benchmark for all future batches of the same API salt.

Diagram: Workflow for In-House Standard Validation

Caption: Workflow for establishing a validated in-house primary reference standard.

This process is a self-validating loop. By confirming purity and structure with orthogonal methods (HPLC, TGA, SC-XRD), you build confidence that the elemental analysis results for this primary batch are intrinsically reliable.

Key Experimental Considerations & Causality

Executing an accurate elemental analysis requires mitigating several potential sources of error inherent to organic salts.

Hygroscopicity: The Hidden Diluent

Amine salts are often hygroscopic, meaning they readily absorb moisture from the atmosphere.[6][7] Water is a hidden diluent; its presence will artificially lower the measured percentages of C, N, and S while inflating the H value.

• Causality: The instrument measures the mass of the sample as weighed. If that mass includes 1% water, the elemental composition of that 1% is H and O, not the C, H, and N of your compound. This directly leads to results that are systematically low.

• Protocol:

  • Drying: Dry the sample thoroughly in a vacuum oven at a temperature known not to cause degradation (determined by TGA).

  • Handling: Handle and weigh the sample in a controlled, low-humidity environment, such as a nitrogen-purged glovebox.

  • Verification: Confirm the anhydrous nature of the sample using Karl Fischer titration immediately before analysis.

Thermal Decomposition: Ensuring Complete Combustion

The combustion step in an elemental analyzer is designed to violently and completely convert the sample into simple, detectable gases (CO₂, H₂O, N₂, SO₂).[8] Amine oxalates can have complex thermal decomposition pathways, breaking down in multiple steps and potentially forming stable intermediates.[9][10][11]

• Causality: Incomplete combustion results in the formation of compounds other than the target gases (e.g., CO instead of CO₂, or NOx instead of N₂). This means not all of the element of interest reaches the detector in the correct form, leading to inaccurate, typically low, results.

• Modern Analyzer Design: Modern elemental analyzers mitigate this through:

  • High Temperatures: Combustion furnaces typically operate at ~950-1000°C.

  • Pure Oxygen Environment: A pulse of pure oxygen ensures a highly oxidative atmosphere.

  • Catalysts: Oxidation catalysts (e.g., Tungsten Trioxide) are used in the combustion tube to ensure the complete conversion of all products to their final gaseous forms.

  • Reduction Furnace: A subsequent reduction furnace (e.g., containing copper) quantitatively converts any nitrogen oxides (NOx) to N₂ gas before detection.[12]

Comparative Analysis: Protocol and Data

This section provides a detailed protocol and a comparative data table illustrating the validation of a new batch of a hypothetical amine oxalate, "Aminophene Oxalate," against both a commercial standard and the established In-House Primary Batch.

Hypothetical Compound: Aminophene Oxalate (C₂₀H₂₅N₃O · C₂H₂O₄), MW = 429.48 g/mol Theoretical Elemental Composition:

• C: 61.52%

• H: 6.34%

• N: 9.78%

Experimental Protocol: CHN Analysis

• Instrument Calibration:

  • Calibrate the CHNS elemental analyzer (e.g., a Thermo Scientific FlashSmart or Elementar vario EL cube) using a high-purity, certified commercial standard. Acetanilide is an excellent choice due to its stability, non-hygroscopic nature, and elemental composition.

  • Perform a multi-point calibration using varying weights of the standard (e.g., 1mg, 2mg, 3mg) to establish linearity. The instrument calculates a response factor (K-factor) for each element.

• System Suitability & Standard Verification:

  • Analyze the commercial standard as an unknown sample. The results must be within the accepted tolerance of the theoretical values (typically ±0.3% absolute).[13]

  • Analyze the In-House Primary Batch of Aminophene Oxalate. The results must be within the statistically established limits determined during its initial validation. This confirms the instrument is performing correctly for your specific matrix.

• Sample Analysis:

  • In a glovebox, accurately weigh approximately 2-3 mg of the dried "New Test Batch" of Aminophene Oxalate into a tin capsule.

  • Analyze a minimum of three replicates of the new batch.

• Data Acceptance:

  • The Relative Standard Deviation (RSD) of the replicates should be ≤ 0.2%.

  • The mean experimental values for the "New Test Batch" must fall within ±0.4% of the theoretical values.[13]

Data Presentation: Comparison of Standards

The table below presents hypothetical data from the analysis of a "New Test Batch." It illustrates how using both a commercial standard for calibration and an In-House Primary Batch for verification provides the highest level of confidence.

Analyte	Standard / Sample	Theoretical Value (%)	Measured Value (%)	Deviation from Theory (%)	Pass/Fail (±0.4% Criterion)
C	Acetanilide (Calibration Check)	71.09	70.98	-0.11	Pass
H	Acetanilide (Calibration Check)	6.71	6.75	+0.04	Pass
N	Acetanilide (Calibration Check)	10.36	10.41	+0.05	Pass
C	In-House Primary Batch	61.52	61.45	-0.07	Pass
H	In-House Primary Batch	6.34	6.38	+0.04	Pass
N	In-House Primary Batch	9.78	9.81	+0.03	Pass
C	New Test Batch (Replicate 1)	61.52	61.35	-0.17	-
C	New Test Batch (Replicate 2)	61.52	61.41	-0.11	-
C	New Test Batch (Replicate 3)	61.52	61.38	-0.14	-
C	New Test Batch (Mean)	61.52	61.38	-0.14	Pass
H	New Test Batch (Mean)	6.34	6.31	-0.03	Pass
N	New Test Batch (Mean)	9.78	9.75	-0.03	Pass

Diagram: Logical Flow of Data Validation

Caption: Decision workflow for validating elemental analysis results.

Conclusion

For amine oxalate APIs, achieving accurate and reliable elemental analysis data hinges on a methodical, science-based approach rather than a simple reliance on generic standards. The cornerstone of this approach is the establishment of a well-characterized in-house primary reference standard, whose identity, purity, and stoichiometry have been confirmed by orthogonal analytical techniques. By understanding and mitigating key experimental challenges like hygroscopicity and ensuring complete sample combustion, researchers can build a self-validating system. This system, which uses commercial CRMs for instrument calibration and the in-house standard for matrix-specific performance verification, provides the highest degree of confidence in the final data, ensuring the quality and integrity of the drug development process.

References

• Validation of Analytical Methods for Pharmaceutical Analysis. (n.d.). Vertex AI Search.

• Ammonium Oxalate Monohydrate, Certified AR for analysis. (n.d.). Fisher Scientific. Retrieved February 27, 2026, from [Link]

• Bhattacharjee, S., et al. (n.d.). Thermal Decomposition of Oxalates of Ammonium and Potassium. ResearchGate. Retrieved February 27, 2026, from [Link]

• Summary of CHNS Elemental Analysis Common Problems. (n.d.). University of Illinois Urbana-Champaign. Retrieved February 27, 2026, from [Link]

• Dantas, N. O., et al. (2001). The thermal decomposition of monohydrated ammonium oxotris (oxalate) niobate. SciELO. Retrieved February 27, 2026, from [Link]

• Certified Reference Material. (2025, January 25). Actlabs. Retrieved February 27, 2026, from [Link]

• Elemental Analysis - Organic & Inorganic Compounds. (n.d.). ELTRA. Retrieved February 27, 2026, from [Link]

• A Look at Elemental Analysis for Organic Compounds. (2021, May 6). AZoM. Retrieved February 27, 2026, from [Link]

• Smith, B. C. (2019, September 1). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. Retrieved February 27, 2026, from [Link]

• Chemical analysis in amine system operations. (n.d.). EPTQ. Retrieved February 27, 2026, from [Link]

• Hyttinen, N. (2023, November 6). The effect of atmospherically relevant aminium salts on water uptake. Atmospheric Chemistry and Physics. Retrieved February 27, 2026, from [Link]

• CHNSO Elemental Analyses of Volatile Organic Liquids by Combined GC/MS and GC/Flame Ionisation Detection Techniques with Application to Hydrocarbon-Rich Biofuels. (2024, September 13). National Center for Biotechnology Information. Retrieved February 27, 2026, from [Link]

• Various Analysis Techniques for Organic Acids and Examples of Their Application. (n.d.). Shimadzu. Retrieved February 27, 2026, from [Link]

• (PDF) Thermal decomposition of oxalates. Part 16. Thermal decomposition studies on cadmium oxalate. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Hygroscopicity of amino acids and their effect on the water uptake of ammonium sulfate in the mixed aerosol particles. (2020, September 10). PubMed. Retrieved February 27, 2026, from [Link]

• AMIS0430 Certified Reference Material Certificate of Analysis. (n.d.). AMIS – African Mineral Standards. Retrieved February 27, 2026, from [Link]

• Agilent Inorganic Certified Reference Materials and Standards. (n.d.). Agilent. Retrieved February 27, 2026, from [Link]

• Organic Chemistry II. (n.d.). National Council of Educational Research and Training. Retrieved February 27, 2026, from [Link]

• Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight and oxidation level. (n.d.). Atmospheric Chemistry and Physics. Retrieved February 27, 2026, from [Link]

• Impact of the particle mixing state on the hygroscopicity of internally mixed sodium chloride–ammonium sulfate single droplets. (2021, June 23). Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

• Simultaneous Thermal Analysis of the Decomposition of Calcium Oxalate. (n.d.). Ebatco. Retrieved February 27, 2026, from [Link]

• The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. (n.d.). VELP. Retrieved February 27, 2026, from [Link]

• (PDF) CHNSO Elemental Analyses of Volatile Organic Liquids by Combined GC/MS and GC/Flame Ionisation Detection Techniques with Application to Hydrocarbon-Rich Biofuels. (2024, September 6). ResearchGate. Retrieved February 27, 2026, from [Link]

• Thermal kinetic TG-analysis of metal oxalate complexes. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Chapter 23 The Chemistry of Amines. (n.d.). Cengage. Retrieved February 27, 2026, from [Link]

• Qualitative Analysis of Organic Compounds. (2024, September 1). Chemistry LibreTexts. Retrieved February 27, 2026, from [Link]

• Overview on Nitrogen containing compounds and their assessment based on 'International Regulatory Standards'. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• How can I determine the %NH3 in an ammonium salt solution other than by a back titration? (2018, October 24). ResearchGate. Retrieved February 27, 2026, from [Link]

• Elemental analysis of organic compounds with the use of automated CHNS analyzers. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Heterocyclic Nitrogen Compounds. (n.d.). Open Library Publishing Platform. Retrieved February 27, 2026, from [Link]

• Linking hygroscopicity and the surface microstructure of model inorganic salts, simple and complex carbohydrates, and authentic. (2017, August 1). SciSpace. Retrieved February 27, 2026, from [Link]

• Biological Significance of Nitrogen Containing Heterocyclic Compounds - A Mini Review. (2015, August 15). ResearchGate. Retrieved February 27, 2026, from [Link]

• Reaction Mechanism of Nitrogen-Containing Heterocyclic Compounds Affecting Coal Spontaneous Combustion. (2023, September 18). ACS Publications. Retrieved February 27, 2026, from [Link]

• An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. (2022, July 23). MDPI. Retrieved February 27, 2026, from [Link]

Sources

• 1. Impact of the particle mixing state on the hygroscopicity of internally mixed sodium chloride–ammonium sulfate single droplets: a theoretical and expe ... - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D1CP01574E [pubs.rsc.org]
• 2. ebatco.com [ebatco.com]
• 3. azom.com [azom.com]
• 4. colorado.edu [colorado.edu]
• 5. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 6. ACP - The effect of atmospherically relevant aminium salts on water uptake [acp.copernicus.org]
• 7. Hygroscopicity of amino acids and their effect on the water uptake of ammonium sulfate in the mixed aerosol particles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry [velp.com]
• 9. researchgate.net [researchgate.net]
• 10. scielo.br [scielo.br]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chem.ubc.ca [chem.ubc.ca]

Comparative Guide: Selectivity Profiles of D2 vs. D3 Receptor Antagonists

Executive Summary: The Homology Challenge

The Dopamine D2 and D3 receptors (D2R and D3R) represent a classic challenge in G-Protein Coupled Receptor (GPCR) pharmacology. While D2R blockade is the cornerstone of antipsychotic efficacy, it is inextricably linked to extrapyramidal symptoms (EPS) and hyperprolactinemia. The D3R, localized primarily in the limbic system (Nucleus Accumbens, Islands of Calleja), offers a therapeutic window for treating substance use disorders, schizophrenia (negative symptoms), and cognitive deficits without the motor liabilities of D2 blockade.

However, the 78% sequence identity in the transmembrane domains (and nearly 100% identity in the orthosteric binding site) renders most "classic" antipsychotics (e.g., Haloperidol, Raclopride) non-selective. This guide analyzes the structural determinants of selectivity, compares key pharmacological tools, and provides validated protocols for distinguishing these subtypes.

Structural & Mechanistic Basis of Selectivity[1][2][3]

To engineer or select a D3-selective antagonist, one must look beyond the Orthosteric Binding Site (OBS). The OBS, where dopamine binds, is evolutionarily conserved to ensure neurotransmitter recognition. Selectivity is achieved by targeting the Secondary Binding Pocket (SBP) , a region extending into the extracellular loops (ECL1 and ECL2) and the top of transmembrane helices (TM1, TM2, TM7).[1][2]

The Bitopic Ligand Strategy

Modern selective antagonists (e.g., SB-277011-A, PG01037) are often "bitopic" ligands. They possess:

• Primary Pharmacophore: Binds the conserved OBS (anchoring).

• Linker: Spans the channel.

• Secondary Pharmacophore: Binds the divergent SBP (conferring selectivity).

Visualization: The Selectivity Filter

The following diagram illustrates the structural divergence and signaling pathways that differentiate D2 and D3 blockade.

Caption: Structural basis of ligand selectivity. Non-selective agents bind the conserved OBS, while selective agents exploit the divergent SBP to avoid motor side effects.

Comparative Selectivity Profiles

The following data aggregates

values from competitive radioligand binding assays (typically using [³H]-N-methylspiperone). Note the dramatic difference in selectivity ratios between classic antipsychotics and research tools.

Table 1: Binding Affinity ( ) and Selectivity Ratios[5]

Compound Class	Compound Name	D3 (nM)	D2 (nM)	Selectivity Ratio (D2/D3)	Primary Application
Reference (Non-Selective)	Haloperidol	2.5	1.0	0.4x (D2 Preferring)	Antipsychotic (High EPS risk)
Raclopride	3.0	1.5	0.5x (D2 Preferring)	PET Tracer / Reference
Eticlopride	0.3	0.4	1.3x (Non-selective)	Structural Biology (Crystal structures)
D3 Selective	SB-277011-A	10.0	1,000	100x	Gold Standard Research Tool
PG01037	0.7	93.0	133x	Highly Potent Selective Antagonist
NGB 2904	1.4	216	154x	In vivo behavioral studies

Expert Insight:

• SB-277011-A is the preferred tool for in vivo studies due to its high brain penetrance and clean metabolic profile.

• Raclopride is often used as the "total D2/D3" control. If a biological effect is blocked by Raclopride but not by SB-277011-A, the effect is likely D2-mediated.

Experimental Validation: Protocols

To reproduce these profiles, one cannot simply run a standard binding assay. The high affinity of D2/D3 ligands requires specific modifications to avoid ligand depletion , a common error that artificially inflates

values.

Protocol: Competitive Radioligand Binding (D2 vs. D3)

Objective: Determine the

of a test compound against hD2 and hD3 receptors stably expressed in CHO cells.

1. Membrane Preparation

• Source: CHO-hD2L and CHO-hD3 stable cell lines.

• Lysis: Homogenize in ice-cold Tris-HCl (50 mM, pH 7.4) containing protease inhibitors.

• Washing: Centrifuge at 40,000 x g for 20 min. Repeat wash to remove endogenous dopamine (critical, as dopamine interferes with binding).

2. Assay Setup (The "Depletion Check")

• Radioligand: [³H]-N-methylspiperone ([³H]-NMSP).

  • Why? High affinity (

    ~0.1-0.3 nM) for both subtypes allows for robust competition curves.

• Concentration: Use ~0.2 nM [³H]-NMSP (approx. equal to

  ).

• Receptor Density: CRITICAL STEP. Adjust membrane protein concentration so that <10% of the total radioligand is bound .

  • Reasoning: If >10% is bound, the free ligand concentration is no longer equal to the added concentration, violating the assumptions of the Cheng-Prusoff equation.

3. Incubation & Filtration

• Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2.

• Incubation: 60 minutes at 37°C (Equilibrium is slower for high-affinity selective ligands).

• Termination: Rapid filtration over GF/B filters pre-soaked in 0.3% PEI (reduces non-specific binding).

4. Workflow Visualization

Caption: Optimized radioligand binding workflow. Washing and PEI pre-soaking are critical steps to ensure data accuracy.

Advanced Considerations: Functional Selectivity

While affinity (

) is the primary metric for selectivity, Functional Selectivity (Bias) is increasingly relevant.

• G-Protein vs. Beta-Arrestin: Some D3 ligands may antagonize G-protein signaling (cAMP inhibition) while acting as partial agonists for Beta-Arrestin recruitment.

• Assay Recommendation: For a complete profile, validate hits using a BRET (Bioluminescence Resonance Energy Transfer) assay measuring G

  dissociation. This confirms that the binding selectivity translates to functional blockade.

References

• Heidbreder, C. A., et al. (2002). "SB-277011-A, a selective dopamine D3 receptor antagonist, decreases nicotine reinforcement in rats."[3][4] Neuropharmacology.

• Chien, E. Y., et al. (2010).[5] "Structure of the human dopamine D3 receptor in complex with a D2/D3 selective antagonist." Science.

• Newman, A. H., et al. (2012). "Molecular determinants of selectivity and efficacy at the dopamine D3 receptor." Journal of Medicinal Chemistry.

• Grundt, P., et al. (2007). "The dopamine D3 receptor antagonist PG01037 decreases sugar self-administration in rats." Neuropsychopharmacology.

• Seeman, P. (2013).[6] "Dopamine D2 receptors out of control in psychosis." Progress in Neuro-Psychopharmacology and Biological Psychiatry.

Sources

• 1. Structural Basis for D3/D4-Selective Antagonism of Piperazinylalkyl Pyrazole/Isoxazole Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Structure–Activity Relationship Studies of a Series of [4-(4-Carboxamidobutyl)]-1-arylpiperazines: Insights into Structural Features Contributing to Dopamine D3 versus D2 Receptor Subtype Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The selective dopamine D3 receptor antagonist SB-277011A reduces nicotine-enhanced brain reward and nicotine-paired environmental cue functions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The selective dopamine D3 receptor antagonists SB-277011A and NGB 2904 and the putative partial D3 receptor agonistBP-897 attenuate methamphetamine-enhanced brain stimulation reward in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for 1-(1-Ethylpyrrolidin-3-YL)methanamine Oxalate

This guide provides essential, immediate safety and logistical information for the handling of 1-(1-Ethylpyrrolidin-3-YL)methanamine oxalate. As your partner in research, we are committed to providing value beyond the product itself, ensuring that your work is not only groundbreaking but also conducted with the highest degree of safety. The following protocols are designed from field-proven insights to establish a self-validating system of safety for you and your team.

Hazard Analysis: A Tale of Two Moieties

To select the appropriate Personal Protective Equipment (PPE), we must first understand the inherent risks of 1-(1-Ethylpyrrolidin-3-YL)methanamine oxalate. The hazard profile is a composite of its two primary chemical features: the ethyl-aminopyrrolidine core and the oxalate counter-ion.

• The Aminopyrrolidine Core: Similar aminopyrrolidine structures are known to be skin and eye irritants.[1][2] Some can also cause respiratory irritation.[1][2] The pyrrolidine ring itself is a component of many biologically active compounds and requires cautious handling to prevent unintended physiological responses.[3][4]

• The Oxalate Counter-Ion: This is the more significant contributor to the compound's acute toxicity. Oxalic acid and its salts are classified with the highest toxicity rating (Category 1).[5][6] They are corrosive and can cause severe chemical burns to the skin and eyes.[7][8] Inhalation of oxalate dust is particularly dangerous, posing a high risk of severe irritation to the respiratory system.[6][8] Ingestion can lead to systemic toxicity, affecting organs such as the kidneys.[8][9]

Given this dual-hazard profile, a multi-layered approach to PPE is mandatory. We must protect against a substance that is at once an irritant and a corrosive, systemic toxin.

Core PPE Requirements: Your Non-Negotiable Armor

Engineering controls, such as chemical fume hoods, are the primary line of defense. However, robust PPE is essential for all handling operations. The minimum required PPE should be augmented based on the scale and nature of the procedure.

PPE Category	Minimum Requirement (e.g., Weighing, Solution Prep)	Recommended for High-Risk Operations (e.g., Large Scale, Potential for Aerosolization)
Eye and Face Protection	ANSI Z87.1 compliant safety glasses with side shields.[1]	Chemical splash goggles are required.[6][10] A face shield worn over goggles is strongly recommended.[8]
Hand Protection	Nitrile gloves (minimum 5 mil thickness).	Double-gloving with nitrile gloves.[1] Check glove manufacturer data for breakthrough times.
Body Protection	Long-sleeved laboratory coat. Closed-toe shoes and long pants are mandatory.[5][6]	Chemical-resistant apron over a lab coat. For large quantities, a full-body protective suit may be necessary.
Respiratory Protection	Required if handling outside a fume hood or if dust is generated.	A NIOSH-approved respirator with an N95 (or higher) particulate filter and an organic vapor/acid gas cartridge is essential.[5][6][7][8]

Operational Protocols: A Step-by-Step Guide to Safety

Adherence to a strict, logical workflow for PPE usage and chemical handling is critical to preventing exposure.

PPE Donning and Doffing Workflow

Properly putting on and taking off PPE is as important as the equipment itself. The sequence is designed to prevent the transfer of contaminants from the exterior of the PPE to your skin or clothing.

Caption: Workflow for Donning and Doffing PPE.

Safe Handling Protocol

• Preparation: Before handling, ensure an eyewash station and safety shower are tested and accessible.[1] Have a chemical spill kit rated for solid irritants and corrosives nearby.

• Location: All weighing and aliquoting operations should be performed within a certified chemical fume hood to minimize inhalation exposure.[11]

• Manipulation: Use tools (spatulas, scoops) to handle the solid compound. Avoid creating dust. When making solutions, always add the solid to the solvent slowly; never the other way around.[8]

• Storage: Keep the container tightly closed when not in use and store it in a cool, dry, well-ventilated area away from incompatible materials like strong oxidizing agents.[7][12]

Emergency Response and Disposal

Accidental Exposure Plan

• Skin Contact: Immediately remove all contaminated clothing.[2] Flush the affected skin with copious amounts of water for at least 15 minutes, followed by washing with soap and water.[2][11] Seek immediate medical attention.[2]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[2][11]

• Inhalation: Move the affected person to fresh air at once.[2] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[13]

Spill Response

For small spills:

• Alert personnel in the immediate area.[1]

• Wearing your full PPE, gently cover the spill with an inert absorbent material like vermiculite or sand.[12] Do not use combustible materials.

• Carefully sweep or scoop the material into a designated hazardous waste container.[1][8] Avoid generating dust.

• Decontaminate the spill area with a suitable cleaning solution, and dispose of all cleanup materials as hazardous waste.[1]

Disposal Plan

• Chemical Waste: All waste containing 1-(1-Ethylpyrrolidin-3-YL)methanamine oxalate must be collected in a clearly labeled, sealed hazardous waste container.

• Contaminated PPE: All disposable PPE (gloves, aprons, etc.) used while handling the compound must be disposed of as hazardous waste. Do not place it in the regular trash.

• Consult Regulations: Dispose of all waste through an approved waste disposal plant, following all local, state, and federal regulations.[2][14][15]

Your safety is paramount. By understanding the risks and adhering to these protocols, you can confidently and safely advance your research.

References

• HonestBee. (2026, January 7). What Personal Protective Equipment (Ppe) Is Required When Using Oxalic Acid? Ensure Maximum Safety And Skin Protection.
• New Jersey Department of Health. Hazardous Substance Fact Sheet: Oxalic Acid.
• HonestBee. What Safety Precautions Are Necessary When Handling Oxalic Acid? Protect Your Health With Essential Ppe & Protocols.
• Recochem Inc. (2008, July 1). Oxalic Acid Safety and Usage Guide. Scribd.
• Santa Cruz Biotechnology, Inc.
• BenchChem. (2025). Essential Safety and Operational Guide for (R)-3-(Boc-amino)pyrrolidine.
• Apollo Scientific. (2022, May 16). Safety Data Sheet: (3S)-3-Aminopyrrolidine, N1-BOC protected.
• AK Scientific, Inc. Safety Data Sheet: 1-[1-(2-Phenylethyl)
• TCI EUROPE N.V.
• MilliporeSigma. (2025, November 6).
• Fisher Scientific. (2025, December 19).
• MedChemExpress. (2025, February 18).
• BenchChem. (2025). Navigating the Synthesis of 3-Aminopyrrolidine Derivatives: A Technical Guide to Protecting Groups.
• Fisher Scientific. (2025, December 25). Safety Data Sheet: (+/-)-1-Boc-3-aminopyrrolidine.
• Merck Millipore. (2024, July 2).
• Spectrum Chemical Mfg. Corp. (2017, August 16).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. aksci.com [aksci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. honestbeeltd.com [honestbeeltd.com]
• 6. honestbeeltd.com [honestbeeltd.com]
• 7. nj.gov [nj.gov]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. scribd.com [scribd.com]
• 11. fishersci.com [fishersci.com]
• 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. tcichemicals.com [tcichemicals.com]
• 15. fishersci.com [fishersci.com]